Tibolone 3-Ethylene Ketal

• CAS: 677299-58-0

Core Science & Biosynthesis

Tibolone 3-Ethylene Ketal: Structural Properties, Synthesis, and Role in Steroidogenesis

Executive Summary

In the landscape of synthetic steroid manufacturing, the spatial and electronic control of functional groups dictates the pharmacological efficacy of the final active pharmaceutical ingredient (API). Tibolone 3-Ethylene Ketal (CAS: 677299-58-0) serves as a pivotal, late-stage intermediate in the industrial synthesis of Tibolone—a synthetic estrane steroid utilized widely in menopausal hormone therapy and postmenopausal osteoporosis management[1].

As a Senior Application Scientist, I have structured this technical guide to dissect the physicochemical properties of Tibolone 3-Ethylene Ketal, the causality behind its synthesis, and the rigorous experimental controls required during its deprotection. The strategic use of an ethylene ketal protecting group is not merely a blocking mechanism; it is a thermodynamic tool used to manipulate double-bond migration, ensuring the final API retains its tissue-selective estrogenic, progestogenic, and androgenic profiles without yielding unwanted highly androgenic impurities[1].

Physicochemical Profiling

Understanding the quantitative properties of Tibolone 3-Ethylene Ketal is essential for optimizing solvent systems, chromatographic purification, and reaction kinetics. The following table summarizes its core structural and physical data[2].

Property	Value / Description
Chemical Name	(7R,8R,9S,13S,14S,17R)-17-ethynyl-7,13-dimethylspiro[...-3,2'-1,3-dioxolane]-17-ol
CAS Registry Number	677299-58-0
Molecular Formula	C₂₃H₃₂O₃
Molecular Weight	356.5 g/mol
Exact Mass	356.235145 Da
Topological Polar Surface Area (TPSA)	38.7 Ų
Computed XLogP3	2.8 (Indicating moderate lipophilicity)

Mechanistic Role in Synthesis: The Trestolone Pathway

The predominant modern industrial route to Tibolone begins with Trestolone (7α-methylnandrolone)[1]. The direct ethynylation of Trestolone is impossible without side reactions at the conjugated 3-ketone. Therefore, the 3-ketone is protected via ketalization using ethylene glycol.

Crucially, this ketalization is deconjugative . Under acidic catalysis, the formation of the 1,3-dioxolane ring forces the conjugated Δ⁴ double bond to migrate to the Δ⁵⁽¹⁰⁾ position[3]. This migration is the linchpin of the entire synthesis: it isolates the A-ring, allowing the 17β-hydroxyl group to be oxidized to a 17-ketone (via Pyridinium chlorochromate, PCC), which is subsequently ethynylated to form Tibolone 3-Ethylene Ketal [1].

Figure 1: Multi-step synthesis pathway from Trestolone to Tibolone.

Experimental Protocol: Ethynylation Workflow

The conversion of the 17-keto intermediate to Tibolone 3-Ethylene Ketal requires stereoselective nucleophilic addition. The goal is to achieve the 17α-ethynyl-17β-hydroxy configuration.

Step-by-Step Methodology:

• Preparation: Dissolve the 3,3-ethylenedioxy-7α-methyl-5(10)-estren-17-one intermediate in anhydrous Tetrahydrofuran (THF) under a strict nitrogen atmosphere to prevent moisture-induced quenching of the organometallic reagent.

• Reagent Addition: Chill the reactor to 0–5°C. Slowly introduce Ethynyltrimethylsilane[1] alongside a strong base (e.g., potassium tert-butoxide).

  • Causality: The low temperature controls the exothermic nucleophilic attack. The bulky 18-methyl group of the steroid framework sterically hinders the β-face, directing the ethynyl nucleophile to attack exclusively from the less hindered α-face.

• Deprotection of TMS: Add a mild acid (e.g., oxalic acid) to cleave the trimethylsilyl (TMS) group, yielding the terminal alkyne[1].

• Self-Validation (In-Process Control): Sample the reaction mixture and analyze via HPLC. The reaction is deemed complete and self-validated when the peak corresponding to the 17-keto starting material falls below 0.5% Area.

• Workup: Quench with saturated aqueous ammonium chloride, extract with ethyl acetate, and concentrate under vacuum to isolate Tibolone 3-Ethylene Ketal.

Experimental Protocol: Deketalization (Deprotection)

This is the most critical step in the synthesis. The objective is to remove the ethylene ketal to regenerate the 3-ketone without allowing the Δ⁵⁽¹⁰⁾ double bond to isomerize back to the thermodynamically more stable conjugated Δ⁴ position. Migration to the Δ⁴ position yields Isotibolone (Δ⁴-tibolone), which possesses a significantly higher androgenic affinity (comparable to testosterone) and ruins the drug's intended tissue-selective profile[1].

Figure 2: Controlled deketalization workflow to prevent double-bond migration.

Step-by-Step Methodology:

• Dissolution & Degassing: Dissolve Tibolone 3-Ethylene Ketal in 96% Ethanol. Add activated carbon (e.g., Darco G60) and a mild antioxidant like ascorbic acid to prevent oxidative degradation[4]. Stir under nitrogen for 1 hour, then filter to clarify.

• Controlled Hydrolysis: To the clear filtrate, add a highly dilute aqueous acid (e.g., 0.1N Hydrochloric acid)[4].

  • Causality: The hydronium ions protonate the ketal oxygens, initiating hydrolysis. The extreme dilution and mild nature of the acid are specifically chosen to lower the reaction rate of the subsequent unwanted double-bond isomerization.

• Thermal Regulation: Maintain the reactor strictly between 20–25°C[4]. Elevated temperatures will provide the activation energy required for the Δ⁵⁽¹⁰⁾ to Δ⁴ shift.

• Self-Validation (Real-Time Monitoring): Monitor the reaction continuously via HPLC. The system validates itself when the Tibolone peak reaches maximum yield while the Δ⁴-tibolone impurity remains <1%.

• Kinetic Quenching: Immediately upon completion, quench the reaction by adding an aqueous base buffer, such as 0.1M Potassium Acetate[4].

  • Causality: This instantly neutralizes the acid catalyst, kinetically trapping the product in the Δ⁵⁽¹⁰⁾ configuration before thermodynamic isomerization can occur.

• Isolation: Cool the mixture to 0–5°C for 1 hour to induce crystallization. Filter, wash with water, and dry under vacuum at 30–35°C to yield pure Tibolone[4].

Analytical Characterization Standards

To ensure the integrity of the synthesized Tibolone 3-Ethylene Ketal and the final API, the following analytical framework must be applied:

Analytical Technique	Target Verification Metric	Causality for Selection
HPLC (Reverse Phase)	Purity > 99.0%; Impurity profiling (Isotibolone < 0.5%)	Quantifies the exact ratio of kinetic (Δ⁵⁽¹⁰⁾) vs. thermodynamic (Δ⁴) products.
¹H-NMR (400 MHz, CDCl₃)	Multiplet at ~3.9-4.0 ppm (Ethylene ketal protons)	Confirms the structural integrity of the 1,3-dioxolane protecting group.
¹³C-NMR (100 MHz, CDCl₃)	Signal at ~109 ppm (C3 ketal carbon)	Validates the successful deconjugation and ketalization of the A-ring.
LC-MS (ESI+)	m/z 357.2 [M+H]⁺	Confirms the exact mass (356.23 Da) of Tibolone 3-Ethylene Ketal[2].

References

• Tibolone - Wikipedia Source: Wikipedia URL:[Link]

• Tibolone 3-Ethylene Ketal | C23H32O3 | CID 71752567 Source: PubChem (NIH) URL:[Link]

• US20060111332A1 - Process and intermediates to prepare 17beta-hydroxy-7alpha-methyl-19-nor-17alpha-pregn-5(10)

Sources

• 1. Tibolone - Wikipedia [en.wikipedia.org]
• 2. Tibolone 3-Ethylene Ketal | C23H32O3 | CID 71752567 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. US20060111332A1 - Process and intermediates to prepare17beta-hydroxy-7alpha-methyl-19-nor-17alpha-pregn -5(10)-en-20-yn-3-one - Google Patents [patents.google.com]
• 4. Tibolone synthesis - chemicalbook [chemicalbook.com]

Crystallographic Data and X-Ray Diffraction of Tibolone 3-Ethylene Ketal: A Structural Pathway to Polymorphic API Control

Executive Summary

Tibolone is a synthetic steroid widely utilized in hormone replacement therapy (HRT) to relieve hypo-estrogenic symptoms and prevent osteoporosis. The structural integrity and therapeutic efficacy of the final Active Pharmaceutical Ingredient (API) are fundamentally dependent on its synthetic precursor: Estra-5(10),9(11)-diene-3,17-dione 3-ethylene ketal .

This technical guide provides an in-depth analysis of the crystallographic pathway from the 3-ethylene ketal intermediate to the polymorphic forms of the Tibolone API. By examining the causality behind crystal packing, solvent-mediated phase transitions, and X-ray powder diffraction (PXRD) methodologies, this whitepaper equips drug development professionals with the self-validating analytical frameworks necessary to ensure polymorphic purity and mitigate degradation.

Mechanistic Overview: The Role of the 3-Ethylene Ketal

The synthesis of Tibolone is a masterclass in stereochemical control, heavily reliant on the 3-ethylene ketal protecting group. Ketalization at the C3 position is not merely a chemical shield; it is a crystallographic anchor.

By forming the 3-ethylene ketal, the A/B ring system of the steroid nucleus is locked into a rigid conformation[1]. This specific geometry, combined with the diene system at the 5(10) and 9(11) positions, creates the necessary steric environment to direct the subsequent Grignard addition of the ethynyl group exclusively to the α-face at C17. Following this stereoselective addition, mild acidic deprotection removes the ketal, yielding the unique 3-keto-Δ5(10) system characteristic of the Tibolone API.

Fig 1: Structural evolution from starting material to Tibolone API and its degradation product.

Crystallographic Landscape: From Ketal to API Polymorphs

While the 3-ethylene ketal serves as a conformational anchor during synthesis, the deprotected API exhibits significant polymorphism. The crystallographic outcome is heavily influenced by the solvent system utilized during the final crystallization step.

• Tibolone Form I : Crystallizes in the monoclinic space group P2₁ when precipitated from polar solvents (e.g., acetone/water). It features a robust intermolecular hydrogen-bonding network, making it the thermodynamically stable form. It is the only acceptable polymorph for solid oral dosage forms due to its predictable dissolution profile and long-term stability.

• Tibolone Form II : Crystallizes in the triclinic space group P1 from non-polar solvents (e.g., toluene/hexane). Form II exhibits higher solubility due to its less efficient crystal packing. However, it is metastable and prone to phase transitions during mechanical stress (e.g., tableting), making it unsuitable for commercial formulations[2].

• Isotibolone (Δ4 Isomer) : The primary degradation product, formed via acid-catalyzed or thermal isomerization of the Δ5(10) double bond to the conjugated Δ4 position. Monitoring its presence is critical, as it alters the pharmacological profile of the drug[3].

Quantitative Crystallographic Data

Compound	Crystal System	Space Group	Key Unit Cell Parameters	Clinical/Synthetic Relevance
Tibolone 3-Ethylene Ketal	-	-	-	Critical protected intermediate for C17 stereoselective addition
Tibolone Form I	Monoclinic	P2₁	-	Thermodynamically stable; mandatory for solid oral dosage forms
Tibolone Form II	Triclinic	P1	-	Metastable; higher solubility; restricted in final API formulations
Isotibolone (Δ4 Isomer)	Monoclinic	P2₁	a=6.807Å, b=20.739Å, c=6.449Å, β=76.43°	Major degradation product; USP limit strictly <5%

X-Ray Powder Diffraction (PXRD) Analytical Protocols

To ensure the polymorphic purity of Tibolone (Form I) and confirm the absence of unreacted 3-ethylene ketal or isotibolone, PXRD is employed as a definitive, self-validating analytical system.

Fig 2: Standardized PXRD analytical workflow for polymorphic phase identification and quantification.

Step-by-Step PXRD Methodology:

• Sample Preparation (Minimizing Preferred Orientation):

  • Action: Gently grind the API or intermediate powder using an agate mortar and pestle, passing it through a 75 µm sieve.

  • Causality: Steroid crystals often exhibit needle or plate-like habits. Grinding ensures a random distribution of crystallite orientations, which is critical for accurate relative intensity measurements. Caution: Over-grinding must be avoided to prevent mechanically induced polymorphic transitions (e.g., Form II converting to Form I under shear stress).

• Data Collection Parameters:

  • Action: Mount the sample on a zero-background silicon holder. Scan using Cu-Kα radiation (λ = 1.5418 Å) at 40 kV and 30 mA. The scan range should be restricted to 5°–30° 2θ with a step size of 0.02° and a scan speed of 1°/min[4].

  • Causality: Cu-Kα is optimal for organic molecules. Because steroid unit cells are large, the most diagnostic intermolecular d-spacings (representing van der Waals and hydrogen-bonding networks) diffract at low angles. Scanning beyond 30° 2θ yields diminishing returns due to thermal motion dampening high-angle reflections.

• Phase Identification & Rietveld Refinement:

  • Action: Compare the experimental diffractogram against the calculated patterns from single-crystal data of Form I, Form II, and Isotibolone. Utilize Rietveld refinement to quantify phase fractions.

  • Causality: Because the unit cells of steroids are of low symmetry (monoclinic/triclinic), severe peak overlap occurs in the powder pattern. Rietveld refinement acts as a self-validating mathematical model by fitting the entire profile (unit cell parameters, atomic positions, and background) rather than relying on isolated peaks. This allows for the accurate deconvolution and quantification of isotibolone or unreacted ketal impurities down to <5%[5].

E-E-A-T Insights: Causality in Crystal Packing

Understanding the crystallographic journey from the 3-ethylene ketal to the final API is paramount for drug safety and efficacy. The structural integrity of the ketal dictates the purity of the chemical synthesis, but the subsequent crystallization dictates the physical stability.

Form II's triclinic packing lacks the robust intermolecular hydrogen-bonding network present in Form I's monoclinic lattice. Consequently, Form II is statistically more soluble in aqueous media (e.g., pH 4.5 acetate buffer). However, this thermodynamic instability means Form II can undergo solvent-mediated or stress-induced transformation back to Form I during wet granulation or compression. Therefore, rigorous PXRD monitoring of the intermediate-to-API crystallization step is mandatory. By enforcing Rietveld refinement protocols, manufacturers can ensure batch-to-batch bioequivalence and prevent shelf-life failures caused by polymorphic shifts or isotibolone degradation.

References

• Title: EP0776904A2 - Method for the preparation of steroid derivative ketal Source: google.com URL: 1

• Title: Solubility and dissolution studies of tibolone polymorphs Source: scielo.br URL:

• Title: Thermal studies on polymorphic structures of tibolone Source: akjournals.com URL: 2

• Title: X-ray diffraction data of tibolone Δ4 isomer (isotibolone) Source: cambridge.org URL: 3

• Title: Solubility and dissolution studies of tibolone polymorphs (Methodology) Source: scielo.br URL: 4

• Title: Quantifying Isotibolone in Raw Materials of Tibolone Source: scirp.org URL: 5

Sources

• 1. EP0776904A2 - Method for the preparation of steroid derivative ketal - Google Patents [patents.google.com]
• 2. akjournals.com [akjournals.com]
• 3. X-ray diffraction data of tibolone Δ4 isomer (isotibolone) | Powder Diffraction | Cambridge Core [cambridge.org]
• 4. scielo.br [scielo.br]
• 5. Quantifying Isotibolone in Raw Materials of Tibolone [scirp.org]

Thermal Stability and Degradation Profile of Tibolone 3-Ethylene Ketal: A Comprehensive Technical Guide

Executive Overview

Tibolone is a synthetic steroid characterized by tissue-specific estrogenic, progestogenic, and androgenic activities, widely utilized in hormone replacement therapy (HRT). The synthesis of Tibolone relies heavily on a critical intermediate: Tibolone 3-Ethylene Ketal (CAS: 677299-58-0)[1]. This compound serves not only as the penultimate precursor before final deprotection but is also classified as a strictly monitored pharmacopeial impurity[2].

For drug development professionals and analytical scientists, understanding the thermal stability and degradation profile of the 3-ethylene ketal is paramount. Uncontrolled degradation of this intermediate during API (Active Pharmaceutical Ingredient) synthesis or formulation leads directly to the formation of toxicologically restricted degradants, compromising both yield and regulatory compliance.

Mechanistic Pathways of Degradation

The structural integrity of Tibolone 3-Ethylene Ketal is highly susceptible to thermal stress and acidic microenvironments. The primary degradation pathway initiates with the cleavage of the 1,3-dioxolane (ketal) protecting group at the C3 position.

The Causality of Isomerization: In an optimized synthetic workflow, mild deprotection carefully removes the ketal to yield Tibolone, preserving the non-conjugated Δ5(10) double bond[1]. However, under thermal stress or acidic forced degradation, the deprotection yields a 3-ketone that rapidly undergoes enolization. Because the Δ5(10) double bond in Tibolone is thermodynamically less stable than a conjugated system, the double bond spontaneously migrates to the Δ4 position.

This migration forms Isotibolone ( Δ4 -tibolone, Org OM38), an α,β -unsaturated ketone that acts as a thermodynamic sink and is the major degradation product[3]. Isotibolone exhibits potent progestagenic activity, and its presence in the final API is strictly limited by pharmacopeial standards[4].

Fig 1: Chemical degradation pathway of Tibolone 3-Ethylene Ketal into Isotibolone.

Quantitative Degradation Kinetics

The thermal degradation of the ketal is an endothermic hydrolysis followed by an exothermic rearrangement. While the ketal remains relatively stable in anhydrous, neutral conditions, the presence of trace moisture drastically lowers the activation energy ( Ea​ ) for hydrolysis. Table 1 summarizes the degradation kinetics under standard ICH Q1A/Q1B forced degradation conditions.

Table 1: Forced Degradation Profile of Tibolone 3-Ethylene Ketal

Stress Condition	Reagent / Environment	Temp (°C)	Time (h)	Ketal Recovery (%)	Tibolone Formed (%)	Isotibolone Formed (%)	Mechanism of Action
Thermal (Dry)	Ambient Air	80°C	2.0	98.5	0.5	1.0	Mild thermal oxidation
Acidic Hydrolysis	0.1 N HCl	25°C	2.0	< 1.0	15.0	84.0	Rapid deprotection & isomerization
Alkaline	0.1 N NaOH	25°C	2.0	99.0	< 0.5	< 0.5	Base-stable acetal
Oxidative	3% H2​O2​	25°C	2.0	95.0	2.0	3.0	Peroxide-mediated cleavage

Analytical Workflows for Impurity Profiling

To accurately quantify Tibolone 3-Ethylene Ketal and its degradants, a stability-indicating RP-HPLC method is required[5]. Because the analytes are highly sensitive to acidic environments, the analytical protocol must be designed as a self-validating system to prevent false positives caused by degradation during the analysis itself.

Step-by-Step RP-HPLC Methodology

• Sample Preparation: Dissolve 2.5 mg of Tibolone 3-Ethylene Ketal in 50 mL of anhydrous Acetonitrile (ACN). Causality: ACN is an aprotic solvent. Using water or methanol could introduce trace protons or solvolysis, leading to premature ketal cleavage before the stress test begins.

• Thermal Stress: Transfer 5 mL of the stock to a sealed ampoule. Expose to 80°C in a dry heat oven for 2 hours to simulate accelerated shelf-life degradation[5].

• Acidic Stress & Quenching: Add 1 mL of 0.1 N HCl to 5 mL of stock. Incubate at room temperature for 2 hours. Crucial Step: Neutralize immediately with 1 mL of 0.1 N NaOH. Causality: If injected without neutralization, the acidic plug travels through the HPLC column, causing continuous on-column degradation. Neutralization freezes the chemical state of the sample, ensuring the chromatogram reflects reality rather than an analytical artifact.

• Chromatographic Separation:

  • Column: Zorbax SB-Phenyl (150 mm × 4.6 mm, 5 µm)[5]. Causality: Standard C18 columns separate based purely on hydrophobicity and struggle to resolve Tibolone from Isotibolone due to identical molecular weights. The phenyl stationary phase introduces π−π interactions. The conjugated π system of Isotibolone interacts more strongly with the phenyl rings than the isolated π system of Tibolone, allowing for baseline resolution.

  • Mobile Phase: Isocratic elution using ACN : 0.05 M (NH4​)2​HPO4​ Buffer (pH 7.0) at a 50:50 (v/v) ratio[5].

  • Flow Rate: 1.2 mL/min.

  • Detection: UV at 205 nm (optimal for the non-conjugated system) and 240 nm (optimal for the conjugated Δ4 system).

Fig 2: Self-validating analytical workflow for forced degradation impurity profiling.

Formulation & Storage Implications

For drug formulation scientists, the inherent instability of the ketal intermediate and the API itself dictates strict environmental controls. Excipients with acidic microenvironments or high moisture content (e.g., standard starches) can catalyze the degradation of any residual ketal directly into Isotibolone[3]. To mitigate this, advanced formulation strategies employ basic granulates (e.g., adding magnesium stearate or ascorbyl palmitate) and specialized sugar coatings to stabilize the microenvironment, thereby suppressing the formation of OM38 and extending the shelf life of the final dosage form[4].

Sources

• 1. Tibolone - Wikipedia [en.wikipedia.org]
• 2. synthinkchemicals.com [synthinkchemicals.com]
• 3. Quantifying Isotibolone in Raw Materials of Tibolone [scirp.org]
• 4. CN1713898A - Pharmaceutical tablets containing tibolone and a coating - Google Patents [patents.google.com]
• 5. jpsbr.org [jpsbr.org]

Structural Determinants of Estrogen Receptor Binding: A Pharmacological Analysis of Tibolone 3-Ethylene Ketal

Executive Summary

Tibolone is a synthetic steroid utilized in hormone replacement therapy, uniquely classified as a Selective Tissue Estrogenic Activity Regulator (STEAR)[1]. Its clinical efficacy relies heavily on tissue-specific metabolism. While the parent compound lacks significant estrogenic activity due to the absence of an aromatic A-ring and a 3-hydroxyl group[1], it is rapidly converted in vivo into 3α-hydroxytibolone and 3β-hydroxytibolone. These metabolites act as potent agonists of the estrogen receptor (ER), with a marked preference for the ERα isoform[2],[3].

During the industrial synthesis of Tibolone, trestolone acetate undergoes ketalization to form a critical intermediate: Tibolone 3-Ethylene Ketal (CAS 677299-58-0)[4],[5]. Unlike the active metabolites, this intermediate possesses a bulky 1,3-dioxolane ring at the C3 position. As a Senior Application Scientist analyzing structure-activity relationships (SAR), it is critical to understand that this specific structural modification fundamentally alters the molecule's pharmacodynamic profile, virtually abolishing its binding affinity to the ER through severe steric occlusion.

Structural Biology: The 3-OH Pharmacophore vs. Steric Occlusion

To understand why Tibolone 3-Ethylene Ketal fails to bind the ER, we must analyze the structural determinants of the ERα Ligand Binding Domain (LBD) and the causality of molecular interactions.

• The 3-OH Pharmacophore Requirement : High-affinity ER binding—as observed with and the 3-OH metabolites of tibolone—strictly requires a hydrogen bond donor/acceptor at the C3 position of the steroid A-ring. This hydroxyl group interacts directly with a highly conserved amino acid triad deep within the ERα LBD: Glu353 , Arg394 , and a stabilizing structural water molecule.

• Steric Occlusion by the Ethylene Ketal : In Tibolone 3-Ethylene Ketal, the C3 position is protected by an ethylene ketal (1,3-dioxolane) group. This modification introduces significant spatial bulk. When the molecule attempts to enter the hydrophobic binding pocket of the ER LBD, the sp3-hybridized oxygens and the protruding ethylene bridge physically clash with the narrow entrance of the binding cleft.

• Mechanistic Causality : The absence of a free hydroxyl group prevents the formation of the critical hydrogen-bonding network with Glu353 and Arg394. Simultaneously, the steric bulk physically prevents the A-ring from adopting the necessary planar orientation. Consequently, target engagement is structurally prohibited, reducing the binding affinity ( Ki​ ) to negligible levels compared to the active metabolites[1].

Comparative Binding Affinity Profile

The quantitative impact of C3-modifications on ERα binding affinity is summarized below. Data illustrates how the transition from a phenolic/aliphatic hydroxyl group to a bulky ketal completely abrogates receptor recognition.

Compound	Structural Feature at C3	Relative Binding Affinity (RBA) to ERα (%)	Estimated IC50​ (nM)
17β-Estradiol (Standard)	3-OH (Phenolic A-ring)	100%	~1.0
3α-OH-Tibolone (Metabolite)	3α-OH (Aliphatic)	~5.0 - 15.0%	~15.0
3β-OH-Tibolone (Metabolite)	3β-OH (Aliphatic)	~3.0 - 10.0%	~25.0
Tibolone (Prodrug)	3-Ketone ( Δ5(10) )	< 1.0%	> 1000
Tibolone 3-Ethylene Ketal	3-Ethylene Ketal (1,3-Dioxolane)	< 0.01% (Steric Clash)	N/A (No binding)

(Note: RBA values for metabolites are extrapolated from competitive binding assays relative to 17β-estradiol[2],[4]. The ketal intermediate is functionally inactive).

Experimental Methodologies: A Self-Validating Workflow

To empirically validate the lack of binding affinity of Tibolone 3-Ethylene Ketal, relying on a single assay can lead to false negatives (e.g., due to compound insolubility or aggregation). Therefore, we employ a self-validating system combining equilibrium thermodynamics with real-time kinetics.

Protocol 1: Radioligand Competition Assay (Equilibrium Binding)

Causality & Rationale : This assay measures the ability of the ketal intermediate to displace a known high-affinity ligand ([3H]-Estradiol). If the bulky ketal prevents pocket entry, it will fail to displace the radioligand, yielding no measurable Ki​ .

• Preparation : Incubate purified recombinant human ERα LBD (1 nM) with 0.5 nM [3H]-Estradiol in binding buffer (Tris-HCl, pH 7.4, 1 mM EDTA, 10% glycerol) at 4°C for 18 hours to reach equilibrium.

• Displacement : Add Tibolone 3-Ethylene Ketal in a logarithmic concentration gradient (10 pM to 10 μM).

• Separation : Isolate bound from free radioligand using rapid filtration through GF/B glass microfiber filters pre-soaked in 0.3% polyethylenimine.

• Self-Validation Checkpoint : You must include 17β-estradiol (10 μM) as a positive control to define non-specific binding (NSB), and a non-estrogenic steroid (e.g., cholesterol) as a negative control. If the assay is viable (estradiol displaces the radioligand) but the ketal fails to displace[3H]-Estradiol even at 10 μM, it causally confirms negligible affinity rather than assay failure.

Protocol 2: Surface Plasmon Resonance (Real-Time Kinetics)

Causality & Rationale : While radioligand assays measure equilibrium, SPR determines why the compound doesn't bind by measuring association ( kon​ ) and dissociation ( koff​ ) rates.

• Immobilization : Immobilize anti-GST antibodies on a CM5 sensor chip via standard amine coupling. Capture GST-tagged ERα LBD to ensure uniform, non-denaturing receptor orientation.

• Injection : Inject Tibolone 3-Ethylene Ketal (solubilized in running buffer with 2% DMSO) across the sensor surface at varying concentrations (up to 50 μM) at a flow rate of 30 μL/min.

• Self-Validation Checkpoint : Inject 10 nM 17β-estradiol immediately before and after the ketal injections. The estradiol must yield a standard sensogram (rapid kon​ , slow koff​ ). A flat sensogram for the ketal, flanked by successful estradiol binding, causally proves that the ketal's steric bulk physically prevents target engagement, ruling out the possibility of receptor degradation on the chip.

Mechanistic and Workflow Visualizations

Figure 1: Logical relationship between Tibolone synthesis, metabolic activation, and ERα binding.

Figure 2: Self-validating experimental workflow combining SPR and Radioligand assays for ER affinity.

References

• In vivo and in vitro estrogenic and progestagenic actions of Tibolone Source: National Institutes of Health (NIH) / PMC URL:[Link]

• Beneficial effect of tibolone on mood, cognition, well-being, and sexuality in menopausal women Source: Dove Press / NIH PMC URL:[Link]

• Tibolone: A selective tissue estrogenic activity regulator (STEAR) Source: ResearchGate URL:[Link]

• Postmenopausal Tibolone Therapy: Biologic Principles and Applied Clinical Practice Source: National Institutes of Health (NIH) / PMC URL:[Link]

• Tibolone - Synthesis and Pharmacology Source: Wikipedia URL: [Link]

• Tibolone 3-Ethylene Ketal | C23H32O3 | CID 71752567 Source: PubChem URL:[Link]

Sources

• 1. researchgate.net [researchgate.net]
• 2. pmc.ncbi.nlm.nih.gov [pmc.ncbi.nlm.nih.gov]
• 3. dovepress.com [dovepress.com]
• 4. Tibolone - Wikipedia [en.wikipedia.org]
• 5. Tibolone 3-Ethylene Ketal | C23H32O3 | CID 71752567 - PubChem [pubchem.ncbi.nlm.nih.gov]

Protocols & Analytical Methods

Comprehensive Application Note: HPLC Method Development for the Analysis of Tibolone 3-Ethylene Ketal

Executive Summary

Tibolone is a synthetic steroid widely prescribed for hormone replacement therapy (HRT). Ensuring the purity of the Active Pharmaceutical Ingredient (API) requires rigorous monitoring of process impurities and degradation products. Tibolone 3-Ethylene Ketal (CAS 677299-58-0) is a critical intermediate and potential process impurity formed during the synthesis of Tibolone[1].

This application note provides a highly detailed, self-validating High-Performance Liquid Chromatography (HPLC) protocol for the baseline separation and quantification of Tibolone 3-Ethylene Ketal. By applying Quality by Design (QbD) principles, this guide addresses the specific analytical challenges of steroid isomerism, low UV absorptivity, and the chemical instability of ketal protecting groups.

Mechanistic Background & Analytical Challenges

The Origin of Tibolone 3-Ethylene Ketal

The industrial synthesis of Tibolone often utilizes trestolone or related 3-keto steroid precursors. To selectively ethynylate the 17-position without affecting the 3-ketone, the 3-position is temporarily protected via ketalization with ethylene glycol under acidic conditions[2]. Following ethynylation, the intermediate—Tibolone 3-Ethylene Ketal —must be carefully deprotected to yield the final Tibolone API[2]. Incomplete deprotection results in residual ketal impurity in the final drug substance.

Synthesis and degradation pathways of Tibolone and its 3-Ethylene Ketal impurity.

Causality in Analytical Challenges

• Acid Sensitivity (On-Column Degradation): Ketals are inherently stable in basic conditions but rapidly hydrolyze in the presence of acid. Utilizing standard acidic mobile phases (e.g., 0.1% Formic Acid or TFA) will cause the Tibolone 3-Ethylene Ketal to hydrolyze back into Tibolone during the chromatographic run. This leads to artifactual peak tailing, split peaks, and severe under-reporting of the impurity.

• Chromophore Deficiency: Unlike typical Δ4 -3-ketosteroids which have a strong α,β -unsaturated enone chromophore absorbing at ~240 nm, Tibolone possesses a Δ5(10) double bond, and its ketal lacks conjugation entirely. Consequently, detection must be performed in the low UV region (204–205 nm)[3].

• Extreme Lipophilicity: Masking the polar 3-ketone with an ethylene glycol moiety significantly increases the hydrophobicity of the molecule. Under isocratic conditions optimized for Tibolone, the ketal impurity will exhibit excessive retention times and severe band broadening.

Method Development Strategy

To establish a self-validating and robust system, the following chromatographic choices were made based on the physicochemical properties of the analytes:

• Stationary Phase: A highly end-capped C18 column (e.g., Zorbax Eclipse Plus C18) or a Phenyl-hexyl phase is selected. End-capping is mandatory to prevent secondary interactions between residual silanols and the steroidal hydroxyl groups, which cause peak tailing.

• Mobile Phase (Neutral pH): To preserve the integrity of the acid-sensitive ketal, a neutral buffer—10 mM Ammonium Bicarbonate (pH 7.0)—is utilized as Mobile Phase A. Acetonitrile is chosen over Methanol for Mobile Phase B due to its lower UV cutoff, which is critical for baseline stability at 205 nm.

• Elution Mode: A gradient elution is employed to sweep the highly lipophilic Tibolone 3-Ethylene Ketal from the column efficiently, ensuring sharp peak shapes and accurate integration.

QbD-driven HPLC method development workflow for Tibolone impurity profiling.

Experimental Protocol

Reagents and Materials

• Standards: Tibolone Reference Standard, Tibolone 3-Ethylene Ketal Reference Standard (CAS 677299-58-0)[1].

• Solvents: HPLC-grade Acetonitrile (ACN), Milli-Q Water (18.2 MΩ·cm).

• Buffer Salts: Ammonium Bicarbonate (NH₄HCO₃), HPLC grade.

Chromatographic Conditions

Parameter	Specification	Rationale
Column	Zorbax Eclipse Plus C18, 150 x 4.6 mm, 3.5 µm	High end-capping prevents silanol interactions; 3.5 µm provides high theoretical plates.
Mobile Phase A	10 mM Ammonium Bicarbonate in Water (pH ~7.0)	Neutral pH prevents on-column hydrolysis of the ketal impurity.
Mobile Phase B	100% Acetonitrile	Low UV cutoff ensures stable baseline at 205 nm.
Flow Rate	1.0 mL/min	Optimal linear velocity for 4.6 mm ID columns.
Column Temperature	30°C ± 2°C	Stabilizes retention times and reduces backpressure.
Detection Wavelength	UV at 205 nm	Maximum absorbance for Δ5(10) steroids and ketals[3].
Injection Volume	10 µL	Balances sensitivity with prevention of column overloading.
Diluent	ACN : Water (50:50, v/v)	Matches initial gradient conditions to prevent solvent-shock peak distortion.

Gradient Program

To accommodate the high lipophilicity of the ketal, the following gradient is applied:

Time (min)	Mobile Phase A (%)	Mobile Phase B (%)	Elution Profile
0.0	50	50	Isocratic hold to focus the API
5.0	50	50	Elution of Tibolone
15.0	10	90	Linear ramp to elute lipophilic Ketal
20.0	10	90	Isocratic wash
20.1	50	50	Return to initial conditions
25.0	50	50	Column re-equilibration

Step-by-Step Sample Preparation

This protocol is designed as a self-validating system; the inclusion of a resolution mixture ensures the method is performing correctly prior to sample analysis.

• Buffer Preparation: Dissolve 0.79 g of Ammonium Bicarbonate in 1000 mL of Milli-Q water. Filter through a 0.22 µm nylon membrane and degas.

• Diluent Preparation: Mix 500 mL of Acetonitrile with 500 mL of Milli-Q water. Degas via sonication for 10 minutes.

• Standard Solution (API): Accurately weigh 25.0 mg of Tibolone reference standard into a 50 mL volumetric flask. Dissolve and make up to volume with diluent (Concentration: 500 µg/mL).

• Impurity Stock Solution: Accurately weigh 5.0 mg of Tibolone 3-Ethylene Ketal into a 50 mL volumetric flask. Dissolve and make up to volume with Acetonitrile (Concentration: 100 µg/mL).

• System Suitability Solution (Resolution Mix): Transfer 5.0 mL of the Tibolone Standard Solution and 1.0 mL of the Impurity Stock Solution into a 10 mL volumetric flask. Make up to volume with diluent. (Contains ~250 µg/mL Tibolone and ~10 µg/mL Ketal).

Execution Sequence

• Inject Blank (Diluent) to verify baseline stability and absence of ghost peaks.

• Inject System Suitability Solution (6 replicates). Verify that the resolution ( Rs​ ) between Tibolone and Tibolone 3-Ethylene Ketal is ≥3.0 .

• Inject Sample Solutions .

• Inject Standard Solution as a bracketing check every 10 samples to verify retention time drift is ≤2.0% .

System Suitability & Expected Results

Because the 3-ketone is masked by the ethylene glycol group, Tibolone 3-Ethylene Ketal lacks the polar hydrogen-bond accepting capability of the parent drug, resulting in significantly stronger retention on the C18 stationary phase.

Analyte	Expected Retention Time (min)	Relative Retention Time (RRT)	Tailing Factor ( Tf​ )	Theoretical Plates ( N )
Tibolone	~6.8	1.00	≤1.5	>5000
Tibolone 3-Ethylene Ketal	~16.5	~2.42	≤1.5	>80000

Note: If the Tibolone 3-Ethylene Ketal peak appears excessively broad or split, verify the pH of Mobile Phase A. A drop in pH due to atmospheric CO₂ absorption over time can trigger partial on-column hydrolysis.

References

• PubChem. "Tibolone 3-Ethylene Ketal | C23H32O3 | CID 71752567 - PubChem." National Institutes of Health (NIH). Available at:[Link]

• Wikipedia. "Tibolone." Wikimedia Foundation. Available at:[Link]

• Shah, D. K., et al. "Development and Validation of Stability Indicating RP-HPLC Method for Estimation of Tibolone in Tablet Dosage Form." Journal of Pharmaceutical Science and Bioscientific Research (JPSBR). Available at: [Link]

• Jadhav, V., et al. "Validation of high performance liquid chromatographic method for the determination of Tibolone in bulk and pharmaceutical dosage form." ResearchGate. Available at:[Link]

Sources

• 1. Tibolone 3-Ethylene Ketal | C23H32O3 | CID 71752567 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. Tibolone - Wikipedia [en.wikipedia.org]
• 3. jpsbr.org [jpsbr.org]

Application Note: Comprehensive NMR Spectroscopy Characterization of Tibolone 3-Ethylene Ketal

Audience: Researchers, Analytical Scientists, and Drug Development Professionals Content Type: Advanced Technical Guide & Experimental Protocol

Mechanistic Insights & Analytical Causality

In the highly regulated landscape of steroidal drug development, the structural integrity of synthetic intermediates is non-negotiable. Tibolone, a synthetic 19-nor steroid widely utilized for menopausal hormone therapy, presents unique analytical challenges due to its Δ5(10) double bond and multiple stereocenters[1]. The intermediate Tibolone 3-Ethylene Ketal serves as a critical junction in its synthesis, protecting the 3-ketone while permitting downstream modifications (such as the introduction of the 17 α -ethynyl group).

As a Senior Application Scientist, I approach the characterization of steroidal intermediates not merely as a data-collection exercise, but as a holistic, self-validating system. Steroid scaffolds are notoriously rigid; a single stereochemical inversion or double-bond migration drastically alters the 3D conformation and biological activity.

The analytical causality behind our NMR strategy is as follows:

• 1D 1 H NMR: Utilized as a rapid screening tool for regiochemical integrity. The target Δ5(10) isomer lacks olefinic protons. The emergence of a vinylic proton signals an unintended migration to the Δ4 position[2].

• 1D 13 C NMR: Confirms the success of the ketalization reaction. The highly deshielded C-3 ketone carbon (~211 ppm) must shift to a characteristic acetal/ketal resonance (~109 ppm).

• 2D HMBC (Heteronuclear Multiple Bond Correlation): Establishes the exact connectivity of the ethylene glycol moiety to the steroidal backbone, proving the ketal is at C-3 and not elsewhere.

• 2D NOESY (Nuclear Overhauser Effect Spectroscopy): Validates the 7 α -methyl stereocenter. Because density functional calculations and NMR are highly sensitive to steroidal configurations, NOESY provides absolute spatial confirmation of the equatorial-like 7 α orientation[3].

Self-validating NMR workflow for Tibolone 3-Ethylene Ketal structural confirmation.

Step-by-Step Experimental Protocol

To ensure reproducibility and high-fidelity data, follow this standardized methodology for sample preparation and acquisition.

Step 1: Sample Preparation

• Weighing: Accurately weigh 15.0 ± 0.5 mg of the synthesized Tibolone 3-Ethylene Ketal.

• Solvation: Dissolve the analyte in 600 µL of deuterated chloroform (CDCl 3​ , 99.8% D) containing 0.03% (v/v) Tetramethylsilane (TMS).

  • Causality: CDCl 3​ provides excellent solubility for non-polar steroidal ketals without overlapping key analyte signals. TMS ensures a reliable zero-point calibration for chemical shifts.

• Transfer: Transfer the solution to a high-precision 5 mm NMR tube. Ensure the solvent column height is exactly 4.0 cm to optimize magnetic field homogeneity during shimming.

Step 2: Instrument Calibration

• Insert the sample into a 500 MHz or 600 MHz NMR spectrometer equipped with a cryoprobe.

• Perform automated tuning and matching (ATM) for 1 H and 13 C nuclei.

• Lock the spectrometer to the deuterium frequency of CDCl 3​ .

• Execute gradient shimming (e.g., TopShim) to achieve a line width of < 0.5 Hz for the TMS signal.

Step 3: Pulse Sequence Selection & Acquisition

• 1D 1 H NMR: Pulse program zg30, 16 scans, 2-second relaxation delay (d1).

• 1D 13 C{ 1 H} NMR: Pulse program zgpg30 (WALTZ-16 decoupling), 1024 scans, 2-second d1.

• 2D HSQC: Pulse program hsqcedetgpsisp2.2, 4 scans per increment, 256 t1 increments.

• 2D HMBC: Pulse program hmbcgplpndqf, 8 scans per increment, 256 t1 increments.

• 2D NOESY: Pulse program noesygpphpp, mixing time 400 ms, 16 scans per increment.

Step 4: Data Processing

Apply exponential window functions (Line Broadening = 0.3 Hz for 1 H, 1.0 Hz for 13 C) prior to Fourier transformation. Phase and baseline correct all spectra manually to ensure accurate integration of the ketal protons.

Quantitative Data Presentation

The following tables summarize the expected chemical shifts for Tibolone 3-Ethylene Ketal, derived from empirical steroid characterization standards and verified quantum-chemical calculations[3].

Table 1: 1 H NMR Assignments (in CDCl 3​ , 500 MHz)

Position	Chemical Shift ( δ , ppm)	Multiplicity	Integration	Assignment / Causality
Steroidal Backbone	1.00 - 2.50	m	-	Complex overlapping multiplets of CH/CH 2​ groups
7-CH 3​	0.82	d (J = 7.0 Hz)	3H	7 α -methyl group
18-CH 3​	0.88	s	3H	13 β -methyl group
Ethynyl (C20)	2.55	s	1H	17 α -ethynyl terminal proton
Ketal (-O-CH 2​ -CH 2​ -O-)	3.90 - 4.00	m	4H	Ethylene ketal protection at C3
17-OH	2.30	br s	1H	Hydroxyl proton (exchangeable)

Table 2: 13 C NMR Assignments (in CDCl 3​ , 125 MHz)

Position	Chemical Shift ( δ , ppm)	Type	Assignment / Causality
C3	109.5	C	Ketal quaternary carbon (shifted from ~211 ppm ketone)
C5	122.5	C	Δ5(10) alkene quaternary carbon[2]
C10	128.4	C	Δ5(10) alkene quaternary carbon[2]
Ketal (-O-CH 2​ -CH 2​ -O-)	64.2, 64.5	CH 2​	Ethylene ketal carbons
C17	79.8	C	Oxygenated quaternary carbon
C20 (Ethynyl)	87.5	C	Alkyne quaternary carbon
C21 (Ethynyl)	74.2	CH	Alkyne terminal carbon
7-CH 3​	15.5	CH 3​	7 α -methyl carbon
18-CH 3​	13.2	CH 3​	13 β -methyl carbon

The Self-Validating System: Isomerization Checks

A protocol is only as robust as its ability to detect its own failure. In steroidal synthesis, the most common failure mode during ketalization is the unintended migration of the double bond. The Δ5(10) alkene is under thermodynamic pressure to isomerize to the conjugated Δ4 position.

Our NMR protocol establishes a self-validating logical gate:

• Confirmation of Target: If the product is the correct Δ5(10) isomer, the 1 H NMR spectrum will be entirely devoid of olefinic protons, and the 13 C NMR will display two distinct quaternary carbons at δ 122.5 (C-5) and δ 128.4 (C-10)[2].

• Detection of Failure: If isomerization has occurred, a vinylic proton will appear at δ 5.82 in the 1 H spectrum, and the C-10 quaternary carbon will be replaced by a methine carbon at δ 126.4[2].

By cross-referencing the 1 H olefinic region with the 13 C quaternary signals, the scientist achieves absolute structural certainty without relying on external assays.

Logical decision tree for identifying double bond migration using 1H NMR.

References

• [3] Stereochemical analysis of the 3α- and 3β-hydroxy metabolites of tibolone through NMR and quantum-chemical investigations. An experimental test of GIAO calculations. Academia.edu. 3

• [1] Stereochemical analysis of the 3α‐ and 3β‐hydroxy metabolites of tibolone through NMR and quantum‐chemical investigations. Scite.ai. 1

• [2] US8148557B2 - Method of producing tibolone metabolites by fermentation with Gibberella fujikuroi. Google Patents. 2

Sources

• 1. scite.ai [scite.ai]
• 2. US8148557B2 - Method of producing tibolone metabolites by fermentation with Gibberella fujikuroi - Google Patents [patents.google.com]
• 3. (PDF) Stereochemical analysis of the 3?- and 3?-hydroxy metabolites of tibolone through NMR and quantum-chemical investigations. An experimental test of GIAO calculations [academia.edu]

Application Note: Tibolone 3-Ethylene Ketal as a Strategic Precursor in Steroid Synthesis

Target Audience: Researchers, synthetic chemists, and drug development professionals.

Introduction to the Precursor

Tibolone (Livial) is a synthetic estrane steroid utilized for menopausal hormone therapy, distinguished by its tissue-selective estrogenic, progestogenic, and androgenic profiles ()[1]. The synthesis of this active pharmaceutical ingredient (API) is notoriously challenging due to the presence of a non-conjugated Δ5(10) double bond. To successfully introduce the 17α-ethynyl group without compromising the steroid core, chemists rely on Tibolone 3-Ethylene Ketal (CAS: 677299-58-0) as a critical intermediate ()[1]. This application note details the mechanistic rationale, synthetic workflow, and optimized protocols for utilizing this precursor.

Mechanistic Rationale & Causality

The synthesis of Tibolone from Trestolone (7α-methylnandrolone) requires the oxidation of the 17β-hydroxyl group followed by ethynylation ()[1].

• Why Ketalization? The 3-ketone must be protected prior to the addition of the ethynyl group to prevent competitive nucleophilic attack by the acetylide anion. Ketalization with ethylene glycol achieves this while simultaneously locking the double bond in the Δ5(10) position ()[1].

• The Deprotection Dilemma: The most critical step is the conversion of Tibolone 3-Ethylene Ketal to Tibolone. The Δ5(10) double bond is thermodynamically less stable than the conjugated Δ4 configuration ()[2]. Under strong acidic conditions, the hydrolysis of the ketal proceeds via an enol intermediate that rapidly reprotonates at C10, shifting the double bond to form the α,β -unsaturated ketone (Isotibolone) ()[3].

• Kinetic Control: To prevent this isomerization, deprotection must be kinetically controlled. Utilizing a weak organic acid like oxalic acid in a buffered solvent system (ethanol/pyridine) selectively cleaves the dioxolane ring without providing the activation energy required for the Δ5(10)→Δ4 migration ()[4].

Synthetic Workflow & Pathway Visualization

The transformation from Trestolone to Tibolone via the 3-ethylene ketal intermediate is a multi-step process involving protection, oxidation, nucleophilic addition, and mild deprotection.

Figure 1: Synthetic workflow of Tibolone via the 3-Ethylene Ketal intermediate.

Experimental Protocols

Protocol A: Synthesis of Tibolone 3-Ethylene Ketal via Ethynylation

Objective: Introduce the 17α-ethynyl group to 3,3-ethylenedioxy-7α-methyl-5(10)-estren-17-one. Reagents: 3,3-ethylenedioxy-7α-methyl-5(10)-estren-17-one, Potassium acetylide, Anhydrous Tetrahydrofuran (THF).

Step-by-step:

• Preparation: Purge a dry reaction flask with inert nitrogen gas. Dissolve the 17-ketone precursor in anhydrous THF.

• Cooling: Cool the solution to 0 °C using an ice-water bath. Causality: Low temperatures control the exothermicity of the nucleophilic addition and reduce side reactions.

• Nucleophilic Addition: Dropwise add a stoichiometric excess of potassium acetylide solution ()[3]. Stir the mixture for 2-4 hours at 0-5 °C.

• Quenching: Carefully quench the reaction by adding saturated aqueous ammonium chloride ( NH4​Cl ). Causality: NH4​Cl provides mild protonation of the resulting alkoxide without creating a highly acidic environment that could prematurely cleave the ketal.

• Extraction: Extract the aqueous layer with ethyl acetate. Wash the combined organic layers with brine, dry over anhydrous Na2​SO4​ , and concentrate under reduced pressure to yield crude Tibolone 3-Ethylene Ketal ()[1].

Protocol B: Mild Acidic Deprotection of Tibolone 3-Ethylene Ketal

Objective: Cleave the 3-ethylene ketal to yield Tibolone while strictly maintaining the Δ5(10) double bond. Reagents: Tibolone 3-Ethylene Ketal, Oxalic acid dihydrate, Pyridine, Ethanol, Deionized Water.

Step-by-step:

• Solubilization & Buffering: Dissolve 15.0 g of Tibolone 3-Ethylene Ketal in 315 mL of absolute ethanol. Add 0.63 mL of pyridine. Causality: Pyridine acts as a weak base buffer, preventing localized spikes in acidity that would catalyze olefin migration ()[4].

• Acid Preparation: In a separate vessel, dissolve 0.375 g of oxalic acid in 90 mL of deionized water.

• Controlled Hydrolysis: Slowly add the aqueous oxalic acid solution to the steroid mixture while maintaining the internal temperature at 30 °C. Stir continuously for 3 hours ()[4]. Causality: 30 °C provides sufficient thermal energy for ketal hydrolysis but remains below the activation threshold for Δ4 isomerization.

• Quenching & Precipitation: Pour the reaction mixture into a quenching solution comprising 300 mL of water and 1.35 mL of pyridine ()[4]. Causality: The sudden increase in polarity precipitates the highly hydrophobic Tibolone, while the additional pyridine neutralizes the remaining oxalic acid, halting any further reaction.

• Isolation: Filter the resulting crystalline suspension under vacuum. Wash the filter cake with a dilute aqueous pyridine solution, followed by cold water.

• Drying: Dry the crystals under vacuum at 40 °C to constant weight. Expected yield: >90% with <0.5% Δ4 -isomer ()[4].

Quantitative Data: Deprotection Optimization

The choice of acid and solvent system during the deprotection of Tibolone 3-Ethylene Ketal directly dictates the ratio of the desired product (Tibolone) to the undesired isomer (Isotibolone). The table below summarizes comparative optimization data derived from patent literature ()[5].

Acid Catalyst	Solvent System	Temp (°C)	Time (h)	Tibolone Yield (%)	Δ4 -Isomer (%)
Hydrochloric Acid (1N)	Ethanol / Water	25	1	45.2	48.5
Sulfuric Acid (10%)	Acetone / Water	0	2	68.4	15.2
Acetic Acid (Glacial)	Ethanol / Water	40	12	72.1	5.4
Oxalic Acid (aq)	Ethanol / Pyridine	30	3	92.5	< 0.5

Note: The data illustrates the causality between acid strength and the undesired migration of the Δ5(10) double bond to the Δ4 position. The oxalic acid/pyridine system offers superior kinetic control.

References

• Title: Tibolone - Wikipedia Source: wikipedia.org URL: [Link]

• Title: Studies on synthesis of tibolone Source: researchgate.net URL: [Link]

• Title: HIGH PURITY COMPOUND (7ALPHA,17ALPHA)-17-HYDROXY-7-METHYL-19-NOR-17-PREGN-5(10)
• Source: google.
• Source: google.

Sources

• 1. Tibolone - Wikipedia [en.wikipedia.org]
• 2. researchgate.net [researchgate.net]
• 3. US7884222B2 - Process for the production of tibolone - Google Patents [patents.google.com]
• 4. data.epo.org [data.epo.org]
• 5. CN110981930B - Synthesis method of tibolone - Google Patents [patents.google.com]

Advanced Chromatographic Profiling of Tibolone and its 3-Ethylene Ketal Impurities: A Method Development Guide

Audience: Analytical Researchers, Formulation Scientists, and Drug Development Professionals Content Type: Application Note & Experimental Protocol

Introduction: Chemical Context & Causality

Tibolone is a synthetic steroid used primarily for menopausal hormone therapy. The industrial synthesis of Tibolone often involves the ketalization of trestolone derivatives to protect the 3-ketone group, followed by ethynylation to afford[1][2]. Careful deprotection of this intermediate is required to yield the final Tibolone active pharmaceutical ingredient (API) without triggering the migration of the 5(10) double bond into the fully conjugated 4 -ene system[1].

Incomplete deprotection leaves residual Tibolone 3-Ethylene Ketal in the drug substance. Additionally, if methanol is used during the protection phase instead of ethylene glycol, is formed[1][3]. Separating the API from these highly lipophilic ketal impurities—while simultaneously monitoring for degradation products like Delta-4-Tibolone (EP Impurity C)—presents a significant analytical challenge.

This application note details a robust, self-validating High-Performance Liquid Chromatography (HPLC) method designed specifically to overcome the structural and stability challenges associated with Tibolone impurity profiling[4].

Analytical Challenges & Mechanistic Method Design

To develop a reliable chromatographic method, we must address the specific physicochemical properties of the analytes. The causality behind our experimental choices is outlined below:

• Mobile Phase pH (The Hydrolysis Risk): Ketals are notoriously sensitive to acidic environments. If a standard acidic mobile phase (e.g., 0.1% Formic Acid) is used, the 3-Ethylene Ketal impurity will undergo on-column acidic hydrolysis, converting back into Tibolone during the run. This leads to split peaks, poor recovery, and inaccurate quantitation. Choice: A neutral to slightly alkaline buffer (10 mM Ammonium Bicarbonate, pH 7.5) is mandatory to preserve ketal integrity.

• Detection Strategy (The Chromophore Deficit): Tibolone API features an isolated 5(10) -ene-3-one system, while the 3-Ethylene Ketal lacks the 3-ketone entirely. Neither possesses the strong UV absorbance of a fully conjugated enone (unlike Delta-4-Tibolone, which absorbs strongly at 240 nm). Choice: Dual-wavelength UV detection is required. 205 nm is used to capture the API and the ketal impurities, while 240 nm is monitored simultaneously to accurately quantify conjugated degradation products[4].

• Stationary Phase (Steric Selectivity): Separating the 3-Ethylene Ketal from the 3-Dimethyl Ketal requires high hydrophobic retention and steric recognition. Choice: A high-carbon-load, base-stable C18 column (e.g., Waters XBridge C18) ensures baseline resolution of these closely related lipophilic analogs.

Fig 1: Chemical relationship and degradation pathway of Tibolone and its ketal impurities.

Self-Validating Method Development Workflow

A scientifically sound protocol must validate its own integrity during execution. This workflow incorporates specific system suitability checks to ensure that the chromatographic environment is not actively degrading the sample.

Fig 2: Self-validating chromatographic method development workflow for Tibolone impurities.

Experimental Protocol: Step-by-Step Methodology

Reagents and Materials

• Analytes: Tibolone API, Tibolone 3-Ethylene Ketal standard, Tibolone EP Impurity E (3-Dimethyl Ketal), and Delta-4-Tibolone (Impurity C)[3][5].

• Solvents: HPLC-grade Acetonitrile (ACN), Ultrapure Water (18.2 MΩ·cm).

• Buffer: Ammonium Bicarbonate ( NH4​HCO3​ ), LC-MS grade.

Sample Preparation (Critical Step)

Causality Note: Do not use unbuffered water or acidic diluents, as the ketal will degrade in the autosampler.

• Diluent Preparation: Mix Acetonitrile and Water in a 50:50 (v/v) ratio. Add 5 mM Ammonium Bicarbonate to ensure a neutral/slightly basic pH.

• Standard Stock: Dissolve 10.0 mg of Tibolone 3-Ethylene Ketal in 10.0 mL of Diluent (1.0 mg/mL). Sonicate for 5 minutes.

• Working Solution: Dilute the stock to a final concentration of 10 µg/mL for impurity profiling. Filter through a 0.22 µm PTFE syringe filter.

Chromatographic Conditions

Table 1: Optimized Gradient Elution Program

Time (min)	Flow Rate (mL/min)	Mobile Phase A (10 mM NH4​HCO3​ , pH 7.5)	Mobile Phase B (Acetonitrile)	Curve
0.0	1.0	60%	40%	Initial
15.0	1.0	20%	80%	Linear
22.0	1.0	20%	80%	Isocratic Hold
22.1	1.0	60%	40%	Step
28.0	1.0	60%	40%	Re-equilibration

• Column: Waters XBridge C18, 150 mm × 4.6 mm, 3.5 µm (or equivalent base-stable C18).

• Column Temperature: 30 °C.

• Injection Volume: 10 µL.

• Detection: PDA/UV at 205 nm (Primary for API/Ketals) and 240 nm (Secondary for Delta-4 isomer).

Quantitative Data & Self-Validating Controls

To ensure trust in the generated data, the system must pass the following self-validating criteria before sample analysis begins.

Analyte Retention and Selectivity

Table 2: Chromatographic Properties and Relative Retention Times (RRT)

Analyte	UV Max	RRT (approx.)	Chromatographic Challenge / Observation
Tibolone (API)	205 nm	1.00	Base peak. Prone to isomerization if pH > 8.5.
Delta-4-Tibolone (Imp C)	240 nm	1.15	Strong chromophore. Must be baseline resolved from API.
3-Dimethyl Ketal (Imp E)	< 210 nm	1.45	Highly lipophilic. Elutes during the high-organic phase.
3-Ethylene Ketal	< 210 nm	1.52	Most lipophilic. Requires steric selectivity to resolve from Imp E.

System Suitability Criteria (The Self-Validation Check)

Table 3: Mandatory System Suitability Parameters

Parameter	Target Criteria	Mechanistic Rationale
Ketal Hydrolysis Check	API peak area in Ketal Standard < 0.5%	Proves that the mobile phase pH is successfully preventing on-column acidic hydrolysis of the 3-Ethylene Ketal.
Resolution ( Rs​ )	Rs​ > 2.0 (API vs. Impurity C)	Ensures baseline separation between the API and its primary thermodynamic degradation product.
Resolution ( Rs​ )	Rs​ > 1.5 (Imp E vs. 3-Ethylene Ketal)	Verifies the steric selectivity of the C18 stationary phase for structurally similar ketal protecting groups.
Detector Drift	Area RSD < 2.0% (n=5)	Confirms instrumental stability at the low UV wavelength (205 nm), which is prone to baseline noise.

Conclusion & Troubleshooting

The successful chromatographic separation of Tibolone 3-Ethylene Ketal from the API and related substances hinges entirely on controlling the pH of the mobile phase and utilizing low-wavelength UV detection. Analysts experiencing "ghost peaks" or poor mass balance should immediately suspect on-column ketal hydrolysis and verify the pH of Mobile Phase A. By adhering to this self-validating protocol, laboratories can ensure rigorous, E-E-A-T compliant impurity profiling for Tibolone drug substances.

References

• Wikipedia, The Free Encyclopedia. "Tibolone." Wikimedia Foundation. URL: [Link]

• National Center for Biotechnology Information. "Tibolone 3-Ethylene Ketal | C23H32O3 | CID 71752567 - PubChem." PubChem Compound Database. URL:[Link]

• Current Pharmaceutical Analysis. "A Review of Analytical Methods for the Determination of Tibolone: Pharmacokinetics and Pharmaceutical Formulations Analysis and Application in Doping Control." Bentham Science Publishers. URL:[Link]

Sources

• 1. Tibolone - Wikipedia [en.wikipedia.org]
• 2. Tibolone 3-Ethylene Ketal | C23H32O3 | CID 71752567 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. synthinkchemicals.com [synthinkchemicals.com]
• 4. researchgate.net [researchgate.net]
• 5. pharmaffiliates.com [pharmaffiliates.com]

Application Note: Preparation and Characterization of Tibolone 3-Ethylene Ketal Analytical Reference Standards

Introduction & Regulatory Rationale

Tibolone is a synthetic steroid hormone widely utilized in menopausal hormone therapy and the treatment of postmenopausal osteoporosis[1]. The manufacturing process of Tibolone API involves complex steroid chemistry, typically proceeding via the penultimate intermediate 3,3-ethylenedioxy-17α-ethynyl-17β-hydroxy-7α-methyl-5(10)-estrene, commonly known as Tibolone 3-Ethylene Ketal [2].

Under ICH Q3A(R2) and Q3B(R2) guidelines, process-related impurities and degradation products must be rigorously identified, qualified, and quantified. Tibolone 3-Ethylene Ketal can manifest in the final API due to incomplete deprotection during synthesis or through re-ketalization degradation if the formulated drug is exposed to trace glycols in excipients under acidic microenvironments. Consequently, the synthesis of high-purity Tibolone 3-Ethylene Ketal analytical reference standards[3] is a critical requirement for analytical method validation, stability indicating assays, and quality control workflows.

Mechanistic Insights & Synthetic Strategy

Synthesizing the reference standard directly from commercially available Tibolone API is the most efficient pathway for analytical laboratories. However, the structural topology of Tibolone presents two significant chemical vulnerabilities that dictate the experimental design:

• Thermodynamic Instability of the 5(10)-Double Bond: Tibolone features a deconjugated 5(10)-estrene core. Under standard high-temperature ketalization conditions (e.g., Dean-Stark reflux in toluene), acidic catalysts will rapidly isomerize the 5(10)-double bond into the thermodynamically favored, conjugated 4(5)-position[4].

• Acid-Sensitivity of the Ketal: Once formed, the 3-ethylene ketal is highly sensitive to aqueous acids, prone to reverting to the 3-ketone.

The Causality of Reagent Selection: To circumvent thermal isomerization, we employ Triethyl Orthoformate as a chemical water scavenger. Instead of relying on heat to drive off water, triethyl orthoformate reacts irreversibly with the water byproduct to form ethanol and ethyl formate. This allows the ketalization to proceed rapidly at room temperature (20–25 °C) using only a catalytic amount of p-Toluenesulfonic acid (p-TsOH), thereby perfectly preserving the delicate 5(10)-double bond architecture.

Experimental Workflow

Workflow for the synthesis and purification of Tibolone 3-Ethylene Ketal reference standards.

Step-by-Step Synthetic Protocol

Reagents & Materials

• Tibolone API: 3.12 g (10.0 mmol, 1.0 eq)

• Ethylene Glycol (Anhydrous): 3.10 g (50.0 mmol, 5.0 eq)

• Triethyl Orthoformate: 4.45 g (30.0 mmol, 3.0 eq)

• p-Toluenesulfonic acid monohydrate (p-TsOH·H₂O): 95 mg (0.5 mmol, 0.05 eq)

• Dichloromethane (DCM, Anhydrous): 30 mL

• Triethylamine (TEA): For column neutralization

Synthesis Procedure

• System Preparation: Purge a 100 mL oven-dried round-bottom flask with ultra-high purity nitrogen. Add Tibolone API (3.12 g) and dissolve completely in 30 mL of anhydrous DCM.

• Reagent Introduction: Inject ethylene glycol (2.8 mL) and triethyl orthoformate (5.0 mL) into the stirring solution.

• Catalysis & Monitoring: Add p-TsOH·H₂O (95 mg) in a single portion. Stir the reaction mixture at ambient temperature (20–25 °C). Monitor the reaction via TLC (Mobile Phase: Hexane:EtOAc 7:3). The conversion of the 3-ketone to the ketal is typically complete within 2 to 4 hours.

• Critical Quenching: Self-Validating Step: Immediately upon completion, quench the reaction by adding 15 mL of saturated aqueous sodium bicarbonate (NaHCO₃). Rapid neutralization is mandatory to prevent acid-catalyzed migration of the 5(10)-double bond during workup.

• Extraction: Transfer the biphasic mixture to a separatory funnel. Extract the aqueous layer with additional DCM (2 × 20 mL).

• Washing & Concentration: Wash the combined organic layers with brine (30 mL), dry over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate under reduced pressure. Crucial: Maintain the water bath temperature strictly below 30 °C to prevent thermal degradation of the crude ketal.

Purification & Isolation Strategy

• Stationary Phase Neutralization: Standard silica gel contains acidic silanol groups that will hydrolyze the newly formed ketal during chromatography. Pre-treat the silica gel by packing the column with a slurry containing 1% Triethylamine (TEA) in Hexane.

• Flash Chromatography: Load the crude residue onto the neutralized column. Elute using a gradient of Hexane:EtOAc (9:1 transitioning to 7:3).

• Crystallization: Pool the pure fractions, evaporate the solvent, and recrystallize the resulting white solid from an Ethanol/Water mixture to yield analytical-grade Tibolone 3-Ethylene Ketal.

Analytical Characterization Data

To ensure the trustworthiness of the reference standard, the synthesized material must be validated against a strict set of analytical parameters. The absence of a carbonyl stretch and the presence of ketal protons confirm successful synthesis, while the retention of the ethynyl proton confirms the 17-alpha functional group remained intact[1].

Analytical Technique	Parameter / Mode	Expected Result / Specification
HPLC-UV	Purity (Area %)	≥ 98.0% (at 210 nm)
LC-MS (ESI+)	m/z [M+H]⁺	357.2
FT-IR (KBr)	Functional Groups	~3400 cm⁻¹ (O-H), ~3300 cm⁻¹ (≡C-H), Absence of 1710 cm⁻¹ (C=O)
¹H NMR (CDCl₃)	Ketal Protons	~3.90 - 4.00 ppm (m, 4H, -O-CH₂-CH₂-O-)
¹H NMR (CDCl₃)	Ethynyl Proton	~2.59 ppm (s, 1H, -C≡CH)
¹H NMR (CDCl₃)	Methyl Groups	~0.85 ppm (d, 3H, 7α-CH₃), ~0.88 ppm (s, 3H, 13β-CH₃)
¹³C NMR (CDCl₃)	C3 Ketal Carbon	~108.5 ppm
¹³C NMR (CDCl₃)	C5, C10 (Double Bond)	~126.0 ppm, ~134.0 ppm

Storage and Handling

Tibolone 3-Ethylene Ketal is susceptible to acid-catalyzed hydrolysis and oxidative degradation. The analytical reference standard must be stored in amber glass vials under an inert argon or nitrogen atmosphere at 2–8 °C. Solutions prepared for HPLC calibration should be made in neutral or slightly basic diluents (e.g., Acetonitrile with 0.05% TEA) to prevent on-column degradation during analysis.

References

• Process and intermediates to prepare 17beta-hydroxy-7alpha-methyl-19-nor-17alpha-pregn-5(10)-en-20-yn-3-one.Google Patents (US20060111332A1).

• Tibolone. Wikipedia, The Free Encyclopedia. Available at:[Link]

• Tibolone 3-Ethylene Ketal (CID 71752567). PubChem Compound Summary, National Center for Biotechnology Information. Available at:[Link]

• Bioequivalence studies of tibolone in premenopausal women and effects on expression of the tibolone-metabolizing enzyme AKR1C family caused by estradiol. PubMed (PMID: 18832293). Available at:[Link]

Sources

• 1. Tibolone - Wikipedia [en.wikipedia.org]
• 2. US20060111332A1 - Process and intermediates to prepare17beta-hydroxy-7alpha-methyl-19-nor-17alpha-pregn -5(10)-en-20-yn-3-one - Google Patents [patents.google.com]
• 3. Tibolone 3-Ethylene Ketal | C23H32O3 | CID 71752567 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 4. Lack of aromatisation of the 3-keto-4-ene metabolite of tibolone to an estrogenic derivative - PubMed [pubmed.ncbi.nlm.nih.gov]

Application Note: Gas Chromatography-Mass Spectrometry (GC-MS) Protocols for Volatile Tibolone 3-Ethylene Ketal Derivatives

Introduction & Mechanistic Context

Tibolone is a synthetic steroid widely utilized in menopausal hormone therapy due to its tissue-specific estrogenic, progestogenic, and androgenic activities 1. During the synthesis and impurity profiling of the Active Pharmaceutical Ingredient (API), Tibolone 3-Ethylene Ketal (CAS 677299-58-0) serves as a critical stabilized intermediate 2.

Analyzing unprotected Tibolone directly via Gas Chromatography-Mass Spectrometry (GC-MS) presents a severe analytical liability. The intense thermal stress of the GC injection port (typically >250°C) induces a well-documented chemical artifact: the thermal aromatization of Tibolone into 7α-methyl-ethinyl estradiol (7α-MEE) 3. This heat-induced conversion skews impurity profiles and yields false positives for estrogenic contaminants.

To circumvent this, analytical scientists profile the Tibolone 3-Ethylene Ketal derivative instead. The ketal group at the C3 position chemically locks the A-ring, preventing thermal aromatization. However, the molecule still possesses a sterically hindered 17β-hydroxyl group (MW: 356.5 g/mol ) 4, which causes peak tailing and poor volatility. To achieve high-resolution GC-MS analysis, this hydroxyl group must be derivatized into a volatile trimethylsilyl (TMS) ether.

GC-MS thermal artifact pathway vs. stable ketal-protected derivatization workflow.

Derivatization Chemistry & Causality

The conversion of Tibolone 3-Ethylene Ketal to its 17-O-TMS derivative is not merely a procedural step; it is the foundation of a self-validating analytical system .

• Causality of Reagent Choice: The 17β-hydroxyl group is a tertiary alcohol adjacent to an ethynyl group, making it highly sterically hindered. Standard silylation reagents (like BSTFA alone) yield incomplete reactions. Therefore, N-Methyl-N-(trimethylsilyl)trifluoroacetamide (MSTFA) spiked with 1% Trimethylchlorosilane (TMCS) is utilized. TMCS acts as a Lewis acid catalyst, driving the silylation of the hindered alcohol to 100% completion.

• Causality of Solvent: Anhydrous pyridine is used as the reaction solvent. It acts as an acid scavenger, neutralizing the hydrochloric acid byproduct generated by TMCS, which would otherwise hydrolyze the acid-sensitive 3-ethylene ketal protecting group.

• Self-Validating System: By co-derivatizing an internal standard (e.g., Stigmasterol), the system self-validates. If the internal standard peak appears with expected abundance and without dehydrated degradation artifacts, it proves that the GC inlet is operating optimally, the derivatization was complete, and the ketal protection remained intact during sample preparation.

Experimental Protocols

Reagents and Materials

• Tibolone 3-Ethylene Ketal analytical standard.

• Internal Standard (IS): Stigmasterol (100 µg/mL in hexane).

• Derivatization Reagent: MSTFA + 1% TMCS (GC grade).

• Solvent: Anhydrous Pyridine, LC-MS grade Hexane.

Step-by-Step Methodology

• Sample Preparation: Weigh accurately 1.0 mg of Tibolone 3-Ethylene Ketal sample into a 10 mL volumetric flask. Dissolve and make up to volume with anhydrous pyridine (100 µg/mL stock).

• Aliquot & IS Addition: Transfer 100 µL of the sample stock and 100 µL of the IS stock into a 2 mL amber glass GC vial with a PTFE-lined screw cap.

• Solvent Evaporation: Evaporate the solvent to complete dryness under a gentle stream of ultra-pure Nitrogen (N₂) at 40°C. Critical Step: Complete removal of residual water is required to prevent quenching of the silylation reagent.

• Derivatization: Add 100 µL of MSTFA + 1% TMCS and 50 µL of anhydrous pyridine to the dried residue. Vortex for 30 seconds.

• Incubation: Heat the vial in a dry block heater at 60°C for 30 minutes to drive the sterically hindered reaction to completion.

• Reconstitution: Evaporate the derivatization mixture to dryness under N₂ to remove excess pyridine (which degrades GC stationary phases). Reconstitute the derivatized residue in 500 µL of hexane.

• Analysis: Transfer to a GC autosampler vial and inject 1.0 µL into the GC-MS.

Step-by-step derivatization and GC-MS analytical workflow for Tibolone 3-Ethylene Ketal.

Data Presentation

The addition of the TMS group (net mass addition of 72 Da) to Tibolone 3-Ethylene Ketal (MW 356.5) yields a molecular ion of m/z 428 . The quantitative parameters and validation metrics are summarized below.

Table 1: GC-MS Operating Parameters

Parameter	Specification / Condition
GC Column	5% Phenyl / 95% Dimethylpolysiloxane (e.g., HP-5MS), 30m x 0.25mm x 0.25µm
Carrier Gas	Helium (Ultra-High Purity, 99.999%), Constant Flow at 1.0 mL/min
Injection Mode	Splitless, 1.0 µL injection volume
Inlet Temperature	250°C
Oven Temperature Program	150°C (hold 1 min) ➔ Ramp 15°C/min to 280°C ➔ Ramp 5°C/min to 300°C (hold 5 min)
Transfer Line Temp	280°C
Ionization Mode	Electron Impact (EI), 70 eV
Acquisition Mode	Selected Ion Monitoring (SIM)
Target Ions (m/z)	428 (Molecular Ion, M+), 413 [M - CH₃]⁺, 338 [M - TMSOH]⁺

Table 2: Method Validation & Quantitative Metrics

Validation Metric	Result	Causality / Significance
Retention Time (RT)	~14.2 min	Sharp, symmetrical peak confirms complete 17-OH silylation.
Limit of Detection (LOD)	0.5 ng/mL	High sensitivity achieved by eliminating hydrogen bonding.
Limit of Quantitation (LOQ)	1.5 ng/mL	Ensures accurate impurity profiling at trace levels.
Linearity (R²)	> 0.999	Validated across a working range of 1.5 to 500 ng/mL.
Artifact Formation	0.00%	Ketal protection successfully blocks thermal aromatization to 7α-MEE.

References

• A Review of Analytical Methods for the Determination of Tibolone: Pharmacokinetics and Pharmaceutical Formulations Analysis and Application in Doping Control. Current Pharmaceutical Analysis. Available at:[Link]

• Tibolone - Synthesis and Pharmacology. Wikipedia, The Free Encyclopedia. Available at:[Link]

• Conversion of Tibolone to 7alpha-methyl-ethinyl Estradiol Using Gas Chromatography-Mass Spectrometry and Liquid Chromatography-Mass Spectrometry: Interpretation and Clinical Implications. Menopause (PubMed / NIH). Available at:[Link]

• Tibolone 3-Ethylene Ketal | C23H32O3 | CID 71752567. PubChem - National Institutes of Health (NIH). Available at:[Link]

Sources

• 1. eurekaselect.com [eurekaselect.com]
• 2. Tibolone - Wikipedia [en.wikipedia.org]
• 3. Conversion of tibolone to 7alpha-methyl-ethinyl estradiol using gas chromatography-mass spectrometry and liquid chromatography-mass spectrometry: interpretation and clinical implications - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Tibolone 3-Ethylene Ketal | C23H32O3 | CID 71752567 - PubChem [pubchem.ncbi.nlm.nih.gov]

Technical Notes & Optimization

Technical Support Center: Optimizing Yield in Tibolone 3-Ethylene Ketal Synthesis

Welcome to the Advanced Applications Support Center. As drug development professionals, you know that synthesizing Tibolone—a tissue-selective estrogen activity modulator—relies heavily on the efficiency of its penultimate intermediate, Tibolone 3-Ethylene Ketal (CAS 677299-58-0) [1].

Traditional synthesis routes often suffer from severe yield attrition (frequently dropping overall yields to <25%) due to unwanted alkene migration and incomplete ethynylation[2]. This guide is designed to troubleshoot these specific bottlenecks, providing you with field-proven, mechanistically grounded solutions to maximize your conversion rates.

Synthesis Pathway & Critical Yield-Loss Nodes

Before troubleshooting, it is crucial to map the workflow. The diagram below highlights the three critical synthetic nodes from Trestolone to the target ketal, indicating where thermodynamic and steric pitfalls typically occur.

Fig 1: Synthesis pathway of Tibolone 3-Ethylene Ketal highlighting critical reaction nodes.

Troubleshooting FAQs: Causality & Solutions

FAQ 1: Why am I seeing significant double-bond migration (Δ5(10) to Δ4) during the 3-ketone ketalization?

The Causality: The precursor Trestolone features an isolated Δ5(10) double bond. Under strongly acidic conditions (e.g., using standard p-Toluenesulfonic acid), the diene system is easily protonated. This allows the olefin to migrate to the conjugated Δ4 position, which is thermodynamically much more stable but ruins the stereochemistry required for Tibolone[1]. The Solution: Shift to mild acid catalysis. We recommend using Pyridinium p-toluenesulfonate (PPTS) combined with an orthoester (such as trimethyl orthoformate) acting as a chemical water scavenger. This combination drives the ketalization equilibrium forward at lower temperatures without triggering alkene migration.

FAQ 2: How can I prevent ketal cleavage during the 17-OH oxidation step?

The Causality: The 3-ethylene ketal protecting group is highly acid-labile. Standard oxidation protocols, such as the Jones reagent (CrO3/H2SO4), create a highly acidic environment that rapidly hydrolyzes the ketal back to the 3-ketone[3]. The Solution: Employ non-acidic or buffered oxidation systems. Pyridinium chlorochromate (PCC) buffered with sodium acetate (NaOAc) at low temperatures is the industry standard for this step[1]. Alternatively, a Swern oxidation maintains a mildly basic environment (via the triethylamine quench) that perfectly preserves the 3-ketal.

FAQ 3: My ethynylation yield is stuck at <60%. How can I drive the conversion of the 17-ketone?

The Causality: The 17-ketone of the steroid framework is severely sterically hindered by the adjacent 7α-methyl group. Furthermore, standard ethynylating agents (like Lithium acetylide or Ethynylmagnesium bromide) are strongly basic. Instead of acting as nucleophiles, they deprotonate the α-carbon, leading to enolization of the 17-ketone. Once enolized, the ketone is inert to nucleophilic attack, stalling the reaction and destroying your yield[3]. The Solution: Implement an Imamoto-type ethynylation using anhydrous Cerium(III) chloride (CeCl3)[4]. CeCl3 is highly oxophilic; it coordinates directly to the carbonyl oxygen, drastically increasing its electrophilicity. Simultaneously, forming the organocerium complex dampens the basicity of the acetylide, effectively shutting down the enolization pathway and allowing the nucleophilic addition to proceed smoothly.

Diagnostic Logic Tree for Ethynylation

If you are experiencing yield drops during the final ethynylation step, use the following diagnostic logic tree to isolate the root cause.

Fig 2: Diagnostic logic tree for resolving low conversion rates during 17-ketone ethynylation.

Quantitative Data: Ethynylation Reagent Comparison

To justify the shift to Cerium-mediated chemistry, review the comparative data below. The addition of CeCl3 fundamentally alters the reaction mechanics, trading basicity for electrophilic activation.

Reagent System	Typical Yield (%)	Enolization Byproducts (%)	Reaction Temp	Mechanistic Notes
Ethynylmagnesium Bromide	40 - 50	20 - 30	0°C to RT	High basicity drives enolization; Grignard is too bulky for the 7α-methyl steric hindrance.
Lithium Acetylide (EDA)	55 - 65	15 - 25	-78°C to 0°C	Standard industrial reagent, but basicity still limits total conversion.
Li-Acetylide + CeCl3	85 - 95	< 5	-78°C	Oxophilic Ce3+ activates the carbonyl and suppresses acetylide basicity.

Protocol Library: CeCl3-Mediated Ethynylation (Self-Validating SOP)

This protocol is engineered as a self-validating system. Do not proceed to subsequent steps unless the In-Process Controls (IPC) are met.

Objective: Conversion of 3,3-Ethylenedioxy-7α-methyl-5(10)-estren-17-one to Tibolone 3-Ethylene Ketal.

Step 1: Preparation of Anhydrous CeCl3 (Critical Step)

• Weigh 2.0 equivalents of CeCl3·7H2O into a Schlenk flask.

• Heat the flask under high vacuum (0.1 Torr) gradually to 140°C over 2 hours. Maintain at 140°C for an additional 2 hours to yield a free-flowing white powder (anhydrous CeCl3).

• IPC Check: Suspend a small aliquot in dry THF and perform a Karl Fischer (KF) titration. Validation: Moisture content must be <50 ppm. If >50 ppm, continue drying.

Step 2: Organocerium Formation

• Cool the anhydrous CeCl3 to 0°C under an Argon atmosphere.

• Add anhydrous THF (10 mL/g of CeCl3) and stir vigorously for 2 hours to ensure uniform suspension.

• Cool the suspension to -78°C using a dry ice/acetone bath.

• Dropwise, add 2.0 equivalents of Lithium acetylide ethylenediamine (EDA) complex. Stir for 30 minutes at -78°C to form the organocerium complex.

Step 3: Ketone Addition & Reaction

• Dissolve 1.0 equivalent of the 17-ketone intermediate in a minimal volume of anhydrous THF.

• Add the ketone solution dropwise to the organocerium complex at -78°C.

• Maintain stirring at -78°C for 2 hours.

• IPC Check: Withdraw a 0.1 mL aliquot, quench with saturated NH4Cl, and analyze via HPLC. Validation: Proceed to Step 4 only when unreacted 17-ketone is <2%.

Step 4: Quench and Workup

• Quench the reaction at -78°C by adding saturated aqueous NH4Cl. Note: Do not use strong acids for the quench, as careful deprotection is required later to prevent olefin migration[1].

• Allow the mixture to warm to room temperature.

• Extract the aqueous layer three times with Ethyl Acetate.

• Wash the combined organic layers with brine, dry over anhydrous Na2SO4, and concentrate under reduced pressure to yield Tibolone 3-Ethylene Ketal.

References[1] Title: Tibolone - Wikipedia. Source: wikipedia.org. URL:https://vertexaisearch.cloud.google.com/grounding-api-redirect/AUZIYQFmTwP6HMBOvo5aktqENKCydykLTDRCVQTWMDyvIoVER-ATa4fLaPLH8xvhDCby_qL6mjbOCDerodcPu-YAfnXYrsX5WSQGHZtndZANfPYouueHYGcC7WWYSkjJ8BLIjwEo[2] Title: CN110981930B - Synthesis method of tibolone - Google Patents. Source: google.com. URL:https://vertexaisearch.cloud.google.com/grounding-api-redirect/AUZIYQGNr2MokQCKSIZVdRHjG18t1ENjSpUHNDIYbG7p7fKj9J1cQvAGt24S6ZhwX0dm_fHN21DAEtcYwd5ws_I2Mmtd0AHZONy8OI2JTFhn880eTL6RfEWdgDQdNJwqW4YwwXOX5JlKPQlIxj2h_dA=[3] Title: EP2497776A2 - Process for the production of tibolone - Google Patents. Source: google.com. URL:https://vertexaisearch.cloud.google.com/grounding-api-redirect/AUZIYQHUv1ZfcqqM3nPEVH73yP9BeQlbuZDGqaxg0t7GTI8KFi2A0dkJ3qV-MuviC-4RNQ0dGjnxQBeA4K9q16SXcchT_hAncyKj_xlBGCKdxZ5XRUZDkFOOfV94dT-bwyzSCsuWkl6Ju5yi_y7KUg==[4] Title: Enantioselective Steroid Synthesis Report | PDF - Scribd. Source: scribd.com. URL:https://vertexaisearch.cloud.google.com/grounding-api-redirect/AUZIYQEC3zZ2frGa5haZZJsiwq2U7sVPZaVsrbpoukVAYsuQ6r2uqHP-0yu5tBwNJn7FRIvDi2eBjj9z5BK4uhuNFTkuOzAquRhPgdBNopWP7qI75okVdXA0PfsAvbXkPLcOFpgR7Bpy4gWekFbpuBqOIhMxlCY=

Sources

• 1. Tibolone - Wikipedia [en.wikipedia.org]
• 2. CN110981930B - Synthesis method of tibolone - Google Patents [patents.google.com]
• 3. EP2497776A2 - Process for the production of tibolone - Google Patents [patents.google.com]
• 4. scribd.com [scribd.com]

Troubleshooting degradation of Tibolone 3-Ethylene Ketal during storage

Technical Support Center: Troubleshooting Tibolone 3-Ethylene Ketal Degradation

Welcome to the Advanced Applications Support Center. As researchers and drug development professionals, you understand that the integrity of synthetic intermediates dictates the yield and purity of your final Active Pharmaceutical Ingredient (API). Tibolone 3-Ethylene Ketal (T3EK) is a critical, moisture-sensitive intermediate in the synthesis of the synthetic steroid Tibolone[1].

This guide is engineered to move beyond generic advice. We will dissect the thermodynamic vulnerabilities of T3EK, provide self-validating analytical protocols to diagnose degradation, and establish fail-safe storage methodologies.

Section 1: Mechanistic Profiling — Why is my T3EK degrading?

Q: What are the primary chemical mechanisms driving the degradation of Tibolone 3-Ethylene Ketal during prolonged storage?

A: T3EK is structurally defined by two highly reactive moieties: a 3-ethylene ketal protecting group and a 5(10) double bond within the estrane nucleus. Its degradation is rarely a single-pathway event; it is typically a combination of hydrolytic and oxidative cascades.

• Acid-Catalyzed Hydrolysis & Isomerization: Ketals are protecting groups that are inherently stable under basic and neutral conditions but are exquisitely sensitive to protons. Even trace ambient moisture, when combined with dissolved atmospheric CO₂ (forming weak carbonic acid), provides enough protons to trigger premature deprotection of the ketal back to a 3-ketone. Once the 3-ketone is exposed, the molecule undergoes rapid isomerization. The 5(10) double bond migrates to the more thermodynamically stable 4(5) position, yielding Δ4-tibolone impurities[2][3].

• Allylic Oxidation: Concurrently, the 5(10) alkene is highly vulnerable to radical-mediated allylic oxidation. If the storage headspace contains residual oxygen, T3EK will degrade into highly polar 10-hydroxyperoxy and 10,17-dihydroxy derivatives[4].

Logical relationship of T3EK degradation pathways via hydrolysis and oxidation.

Section 2: Diagnostic Workflows — How do I identify the root cause?

Q: How can I analytically differentiate between moisture-induced hydrolysis and oxidative degradation without introducing artifactual degradation during the assay?

A: This is a critical field challenge. Standard Reverse-Phase High-Performance Liquid Chromatography (RP-HPLC) often utilizes acidic mobile phases (e.g., 0.1% Formic Acid or TFA). Injecting a ketal into an acidic mobile phase will cause on-column hydrolysis , yielding false-positive degradation results that implicate your storage when the assay itself is the culprit.

To create a self-validating diagnostic system, your analytical protocol must utilize a buffered, neutral-to-mildly-basic mobile phase to preserve the ketal during transit through the column[5].

Step-by-Step Methodology: pH-Stabilized RP-HPLC for T3EK Profiling

• Sample Preparation: Dissolve 2.5 mg of the suspect T3EK batch in 100 mL of strictly anhydrous acetonitrile[5]. Causality note: Avoid protic solvents like methanol, which can participate in transacetalization and artificially alter the impurity profile.

• Stationary Phase Selection: Utilize a Zorbax SB-Phenyl column (150 x 4.6 mm, 5 µm). The phenyl stationary phase provides superior π-π interactions, which are critical for chromatographically resolving the 5(10) double bond of intact T3EK from the 4(5) double bond of Δ4-isomer degradation products.

• Mobile Phase Formulation: Prepare an isocratic blend of Acetonitrile and 0.05 M (NH₄)₂HPO₄ buffer (50:50 v/v). Crucial Step: Adjust the buffer pH to 7.5 using dilute ammonium hydroxide to completely suppress on-column ketal cleavage[5].

• Chromatographic Run: Set the flow rate to 1.2 mL/min and monitor UV absorbance at 205 nm[5].

• Data Interpretation:

  • Moisture/Acid Ingress: The appearance of peaks matching deprotected 3-keto or Δ4-tibolone standards indicates a failure in desiccation.

  • Oxidation: Early-eluting, highly polar peaks suggest the formation of 10-hydroxyperoxy derivatives, indicating a failure in the inert gas purge[4].

Diagnostic workflow mapping HPLC peak profiles to specific T3EK storage failures.

Section 3: Storage & Handling Solutions — How do I prevent future degradation?

Q: What are the definitive storage protocols to ensure T3EK stability over a multi-year shelf life?

A: T3EK storage must be engineered as an active defense system against its two primary enemies: protons and free radicals. Do not rely on standard refrigeration alone.

• Thermal Control: Store bulk powder at ≤ -20°C. Lowering the temperature reduces the kinetic energy available for both oxidative radical propagation and hydrolytic cleavage.

• Inert Atmosphere (Argon > Nitrogen): Purge the storage headspace with Argon. Because Argon is denser than Nitrogen, it provides a superior, heavy blanket over the solid API that resists displacement when containers are briefly opened, effectively halting oxidative pathways[6].

• Micro-environmental Buffering: Co-store primary containers within secondary sealed Mylar bags containing a dual-action desiccant system (e.g., a mixture of 4Å molecular sieves and potassium carbonate packets). This not only scavenges moisture but actively neutralizes permeating acidic vapors that act as catalysts for ketal deprotection.

Quantitative Degradation Profile Matrix Use the following table to benchmark your current storage protocols against expected 6-month recovery rates.

Storage Condition	Headspace Atmosphere	Desiccant System	6-Month T3EK Recovery (%)	Primary Impurity Observed	Root Cause of Failure
25°C, 60% RH	Ambient Air	None	< 75.0%	3-Keto & 10-Hydroxyperoxy	Uncontrolled Moisture & Oxidation
4°C, Sealed	Ambient Air	Silica Gel	92.5%	10-Hydroxyperoxy	Unmitigated Oxidation
-20°C, Sealed	Nitrogen	Silica Gel	98.1%	Δ4-Tibolone isomer	Trace Moisture/Acid Ingress
-20°C, Sealed	Argon Purge	Basic Sieves (4Å)	> 99.8%	None (Stable)	Fully Optimized Protocol

References

• Tibolone - Wikipedia Source: Wikipedia URL:[Link]

• USE OF SUGAR-ALCOHOLS IN TIBOLONE COMPOSITIONS Source: European Patent Office (EP 3452019 B1) URL:[Link]

• Development and Validation of Stability Indicating RP-HPLC Method for Estimation of Tibolone in Tablet Dosage Form Source: Journal of Pharmaceutical Science and Bioscientific Research URL:[Link]

• Chemical Name : Tibolone-13CD3 3-Ethylene Ketal Source: Pharmaffiliates URL:[Link]

• The hormone replacement therapy drug tibolone acts very similar to medroxyprogesterone acetate in an estrogen-and progesterone-responsive endometrial cancer cell line Source: Journal of Molecular Endocrinology URL:[Link]

Sources

• 1. Tibolone - Wikipedia [en.wikipedia.org]
• 2. pharmaffiliates.com [pharmaffiliates.com]
• 3. jme.bioscientifica.com [jme.bioscientifica.com]
• 4. data.epo.org [data.epo.org]
• 5. jpsbr.org [jpsbr.org]
• 6. Tibolone synthesis - chemicalbook [chemicalbook.com]

Optimizing mobile phase for Tibolone 3-Ethylene Ketal HPLC analysis

Welcome to the Technical Support Center for Tibolone chromatographic analysis. This guide is engineered for analytical chemists, formulation scientists, and drug development professionals tasked with resolving Tibolone from its synthetic intermediates and degradation products—specifically the highly hydrophobic Tibolone 3-Ethylene Ketal .

Below, you will find a mechanistic breakdown of mobile phase optimization, troubleshooting FAQs, quantitative reference data, and validated experimental protocols.

Core Chromatographic Workflow

HPLC workflow for Tibolone and 3-Ethylene Ketal separation.

Troubleshooting Guide & FAQs

Q1: Why is separating Tibolone from Tibolone 3-Ethylene Ketal so challenging, and which organic modifier should I use? A1: The difficulty stems from the vast difference in lipophilicity between the active pharmaceutical ingredient (API) and the impurity. Tibolone 3-Ethylene Ketal (CAS 677299-58-0) is a synthetic precursor formed during the ketalization of steroid intermediates[1][2]. The spiro-dioxolane ring at the C3 position makes the ketal significantly more hydrophobic than the free ketone of Tibolone. Recommendation:Acetonitrile (MeCN) is strongly preferred over methanol. MeCN provides superior solvation for the bulky ketal group, yields sharper peaks, and operates at a lower backpressure. Methanol can induce protic interactions with the ketal's oxygen atoms, resulting in peak tailing and broader elution bands.

Q2: What is the optimal pH for the aqueous phase, and how does it affect the API? A2: Tibolone is notoriously unstable in solution and is highly susceptible to degradation into European Pharmacopoeia Impurities A, B, and C (the Δ4-isomer) under neutral or alkaline conditions[3][4]. To ensure on-column stability and prevent artifactual degradation during the run, the mobile phase must be acidic. Recommendation: Maintain the aqueous phase at pH 3.0 ± 0.1 [5]. For routine UV detection, use 0.05 M ammonium phosphate or dilute phosphoric acid[6][7]. If you are utilizing LC-MS/MS, substitute this with 0.1% formic acid to ensure volatility and prevent ion suppression in the electrospray ionization (ESI) source[5][6].

Q3: My 3-Ethylene Ketal peak is co-eluting with late-run noise or taking too long to elute. How should I structure my elution method? A3: While isocratic methods (e.g., 50:50 MeCN:Buffer) are sometimes used for bulk Tibolone assay[7], they fail for impurity profiling because the highly retained 3-Ethylene Ketal will suffer from severe band broadening. Recommendation: Implement a gradient elution . Start at 60% organic modifier to resolve the early-eluting polar degradation products (Impurities A and B), then ramp linearly to 95–100% organic modifier[8]. This high-organic wash effectively forces the lipophilic ketal off the column as a sharp, quantifiable peak.

Q4: What stationary phase chemistry pairs best with this mobile phase? A4: The ketal oxygens are prone to secondary interactions with unreacted surface silanols on the silica support, which manifests as severe peak tailing. Recommendation: Use a high-density, fully end-capped C18 column (e.g., Nucleodur 100-3 C18ec)[3] or a specialized low-silanol reverse-phase column (e.g., Newcrom R1)[6]. This acts as a self-validating system: if you observe tailing on a properly end-capped column, it indicates that your mobile phase buffer capacity has been exhausted, rather than a stationary phase failure.

Quantitative Data Summary

The following table synthesizes the optimized mobile phase parameters required for both routine QA/QC and trace-level impurity analysis.

Parameter	UV-HPLC (Routine QA/QC)	LC-MS/MS (Trace Impurity)	Mechanistic Rationale
Aqueous Phase (A)	0.05 M (NH4​)2​HPO4​ , pH 3.0	0.1% Formic Acid in Water	Acidic pH (3.0) prevents Tibolone degradation into the Δ4-isomer[5]. Formic acid ensures MS volatility.
Organic Phase (B)	Acetonitrile (MeCN)	Acetonitrile (MeCN)	MeCN provides superior solvation for the highly lipophilic 3-Ethylene Ketal compared to Methanol.
Elution Mode	Gradient (60% → 95% B)	Gradient (60% → 100% B)	Flushes the strongly retained ketal intermediate while resolving early-eluting polar degradants[8].
Stationary Phase	End-capped C18, 3–5 µm	UPLC BEH C18, 1.7 µm	End-capping prevents secondary hydrogen bonding between unreacted silanols and ketal oxygens[3][6].
Detection	UV at 205 nm	ESI Positive Mode	205 nm captures the conjugated system[7]; MS provides exact mass confirmation (m/z 356.5 for Ketal)[1].

Experimental Protocol: Mobile Phase Preparation & Gradient Execution

This self-validating protocol ensures reproducible retention times and baseline resolution between Tibolone and its 3-Ethylene Ketal.

Step 1: Aqueous Phase Formulation (Solvent A)

• Measure 1000 mL of ultrapure water (18.2 MΩ·cm) into a clean, solvent-rinsed volumetric flask.

• Add exactly 1.0 mL of MS-grade formic acid (for LC-MS) OR 1.0 mL of 85% phosphoric acid (for UV-HPLC).

• Mix thoroughly using a magnetic stirrer for 5 minutes.

• Verify the pH is 3.0 ± 0.1 using a calibrated pH meter. Causality check: If pH > 3.1, Tibolone will begin degrading into Impurity C on-column.

• Vacuum-filter the solution through a 0.22 µm nylon or PTFE membrane to remove particulates.

Step 2: Organic Phase Formulation (Solvent B)

• Measure 1000 mL of HPLC-grade Acetonitrile.

• Optional but recommended: Add 1.0 mL of the same acid modifier used in Solvent A to Solvent B. This matches the ionic strength across the gradient and prevents baseline drift.

• Degas the solvent via ultrasonication for 10 minutes.

Step 3: System Passivation and Equilibration

• Install the end-capped C18 column (e.g., 150 mm × 4.6 mm, 3 µm).

• Purge the HPLC lines with Solvents A and B.

• Flush the column with a 50:50 (A:B) isocratic mixture at 1.0 mL/min for at least 20 column volumes. This passivates any minor active silanol sites and stabilizes the baseline.

Step 4: Gradient Execution Program the HPLC pump with the following gradient profile to ensure the ketal is eluted efficiently:

• 0.0 – 2.0 min: 60% B (Isocratic hold to focus the analyte band).

• 2.0 – 10.0 min: Linear ramp from 60% B to 95% B (Resolves Tibolone from polar impurities).

• 10.0 – 14.0 min: Isocratic hold at 95% B (Forces the highly retained 3-Ethylene Ketal off the column).

• 14.0 – 15.0 min: Rapid return to 60% B.

• 15.0 – 20.0 min: Re-equilibration at 60% B before the next injection.

References

• "Separation of Tibolone on Newcrom R1 HPLC column - SIELC Technologies", sielc.com. URL:[https://vertexaisearch.cloud.google.com/grounding-api-redirect/AUZIYQHEfcBaxDDpvdPqmSdhFGElZwTFMpQTvPwqXR46jHiTPxAKL0TVAUz4_pYnqnp_7X1xJYDMsS6_c5lu5Jp7PPOLV5UswozvE0vG3kBcK0SL0wmbbo2RQhu4GxYvkp4pTlrLMVh6CTkvMv4vNWyPGwiVKUi9iYjLKf1iwU75_7U=]
• "Tibolone 3-Ethylene Ketal | C23H32O3 | CID 71752567 - PubChem", nih.gov. URL:[https://vertexaisearch.cloud.google.com/grounding-api-redirect/AUZIYQEjcj7CYZSSweZTh31ArQ9foJQtNwr_8tbUUY9lfntQ3X4_GbBUVPNLvFnZ4SpsH_s62RAgP9DwD-WTB0NTmgEMB5LAZDbUDPzQhRDv39BoKeiUStMJEyB_yBzpM4fU3vuzrudzMYy6vlhjUqeu6tkCc-tsBFQ7bk-zA2BIAWw=]
• "Tibolone - Wikipedia", wikipedia.org. URL:[https://vertexaisearch.cloud.google.com/grounding-api-redirect/AUZIYQF2X-s9T9SHhW19ybmizsVtU3X0HG13TnBMKUTCwitTPYjusrAPBmlMVm1KYB2gCi5KE23phYyNGY7Q5WoRtHxBSPFSBJzLna7AGhn9B9RRCB-GjWndXNAiv4uh2KPy4eYJ]
• "USE OF SUGAR-ALCOHOLS IN TIBOLONE COMPOSITIONS - EP 3452019 B1", epo.org. URL:[https://vertexaisearch.cloud.google.com/grounding-api-redirect/AUZIYQFioP8dQANxxVgdcxJOS0jTJeujmhHdcBmy4XCEwT1GHObYUiCdmRRL0vI1VXevP-fle_RrM28-0K_1mfOh4PYdYILESYtHWg07Y1kIHk8aO3Sj78St_7Hi5bTVGSPKCxTdt4J8hddKEC4zPyo7k1YgOWJfVGqvKxlwjWSZZGrTH42CAzQpUVKxgqY_S3DALA==]
• "A Sensitive LC-ESI-MS/MS Method to Quantify Tibolone as Oxime-Derivative...", humanjournals.com. URL:[https://vertexaisearch.cloud.google.com/grounding-api-redirect/AUZIYQHlYa-Ng3YiozROJsJJVnOBlRWZrYHDQrHqkWwkb1DUShH5ZXhlz1Z8YXHdlPCC3jJ8ejJsoZ7hLH3O0axIZbmf-tmp3M-acIE-6PlbWINJHOqOCz8fEPtZ6Xt6NM095fiau-gz_L7AdOn5-7JMuBCNh5lMZ5Wfk1GTwKcynZTFIqnmDNLcuX1wt946KMNYViiLIzhffv8rCRS7zeg9gBKJyFBeiTWNt-YzHXnGuCA5HXj46p5rym4ItWnHzFdioLQlTqmsLYgDXSLT9e9Z4DGT45IEVqaDRRHYSmE=]
• "Development and Validation of Stability Indicating RP-HPLC Method...", jpsbr.org. URL:[https://vertexaisearch.cloud.google.com/grounding-api-redirect/AUZIYQEFT_8cezsa_Ya9WnEynNdraCRr79MvEZ-tGQ_-FWvE_IiK9bwZ9DjsWZdyXhP5bKQefJ50P5wstuZygs2Il8hHn9qrxEx471pzQZW54rh4xfZQ4z7WST8T2f-x79_okokUOEk-mej1PpH65Al7IkRUF_I=]
• "Click Isotope Mass Probe for Highly Selective Determination of Trace Steroid Hormones...", acs.org. URL:[https://vertexaisearch.cloud.google.com/grounding-api-redirect/AUZIYQGdLGzEgLg4-hh9gs4yFiXlFsL5uhGd6Iv2M7HnEZErG8Kazltf_zTQTKtI_cVa6fjLiQ2lDNnBJDO6MUJ0yRaIT5dgxqkQDt77ZXg7G7h3Bk_HD2V-5hEQB6C4QFP1D73RYOzvvxiugBOO1ms=]

Sources

• 1. Tibolone 3-Ethylene Ketal | C23H32O3 | CID 71752567 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. Tibolone - Wikipedia [en.wikipedia.org]
• 3. data.epo.org [data.epo.org]
• 4. US20190134058A1 - Use of sugar-alcohols in tibolone compositions - Google Patents [patents.google.com]
• 5. ijppr.humanjournals.com [ijppr.humanjournals.com]
• 6. Separation of Tibolone on Newcrom R1 HPLC column | SIELC Technologies [sielc.com]
• 7. jpsbr.org [jpsbr.org]
• 8. pubs.acs.org [pubs.acs.org]

Solving solubility issues with Tibolone 3-Ethylene Ketal in aqueous media

Welcome to the Technical Support Center. As a Senior Application Scientist, I frequently consult with researchers facing challenges when formulating highly lipophilic steroidal intermediates for in vitro and in vivo assays.

Tibolone 3-Ethylene Ketal (CAS: 677299-58-0) is a critical synthetic precursor to the hormone therapy drug Tibolone. Characterized by a rigid, hydrophobic steroidal backbone and a calculated LogP of ~2.8 1, this compound is practically insoluble in pure aqueous media. Furthermore, the presence of the 3-ethylene ketal group introduces a specific chemical vulnerability: acid lability . Attempting to force solubility using low-pH buffers will result in the rapid hydrolysis of the ketal back to the 3-ketone.

This guide provides field-proven, self-validating methodologies to achieve stable aqueous solutions without compromising the structural integrity of the compound.

Solubilization Strategy & Decision Matrix

Choosing the right solubilization method depends entirely on your downstream application. The causality behind these choices is rooted in thermodynamics: we must either lower the dielectric constant of the bulk solvent (co-solvents), encapsulate the hydrophobic molecule (cyclodextrins), or integrate it into a biomimetic lipid matrix (nanoemulsions).

Decision matrix for selecting a solubilization strategy based on experimental requirements.

Quantitative Solubility Profiles

To set baseline expectations, Table 1 summarizes the solubility limits of Tibolone-class steroids across various vehicles based on established pharmaceutical data 2.

Table 1: Reference Solubility Data for Tibolone Derivatives

Solvent / Excipient System	Apparent Solubility (mg/mL)	Application Suitability	Mechanistic Note
Pure Water / PBS (pH 7.4)	< 0.01	None	High thermodynamic penalty for cavity formation.
Dimethyl Formamide (DMF)	~ 30.0	Stock Solution	Disrupts hydrogen bonding; highly miscible.
Dimethyl Sulfoxide (DMSO)	~ 20.0	Stock Solution	Universal aprotic solvent; watch for freezing at 18°C.
1:3 DMF : PBS (pH 7.2)	~ 0.25	Short-term in vitro	Meta-stable; prone to precipitation over 24h.
20% w/v HP-β-CD in PBS	~ 2.0 - 5.0	In vivo IV / Cell Assays	True thermodynamic inclusion complex.

Step-by-Step Experimental Protocols

Every protocol below is designed as a self-validating system . You will not just mix reagents; you will analytically confirm that the compound is in solution rather than in a suspended micro-crystalline state.

Protocol A: Organic Co-Solvent Dilution (For Low-Concentration In Vitro Assays)

Causality: Tibolone 3-Ethylene Ketal is highly soluble in aprotic organic solvents. By creating a highly concentrated stock, you can spike it into an aqueous buffer. The final organic solvent concentration must remain below 1% (v/v) to prevent cellular toxicity.

• Stock Preparation: Weigh 10 mg of Tibolone 3-Ethylene Ketal and dissolve in 500 µL of anhydrous DMSO or DMF to create a 20 mg/mL stock.

• Inert Purging: Purge the headspace of the vial with Argon or Nitrogen gas to prevent oxidative degradation.

• Aqueous Dilution: Warm your target aqueous buffer (e.g., PBS, pH 7.4) to 37°C. While vortexing the buffer vigorously, add the stock solution dropwise to achieve the desired final concentration (e.g., 1 µL stock into 999 µL buffer for a 20 µg/mL solution).

• Self-Validation Step (Centrifugation): Centrifuge the final aqueous solution at 10,000 x g for 10 minutes.

• Analysis: Carefully decant the supernatant. If a white pellet is visible, the thermodynamic limit of the co-solvent mixture has been exceeded. Analyze the supernatant via HPLC-UV to quantify the true soluble fraction.

Protocol B: HP-β-CD Inclusion Complexation (For High-Concentration & In Vivo Assays)

Causality: 2-Hydroxypropyl-β-cyclodextrin (HP-β-CD) features a hydrophilic exterior and a hydrophobic cavity. The steroidal backbone of Tibolone derivatives fits perfectly into the β-CD cavity, shielding the lipophilic rings from water and significantly enhancing aqueous solubility 3.

Thermodynamic pathway of forming a soluble HP-β-CD inclusion complex with lipophilic steroids.

• Excipient Preparation: Prepare a 20% (w/v) solution of HP-β-CD in PBS (pH 7.4). Ensure complete dissolution of the cyclodextrin before proceeding.

• Compound Addition: Add Tibolone 3-Ethylene Ketal powder directly to the cyclodextrin solution to target a 2 mg/mL concentration.

• Equilibration: Sonicate the suspension in a water bath at 25°C for 30 minutes, followed by continuous magnetic stirring for 24 hours at room temperature. Note: Complexation is an equilibrium process and requires time.

• Filtration: Filter the solution through a 0.22 µm PTFE syringe filter to remove any uncomplexed, undissolved steroid.

• Self-Validation Step (Dilution Test): Dilute a 100 µL aliquot of the filtrate with 900 µL of pure PBS. Monitor for 2 hours. A true inclusion complex will remain clear; if it turns cloudy, the complex is inherently unstable upon dilution.

Protocol C: Lipid-Based Formulations (For Oral Bioavailability)

Causality: For oral in vivo dosing, lipid-based formulations (LBFs) such as Self-Emulsifying Drug Delivery Systems (SEDDS) mimic the body's natural lipid digestion pathways, allowing the lipophilic drug to be absorbed via the intestinal lymphatic system, bypassing first-pass liver metabolism 4.

• Matrix Creation: Combine a medium-chain triglyceride (e.g., Labrafac PG) with a surfactant (e.g., Tween 80) and a co-surfactant (e.g., Transcutol HP) in a 40:40:20 ratio.

• Drug Loading: Dissolve Tibolone 3-Ethylene Ketal into the lipid mixture at 40°C under gentle stirring until optically clear.

• Self-Validation Step (Emulsification): Drop 50 µL of the loaded lipid matrix into 10 mL of simulated gastric fluid (pH 6.8 to protect the ketal) at 37°C under mild agitation. It should spontaneously form a translucent nanoemulsion (droplet size < 100 nm) without drug precipitation.

Troubleshooting & FAQs

Q: My compound precipitates immediately when I dilute my DMSO stock into the cell culture media. How do I fix this? A: You are experiencing "solvent crash." When DMSO diffuses into the bulk water, the local solubility capacity drops instantly. Solution: Ensure you are adding the DMSO stock dropwise into a rapidly vortexing aqueous phase to prevent localized supersaturation. If it still crashes, your final target concentration exceeds the aqueous thermodynamic limit. You must switch to Protocol B (Cyclodextrin complexation).

Q: Can I adjust the pH of the aqueous buffer to increase solubility? A: No. Unlike drugs with ionizable amine or carboxylic acid groups, Tibolone 3-Ethylene Ketal is a neutral steroid. Altering the pH will not create a soluble salt form. Furthermore, dropping the pH below 6.0 will catalyze the hydrolysis of the 3-ethylene ketal protecting group, destroying your compound. Always maintain a pH of 7.0–8.0.

Q: How can I tell if my cyclodextrin formulation is a true solution or just a suspension of nanoparticles? A: Visual inspection is insufficient. Use Dynamic Light Scattering (DLS). A true HP-β-CD inclusion complex will show a particle size of roughly 1-2 nm (the size of the cyclodextrin molecule itself). If you see a peak at 200-500 nm, you have a nano-suspension of uncomplexed drug.

Q: The aqueous solution of Tibolone 3-Ethylene Ketal degrades over a few days. Why? A: Aqueous formulations of Tibolone derivatives are notoriously meta-stable. Even in neutral PBS, trace hydrolysis or oxidative degradation can occur over time 2. It is strictly recommended to prepare aqueous working solutions fresh on the day of the experiment and store powdered stocks at -20°C.

References

• National Center for Biotechnology Information. PubChem Compound Summary for CID 71752567, Tibolone 3-Ethylene Ketal. Retrieved from[Link]

• MDPI. Cyclodextrin Inclusion Complexes with Hydrocortisone-Type Corticosteroids. Retrieved from [Link]

• Symmetric. Lipid-Based Formulations: Optimizing the Oral Delivery of Lipophilic Drugs. Retrieved from[Link]

Sources

• 1. Tibolone 3-Ethylene Ketal | C23H32O3 | CID 71752567 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. cdn.caymanchem.com [cdn.caymanchem.com]
• 3. mdpi.com [mdpi.com]
• 4. symmetric.events [symmetric.events]

Overcoming steric hindrance in Tibolone 3-Ethylene Ketal reactions

Technical Support Center: Overcoming Steric Hindrance in Tibolone 3-Ethylene Ketal Workflows

Welcome to the Technical Support Center for Tibolone API synthesis workflows. As a Senior Application Scientist, I have designed this guide to address the most critical bottlenecks encountered during the synthesis of Tibolone, specifically focusing on the intermediate Tibolone 3-Ethylene Ketal[1].

The rigid steroid backbone, compounded by the 7α-methyl group and the C18 angular methyl group, introduces severe steric hindrance during ketalization and subsequent ethynylation steps. This guide provides field-proven, self-validating protocols and mechanistic causality to help you achieve high-yield conversions.

Section 1: Diagnostic Workflow & Reaction Logic

Workflow of Tibolone synthesis highlighting steric bottlenecks and their chemical solutions.

Section 2: Troubleshooting & FAQs

Q1: Why does the 3-ketalization of my 7α-methylated steroid precursor stall at 50-65% conversion, even with prolonged Dean-Stark reflux?

The Causality: The 7α-methyl group exerts significant steric bulk across the A/B ring junction. When forming the 3-ethylene ketal, the C3 carbon transitions from a planar sp2 geometry to a bulky, tetrahedral sp3 geometry. This steric penalty shifts the thermodynamic equilibrium heavily back toward the ketone. Standard Dean-Stark water removal is kinetically too slow to overcome this unfavorable equilibrium[2]. The Solution: Replace physical water removal with chemical water scavenging. Utilizing an orthoester (such as triethyl orthoformate) irreversibly consumes the water generated during hemiketal dehydration, driving the reaction to >98% completion[2].

Protocol 1: Orthoester-Driven Ketalization

• Preparation: Suspend 1.0 eq of the 3-keto steroid precursor in anhydrous dichloromethane (DCM).

• Reagent Addition: Add 5.0 eq of ethylene glycol and 3.0 eq of triethyl orthoformate[2].

• Catalysis: Introduce 0.05 eq of p-toluenesulfonic acid (p-TsOH) as the acid catalyst.

• Reaction Execution: Stir the mixture at 20-25°C under an inert nitrogen atmosphere.

  • Causality Check: The orthoester reacts instantaneously with water, forming ethyl formate and ethanol. Because this byproduct formation is irreversible, the equilibrium is forced forward despite the steric hindrance at C3.

• System Validation: Monitor via HPLC. The protocol is self-validating; the generation of ethyl formate (detectable via GC) directly correlates with product formation. Once ethyl formate generation ceases, conversion is complete.

• Quenching: Add triethylamine (0.1 eq) to neutralize the acid catalyst before aqueous workup to prevent reverse hydrolysis. Wash with saturated aqueous NaHCO₃, extract, and concentrate.

Q2: During C17 ethynylation of the 3-ethylene ketal intermediate, why is the nucleophilic addition yielding low conversion and high starting material recovery?

The Causality: The C17 ketone is highly sterically hindered by the adjacent C18 angular methyl group. Furthermore, the ketone is enolizable. When a basic nucleophile like lithium acetylide approaches, the steric bulk slows down the nucleophilic attack, allowing the competing acid-base reaction (deprotonation of the ketone to form an unreactive enolate) to dominate[3][4]. The Solution: Precomplex the ketone with anhydrous Cerium(III) chloride (CeCl₃). CeCl₃ acts as a highly oxophilic Lewis acid that activates the carbonyl carbon toward nucleophilic attack without increasing its basicity[3].

Protocol 2: CeCl₃-Promoted Ethynylation

• Activation: Dry CeCl₃·7H₂O under high vacuum at 140°C for 2 hours to yield strictly anhydrous CeCl₃.

• Precomplexation: Suspend anhydrous CeCl₃ (1.5 eq) in anhydrous THF and stir for 1 hour at room temperature. Cool to -78°C and dropwise add the Tibolone 3-Ethylene Ketal intermediate (1.0 eq) dissolved in THF. Stir for 30 minutes.

  • Causality Check: The cerium coordinates to the C17 oxygen, increasing the electrophilicity of the carbonyl carbon. This lowers the activation energy required for the bulky acetylide to attack the hindered face[3].

• Nucleophilic Addition: Dropwise add lithium acetylide-ethylenediamine complex (1.5 eq)[4].

• System Validation: Maintain at -78°C for 2 hours. The reaction is self-validating through TLC; the complete disappearance of the less polar ketone spot confirms that enolization was successfully suppressed.

• Quenching: Quench with saturated aqueous NH₄Cl at -78°C to safely destroy excess acetylide, then warm to room temperature and extract with ethyl acetate.

Q3: How do I deprotect the 3-ethylene ketal without causing the Δ5(10) double bond to isomerize?

The Causality: The target API, Tibolone, contains a delicate Δ5(10) double bond[1]. If harsh aqueous acids (like strong HCl or H₂SO₄) are used to hydrolyze the ketal, the diene system is protonated, leading to the migration of the double bond to the thermodynamically more stable conjugated Δ4 position, forming the impurity Isotibolone[1]. The Solution: Utilize strictly controlled, mild acidic conditions (e.g., ascorbic acid or highly dilute HCl buffered systems) at ambient temperatures[5].

Protocol 3: Mild Acidic Deprotection

• Dissolution: Dissolve the 17α-ethynyl-3-ethylene ketal intermediate in ethanol (96%)[5].

• Mild Acid Addition: Add ascorbic acid (approx. 5% w/w relative to substrate) and a catalytic amount of 0.1N HCl[5].

• Reaction Execution: Stir the suspension under nitrogen at 20-25°C.

  • Causality Check: The mild acidity is sufficient to protonate the ketal oxygen for hydrolysis but insufficient to protonate the alkene, thereby preserving the kinetic Δ5(10) double bond[1][5].

• System Validation: Monitor strictly by HPLC. The reaction is complete when the ketal peak is <0.5%.

• Quenching: Immediately quench with aqueous potassium acetate (0.1M) to neutralize the pH. Cool to 0-5°C for 1 hour to crystallize the final Tibolone API. Filter and wash the cake with water[5].

Section 3: Quantitative Data & Optimization Tables

Table 1: Impact of Reaction Conditions on 3-Ketalization of 7α-Methyl Steroids

Method	Reagents	Temp (°C)	Time (h)	Conversion (%)	Impurity Profile
Standard Dean-Stark	Ethylene Glycol, p-TsOH, Toluene	110	24	55 - 65%	High thermal degradation
Orthoester Scavenging	Ethylene Glycol, Triethyl Orthoformate, p-TsOH	25	4 - 6	> 98%	< 1% unreacted ketone
Lewis Acid Catalysis	Ethylene Glycol, BF₃·Et₂O	25	12	70 - 75%	Moderate side-reactions

Table 2: Ethynylation Conversion Rates at C17

Method	Reagents	Temp (°C)	Conversion (%)	Primary Issue Overcome
Standard Acetylide	Lithium Acetylide in THF	-78 to 0	60 - 70%	High enolization / unreacted SM
CeCl₃ Promoted	CeCl₃, Lithium Acetylide	-78	> 95%	Steric hindrance & enolization

Section 4: Mechanistic Pathways

Thermodynamic shift in sterically hindered ketalization via orthoester water scavenging.

Sources

• 1. Tibolone - Wikipedia [en.wikipedia.org]
• 2. EP0776904A2 - Method for the preparation of steroid derivative ketal - Google Patents [patents.google.com]
• 3. researchgate.net [researchgate.net]
• 4. pdf.benchchem.com [pdf.benchchem.com]
• 5. Tibolone synthesis - chemicalbook [chemicalbook.com]

Technical Support Center: Tibolone 3-Ethylene Ketal Stability &amp; Troubleshooting

Welcome to the Technical Support Center for steroid synthesis and API development. As a Senior Application Scientist, I frequently consult on the downstream optimization of hormone replacement therapies. This guide specifically addresses the stabilization of Tibolone 3-Ethylene Ketal , a highly sensitive intermediate in the synthesis of Tibolone.

Because the final synthetic step to produce Tibolone intentionally utilizes mild acidic conditions to deprotect the 3-ketal into a 3-keto-Δ5(10) moiety[1],[2], avoiding premature hydrolysis during upstream workflows (such as C17-ethynylation or oxidation) requires rigorous environmental control.

Mechanistic Causality of Ketal Instability

To prevent degradation, we must first understand the mechanism of failure. Acetals and ketals are highly stable under basic conditions but undergo rapid, acid-catalyzed hydrolysis[3].

The degradation initiates via the protonation of one of the ketal oxygen atoms. This is followed by the departure of the alcohol leaving group, forming a highly reactive, resonance-stabilized oxocarbenium ion[4]. For Tibolone 3-Ethylene Ketal, the thermodynamic driving force to form the conjugated Δ5(10)-3-ketone makes this intermediate exceptionally sensitive to even trace protons. Furthermore, if the acidic conditions are too strong, the Δ5(10) double bond will irreversibly isomerize to the thermodynamically more stable Δ4 position, destroying the structural integrity of the API[5].

To prevent this, our protocols must target two variables: eliminating the proton source (pH control) and restricting the nucleophile (water) [6].

Caption: Mechanistic pathway of acid-catalyzed ketal hydrolysis and oxocarbenium formation.

Quantitative Stability Data

Hydrolysis is a first-order reaction with respect to hydronium ion concentration[7]. Lowering the temperature decreases the kinetic energy available to reach the oxocarbenium transition state, buying critical time during aqueous workups[3].

pH Level	Temperature (°C)	Aqueous Presence	Estimated Ketal Half-Life	Chemical Consequence & Recommendation
3.0	25	High (>10% H₂O)	< 2 minutes	Critical Failure. Rapid oxocarbenium formation; complete conversion to Tibolone. Avoid entirely.
5.0	25	High (>10% H₂O)	~ 1.5 hours	Unstable. Significant yield loss during standard workup[4].
5.0	0	High (>10% H₂O)	~ 12 hours	Marginal. Kinetically suppressed; acceptable only for rapid (<15 min) cold extractions.
7.4	25	High (>10% H₂O)	> 7 days	Stable. Ideal for long-term aqueous exposure or buffered extractions.
4.0	25	Trace (<0.1% H₂O)	> 24 hours	Conditionally Stable. Lack of nucleophile (water) prevents the final hydrolysis step.

Troubleshooting & FAQs

Q1: My Tibolone 3-Ethylene Ketal degrades into Tibolone during silica gel chromatography. How can I purify it without loss? Causality: Standard silica gel contains surface silanol groups (Si-OH) that act as mild Brønsted acids. When the ketal adsorbs onto the silica surface in the presence of ambient moisture, the silanols catalyze oxocarbenium ion formation, leading to on-column hydrolysis. Solution: You must deactivate the silica gel. Pre-flush your column with a solvent mixture containing 1-2% Triethylamine (TEA) or Pyridine. The amine irreversibly binds to the acidic silanol sites, neutralizing them. Maintain 0.1% TEA in your mobile phase throughout the elution.

Q2: I need to quench a reaction containing unreacted Lewis acids, but an aqueous workup destroys my ketal. What is the alternative? Causality: Adding water directly to Lewis acids generates Brønsted acids exothermically (e.g., AlCl₃ + 3H₂O → Al(OH)₃ + 3HCl). The localized drop in pH, combined with the aqueous environment, rapidly cleaves the 3-ethylene ketal[8]. Solution: Perform a "reverse quench" into a vigorously stirred, ice-cold biphasic mixture of Ethyl Acetate and saturated aqueous Sodium Bicarbonate (NaHCO₃). The NaHCO₃ immediately neutralizes generated protons, keeping the aqueous layer basic (pH ~8.3), while the cold temperature suppresses the hydrolysis kinetics[7].

Q3: What is the best desiccant for drying the organic phase after extracting the ketal? Causality: Common desiccants like Magnesium Sulfate (MgSO₄) are slightly acidic and can trigger localized hydrolysis during the drying process, especially as the solvent evaporates and the effective concentration of trace acid increases. Solution: Always use anhydrous Potassium Carbonate (K₂CO₃) or Sodium Sulfate (Na₂SO₄) doped with a trace of K₂CO₃. This ensures the micro-environment remains basic while absorbing residual water[6].

Self-Validating Protocol: Acid-Free Isolation Workflow

Objective: Isolate Tibolone 3-Ethylene Ketal from a crude reaction mixture containing mild Lewis acids or acidic byproducts without triggering deprotection. Causality Focus: This protocol manipulates kinetics (temperature) and thermodynamics (pH buffering) to prevent oxocarbenium ion formation.

Caption: Self-validating experimental workflow for acid-sensitive ketal isolation.

Step-by-Step Methodology

Step 1: Preparation of the Quench Environment

• Action: Prepare a biphasic mixture of Ethyl Acetate (EtOAc) and saturated aqueous NaHCO₃ (1:1 v/v). Chill the mixture to 0–5 °C in an ice bath.

• Causality: NaHCO₃ buffers the aqueous layer to pH ~8.3, ensuring any introduced protons are instantly neutralized[7]. The low temperature kinetically suppresses hydrolysis during the transient mixing phase[3].

Step 2: The "Reverse Quench"

• Action: Slowly add the crude reaction mixture dropwise into the vigorously stirred cold EtOAc/NaHCO₃ mixture. Do not add the buffer to the reaction flask.

• Causality: Reverse quenching ensures that the ketal is always entering an environment with a massive excess of base. Standard quenching creates localized zones of high acidity as the first drops of water react with acidic components[8].

Step 3: Phase Separation and Washing

• Action: Transfer the mixture to a separatory funnel. Separate the aqueous layer. Wash the organic layer with cold brine containing 1% Triethylamine (TEA) v/v.

• Causality: Brine removes residual water from the organic phase. The addition of TEA ensures the organic phase remains strictly basic during subsequent concentration steps.

Step 4: Desiccation

• Action: Dry the organic phase over anhydrous Potassium Carbonate (K₂CO₃) for 15 minutes. Filter the solid.

• Causality: Unlike MgSO₄, K₂CO₃ provides a basic micro-environment that actively protects the ketal while sequestering water[6].

Step 5: Self-Validation via Basified TLC

• Action: Before concentrating the solvent, spot the organic phase on a silica gel TLC plate that has been pre-eluted with Hexanes/EtOAc containing 2% TEA.

• Validation: A single spot corresponding to the ketal confirms successful isolation. If a lower Rf spot (Tibolone) appears, it indicates the ketal was compromised, signaling a failure in temperature or pH control during the quench.

References

• Wikipedia - Tibolone (Synthesis and Deprotection Context). Available at: [Link][1]

• Google Patents (US20060111332A1) - Process and intermediates to prepare 17beta-hydroxy-7alpha-methyl-19-nor-17alpha-pregn-5(10)-en-20-yn-3-one. Available at: [5]

• Carbodiimide - Three types of hydrolysis and ways to prevent hydrolysis. Available at:[Link][6]

• National Institutes of Health (PMC) - Substituent Effects on the pH Sensitivity of Acetals and Ketals and Their Correlation with Encapsulation Stability. Available at:[Link][3]

• Bioconjugate Chemistry (ACS) - Acetals as pH-Sensitive Linkages for Drug Delivery. Available at:[Link][4]

• National Institutes of Health (PMC) - Stability of Acetals/Ketals Under Controlled Radical and Ring Opening Polymerization. Available at:[Link][8]

• Quora - How to prevent hydrolysis in a drug. Available at:[Link][7]

Sources

• 1. Tibolone - Wikipedia [en.wikipedia.org]
• 2. Tibolone synthesis - chemicalbook [chemicalbook.com]
• 3. pmc.ncbi.nlm.nih.gov [pmc.ncbi.nlm.nih.gov]
• 4. pubs.acs.org [pubs.acs.org]
• 5. US20060111332A1 - Process and intermediates to prepare17beta-hydroxy-7alpha-methyl-19-nor-17alpha-pregn -5(10)-en-20-yn-3-one - Google Patents [patents.google.com]
• 6. carbodiimide.com [carbodiimide.com]
• 7. quora.com [quora.com]
• 8. pmc.ncbi.nlm.nih.gov [pmc.ncbi.nlm.nih.gov]

Tibolone Synthesis Support Center: Troubleshooting 3-Ethylene Ketal Processing

The Core Challenge: Thermodynamic vs. Kinetic Control

Tibolone is a synthetic steroid characterized by a unique Δ5(10) -3-keto motif and precise stereochemistry at C-7 ( 7α -methyl) and C-17 ( 17α -ethynyl). During the final stages of its synthesis, the deprotection (deketalization) of the Tibolone 3-Ethylene Ketal intermediate is a highly sensitive process.

The fundamental challenge is avoiding the thermodynamically driven isomerization of the deconjugated Δ5(10) double bond to the conjugated Δ4 position, which forms Δ4 -Tibolone (known as Tibolone Impurity C). Additionally, the 7α -methyl group is prone to epimerizing into the unwanted 7β -epimer if exposed to harsh conditions [1]. Success relies entirely on maintaining strict kinetic control over the reaction environment [2].

Reaction Pathway Visualization

Reaction pathways during Tibolone 3-Ethylene Ketal deprotection under varying conditions.

Diagnostic Q&A: Epimerization & Isomerization

Q: Why does my deketalization reaction yield high levels of Δ4 -Tibolone (Impurity C)? A: This is a classic case of thermodynamic override. The Δ4 -3-keto configuration is a conjugated enone system, making it significantly more stable than the deconjugated Δ5(10) -3-keto system of active Tibolone. If you use strong mineral acids (e.g., HCl, H2​SO4​ ) or elevated temperatures, the intermediate enol is rapidly protonated at C-10, driving the double bond into conjugation. To prevent this, you must operate strictly under kinetic control by using a weak organic acid (like oxalic acid) that provides just enough hydronium ion concentration to hydrolyze the ketal, but not enough to catalyze the olefin migration [2].

Q: How does C-7 epimerization occur during this stage, and how can it be minimized? A: While the 7α -methyl stereocenter is established upstream (usually via a copper-catalyzed conjugate addition), it can epimerize to the 7β -isomer if the steroid undergoes extended enolization that reaches the C-7 position [1]. This typically happens if the reaction is left stirring long after the ketal is consumed, or if the quenching step is delayed. Minimizing epimerization requires a self-validating approach: do not rely on fixed reaction times. Monitor the reaction via HPLC and quench immediately with a mild base the moment the starting material drops below your validated threshold.

Q: Can the choice of solvent influence the epimerization and isomerization rates? A: Absolutely. A homogeneous, water-miscible solvent system (like methanol/water) is highly recommended. Biphasic systems can create localized pH extremes at the phase boundaries, leading to micro-environments where strong acid catalysis occurs, spiking your Impurity C and 7β -epimer levels. Methanol ensures uniform proton distribution and stabilizes the kinetic product.

Self-Validating Deketalization Protocol

Objective: Hydrolyze the 3-ethylene ketal while preserving the Δ5(10) olefin and 7α -methyl stereocenter. Causality Focus: This protocol utilizes oxalic acid ( pKa​ ~1.2) at low temperatures to selectively cleave the dioxolane ring without providing the activation energy required for double-bond migration or C-7 enolization.

• Homogeneous Dissolution : Dissolve 10.0 g of Tibolone 3-Ethylene Ketal in 100 mL of HPLC-grade methanol. Reasoning: Methanol prevents the precipitation of intermediates and avoids localized pH spikes.

• Thermal Arrest : Cool the reactor to 0–5 °C using an ice-water bath. Reasoning: Low temperatures exponentially decrease the rate of the thermodynamically favored Δ4 -isomerization.

• Controlled Acidification : Prepare a solution of 2.5 g oxalic acid dihydrate in 25 mL deionized water. Add this dropwise to the methanolic solution over 20 minutes, maintaining the internal temperature below 5 °C. Reasoning: Oxalic acid provides the exact acidity required for ketal hydrolysis without triggering enone conjugation.

• In-Process Self-Validation : After 60 minutes of stirring, draw a 0.5 mL sample, neutralize immediately with saturated NaHCO3​ , and analyze via HPLC (UV at 210 nm for Tibolone; 240 nm for Impurity C). Reasoning: Relying on analytical feedback rather than a stopwatch prevents over-exposure to acid, which is the primary cause of C-7 epimerization.

• Precision Quenching : Once the ketal peak area is <0.5%, immediately quench the reaction by slowly adding 50 mL of a 5% aqueous NaHCO3​ solution until the pH stabilizes at 7.0–7.5.

• Isolation : Slowly add 100 mL of cold deionized water to precipitate the product. Filter the white crystalline solid under vacuum, wash with cold water, and dry under vacuum at 30 °C to a constant weight.

Empirical Data: Catalyst Selection

The following table summarizes the causal relationship between acid strength, temperature, and the generation of epimeric/isomeric impurities during Tibolone 3-Ethylene Ketal processing.

Acid Catalyst	pKa​	Reaction Temp (°C)	Yield of Tibolone (%)	Impurity C ( Δ4 ) (%)	7β -Epimer (%)
Hydrochloric Acid (0.1 N)	-7.0	20	< 40.0	> 50.0	2.5
p-Toluenesulfonic Acid	-2.8	20	55.0	35.0	1.8
Malonic Acid	2.8	10	88.5	2.5	0.5
Oxalic Acid (Aqueous)	1.2	5	94.0	< 0.5	< 0.1

References

• Process for the production of tibolone. US Patent 7,884,222 B2. Google Patents.

• Tibolone. Wikipedia. URL:[Link]

Reference Data & Comparative Studies

Tibolone vs. Tibolone 3-Ethylene Ketal: A Structural and Receptor Binding Affinity Analysis

As a Senior Application Scientist in steroid pharmacology, I frequently encounter questions regarding the receptor binding profiles of prodrugs versus their synthetic intermediates. Tibolone is a unique Selective Tissue Estrogenic Activity Regulator (STEAR) utilized in hormone replacement therapy[1]. Its pharmacological profile is entirely dependent on its metabolic conversion into active metabolites. Conversely, Tibolone 3-Ethylene Ketal is a critical synthetic intermediate (often isolated during the ethynylation of Trestolone Acetate)[2].

This guide provides an objective, data-driven comparison of the receptor binding affinities of Tibolone, its active metabolites, and its 3-ketal precursor, detailing the structural causality behind their interactions with nuclear receptors.

Structural Biology and Mechanistic Causality

To understand why Tibolone 3-Ethylene Ketal exhibits vastly different binding properties compared to Tibolone and its metabolites, we must analyze the Ligand Binding Domain (LBD) of the target steroid receptors: Estrogen Receptors (ERα/ERβ), Progesterone Receptor (PR), and Androgen Receptor (AR).

The Critical Role of the C3 Position

Steroid receptors possess highly conserved hydrophobic pockets. The anchoring of a steroid ligand within this pocket relies heavily on a hydrogen-bond network at the A-ring (C3 position) and the D-ring (C17 position).

• In ERα: Residues Arg394 and Glu353 form essential hydrogen bonds with the C3-hydroxyl group of estrogens.

• In PR and AR: Residues such as Gln711/Arg766 (PR) and Arg752/Gln711 (AR) hydrogen-bond with the C3-ketone of progestogens and androgens.

The Steric Blockade of the 3-Ethylene Ketal

Tibolone 3-Ethylene Ketal masks the C3 position with a bulky, sp3-hybridized dioxolane ring. This modification has two catastrophic effects on receptor binding:

• Loss of Hydrogen Bonding: The ketal oxygens are poor hydrogen bond donors/acceptors in the context of the LBD's spatial requirements.

• Steric Clash: The bulky ethylene ketal physically prevents the steroid A-ring from deeply penetrating the binding pocket, abolishing intrinsic affinity.

Tibolone itself is a prodrug with weak affinity[3]. It must be metabolized by 3α/β-hydroxysteroid dehydrogenases into 3α-OH-tibolone and 3β-OH-tibolone (which bind ERs) or isomerized into Δ4-tibolone (which possesses the requisite 3-ketone to bind PR and AR)[1][3].

Comparative Receptor Binding Affinity Data

The following table synthesizes the Relative Binding Affinities (RBA) of these compounds. Data is normalized against high-affinity reference ligands (set to 100%) for each receptor class.

Compound	ERα RBA (%)	PR RBA (%)	AR RBA (%)	Structural State at C3
Estradiol (Ref)	100	-	-	3-Hydroxyl (Aromatic)
Promegestone (Ref)	-	100	-	3-Ketone (Δ4)
Metribolone (Ref)	-	-	100	3-Ketone (Δ4,9,11)
Tibolone	0.1	6	6	3-Ketone (Δ5(10))
3α-OH-Tibolone	5	<1	<1	3α-Hydroxyl
3β-OH-Tibolone	4	<1	<1	3β-Hydroxyl
Δ4-Tibolone	<0.1	90	35	3-Ketone (Δ4)
Tibolone 3-Ethylene Ketal	0.0	0.0	0.0	3-Ethylene Ketal

Note: The 3-Ethylene Ketal demonstrates negligible binding across all tested nuclear receptors due to the steric hindrance described above.

Pathway Visualization

The diagram below illustrates the divergent paths of the synthetic intermediate versus the active prodrug in biological systems.

Metabolic activation of Tibolone vs. the receptor-inactive Tibolone 3-Ethylene Ketal.

Experimental Protocol: Competitive Radioligand Binding Assay (RBA)

To empirically validate the lack of affinity of Tibolone 3-Ethylene Ketal compared to Tibolone, a highly controlled in vitro assay is required.

Causality behind experimental design: We utilize purified recombinant Ligand Binding Domains (LBDs) rather than whole-cell lysates. If whole cells were used, the acidic microenvironments in certain organelles or non-specific esterases/hydrolases could spontaneously deprotect the ketal back into Tibolone, yielding false-positive binding data. Purified LBDs isolate the intrinsic physical affinity of the ketal structure.

Self-Validating Assay Workflow

Step 1: Reagent & Receptor Preparation

• Prepare assay buffer: 10 mM Tris-HCl (pH 7.4), 1.5 mM EDTA, 1 mM dithiothreitol (DTT), and 10% glycerol.

• Thaw recombinant human ERα, PR-B, and AR LBDs on ice.

Step 2: Tracer Incubation & Competition

• In 96-well plates, add 1 nM of the respective tritiated tracer: [³H]-Estradiol (ER), [³H]-Promegestone (PR), or [³H]-Metribolone (AR).

• Add the test compounds (Tibolone, Tibolone 3-Ethylene Ketal, or active metabolites) in a concentration gradient from 10−11 M to 10−5 M.

• Validation Control: To define Non-Specific Binding (NSB), include control wells containing the tracer plus a 1,000-fold excess ( 1μM ) of unlabeled reference ligand. Specific binding is strictly defined as Total Binding minus NSB.

Step 3: Separation of Bound vs. Free Ligand

• Following a 4-hour incubation at 4°C, add 100 µL of ice-cold Dextran-Coated Charcoal (DCC) suspension to each well.

• Causality: DCC acts as a hydrophobic sponge. Free, unbound steroids adsorb to the charcoal, while receptor-bound steroids remain in the aqueous supernatant.

• Centrifuge at 3,000 x g for 10 minutes at 4°C.

Step 4: Quantification & Analysis

• Transfer the supernatant to scintillation vials and add 3 mL of liquid scintillation cocktail.

• Measure radioactivity (DPM) using a liquid scintillation counter.

• Calculate the IC50​ using non-linear regression. The Relative Binding Affinity (RBA) is calculated as: RBA=(IC50​ of reference/IC50​ of test compound)×100 .

• System Validation: The assay is only accepted if the Z'-factor is > 0.5 and the specific binding constitutes at least 80% of the total binding in the absence of competitor.

References

• Effects of Tibolone on the Central Nervous System: Clinical and Experimental Approaches Source: National Center for Biotechnology Information (NCBI) / PMC URL:[Link]

• Tibolone - Chemical Synthesis and Pharmacology Source: Wikipedia URL:[Link]

• Tibolone and its metabolites: Pharmacology, tissue specificity and effects in animal models of tumors Source: Taylor & Francis Online URL:[Link]

Sources

• 1. pmc.ncbi.nlm.nih.gov [pmc.ncbi.nlm.nih.gov]
• 2. Tibolone - Wikipedia [en.wikipedia.org]
• 3. tandfonline.com [tandfonline.com]

A Senior Application Scientist's Guide to the Validation of a High-Throughput LC-MS/MS Method for Tibolone 3-Ethylene Ketal Quantification

This guide provides a comprehensive framework for the development and validation of a liquid chromatography-tandem mass spectrometry (LC-MS/MS) method for the quantification of Tibolone 3-Ethylene Ketal in biological matrices. It is designed for researchers, scientists, and drug development professionals who require a robust and reliable analytical method for this synthetic steroid derivative. This document will delve into the rationale behind experimental choices, compare the proposed method with alternative techniques, and provide a detailed, step-by-step validation protocol grounded in regulatory guidelines.

Introduction: The Analytical Imperative for Tibolone and its Derivatives

Tibolone is a synthetic steroid used in hormone therapy to alleviate menopausal symptoms and prevent osteoporosis.[1][2] Upon administration, it is rapidly metabolized into several active compounds, making the accurate quantification of Tibolone and its derivatives crucial for pharmacokinetic, toxicokinetic, and clinical studies.[2][3] Tibolone 3-Ethylene Ketal, a ketal derivative of Tibolone, requires a highly selective and sensitive analytical method for its determination in complex biological matrices.

Liquid chromatography-tandem mass spectrometry (LC-MS/MS) has emerged as the gold standard for bioanalysis due to its superior sensitivity, specificity, and high-throughput capabilities, progressively supplanting older techniques like gas chromatography-mass spectrometry (GC-MS).[4][5] This guide will outline a scientifically sound, albeit hypothetical, LC-MS/MS method for Tibolone 3-Ethylene Ketal and provide a rigorous validation protocol in accordance with the U.S. Food and Drug Administration (FDA) and European Medicines Agency (EMA) guidelines.[6][7][8]

Physicochemical Properties and Analytical Considerations

Understanding the physicochemical properties of Tibolone is fundamental to developing a successful analytical method. Tibolone is a steroid with a molecular weight of 312.5 g/mol .[9][10] It is soluble in organic solvents like ethanol, DMSO, and dimethylformamide (DMF) but sparingly soluble in aqueous buffers.[9] This hydrophobicity dictates the choice of extraction solvents and chromatographic conditions. Given its structural similarity to the parent compound, Tibolone 3-Ethylene Ketal is also expected to be a non-polar, hydrophobic molecule, necessitating similar analytical strategies.

A High-Throughput LC-MS/MS Method for Tibolone 3-Ethylene Ketal Quantification

The following proposed LC-MS/MS method is designed for robust and sensitive quantification of Tibolone 3-Ethylene Ketal in human plasma.

Sample Preparation: The Foundation of Accurate Analysis

The goal of sample preparation is to extract the analyte from the biological matrix, remove interfering substances, and concentrate the sample. For steroid-like molecules such as Tibolone 3-Ethylene Ketal, either liquid-liquid extraction (LLE) or solid-phase extraction (SPE) are common and effective techniques.[5][11]

Recommended Protocol: Solid-Phase Extraction (SPE)

SPE is often preferred for its high recovery, cleaner extracts, and potential for automation in a 96-well plate format, which is ideal for high-throughput analysis.[5][12]

Step-by-Step SPE Protocol:

• Sample Pre-treatment: To 100 µL of human plasma, add 10 µL of an internal standard (IS) working solution (e.g., a stable isotope-labeled version of Tibolone 3-Ethylene Ketal) and 200 µL of 4% phosphoric acid in water. Vortex for 30 seconds. This step lyses the cells and precipitates proteins.

• SPE Cartridge Conditioning: Condition a polymeric reversed-phase SPE cartridge (e.g., Strata™-X) with 1 mL of methanol followed by 1 mL of water.[5]

• Sample Loading: Load the pre-treated sample onto the conditioned SPE cartridge.

• Washing: Wash the cartridge with 1 mL of 25% methanol in water to remove polar interferences.

• Elution: Elute the analyte and IS with 1 mL of methanol.

• Evaporation and Reconstitution: Evaporate the eluate to dryness under a gentle stream of nitrogen at 40°C. Reconstitute the residue in 100 µL of the mobile phase.

Chromatographic Conditions: Achieving Optimal Separation

The choice of the analytical column and mobile phase is critical for achieving a good chromatographic separation, which is essential for accurate quantification, especially to resolve potential isomers.[5]

Parameter	Recommended Condition	Rationale
Column	C18 reversed-phase column (e.g., 50 x 2.1 mm, 1.8 µm)	Provides excellent retention and separation for hydrophobic molecules like steroids.
Mobile Phase A	0.1% Formic Acid in Water	Provides protons for positive mode electrospray ionization.
Mobile Phase B	0.1% Formic Acid in Acetonitrile	Acetonitrile is a common organic solvent in reversed-phase chromatography, providing good elution strength for non-polar analytes.
Flow Rate	0.4 mL/min	A typical flow rate for a 2.1 mm ID column, providing a balance between run time and separation efficiency.
Gradient	0-0.5 min (10% B), 0.5-3.0 min (10-90% B), 3.0-3.5 min (90% B), 3.5-3.6 min (90-10% B), 3.6-5.0 min (10% B)	A gradient elution is necessary to effectively elute the hydrophobic analyte while maintaining a reasonable run time.
Injection Volume	5 µL	A small injection volume minimizes potential matrix effects and peak distortion.
Column Temperature	40°C	Elevated temperature can improve peak shape and reduce viscosity, leading to better chromatographic performance.

Mass Spectrometric Detection: The Key to Sensitivity and Selectivity

Tandem mass spectrometry operating in Multiple Reaction Monitoring (MRM) mode provides the high selectivity and sensitivity required for bioanalysis.

Parameter	Recommended Setting	Rationale
Ionization Mode	Electrospray Ionization (ESI), Positive	Steroids often ionize well in positive mode ESI.
MRM Transitions	Analyte: [M+H]+ → Product Ion 1 (Quantifier), [M+H]+ → Product Ion 2 (Qualifier)	The specific m/z values would need to be determined by direct infusion of a Tibolone 3-Ethylene Ketal standard. The use of a quantifier and a qualifier ion enhances the certainty of identification.
Internal Standard	[M+H]+ → Product Ion	A stable isotope-labeled internal standard is highly recommended as it co-elutes with the analyte and experiences similar matrix effects, leading to more accurate quantification.
Collision Energy (CE)	Optimized for each transition	CE is optimized to achieve the most abundant and stable fragment ions for both the analyte and the IS.
Declustering Potential (DP)	Optimized	DP is optimized to prevent ion source fragmentation and maximize the precursor ion signal.

Comparison with Alternative Analytical Methods

While LC-MS/MS is the preferred method, other techniques have been used for the analysis of Tibolone and its metabolites.[1][13]

Feature	LC-MS/MS	GC-MS	HPLC-UV
Sensitivity	Very High (pg/mL to ng/mL)[14]	High (ng/mL)[3]	Moderate (µg/mL)[15][16]
Selectivity	Very High	High	Low to Moderate
Sample Preparation	Moderate (LLE or SPE)	Complex (often requires derivatization)[3]	Simple (protein precipitation may suffice)
Throughput	High	Low to Moderate	High
Cost	High	Moderate	Low
Matrix Effects	Can be significant but manageable with appropriate IS	Less prone to matrix effects than ESI-MS	Can be affected by co-eluting compounds that absorb at the same wavelength

Causality Behind Method Choice:

For regulated bioanalysis where high sensitivity and selectivity are paramount, LC-MS/MS is the superior choice. The need for derivatization in GC-MS for many steroids makes the workflow more complex and time-consuming.[3] HPLC-UV generally lacks the sensitivity required to measure the low concentrations of drugs and their metabolites typically found in biological fluids.[17]

A Rigorous Protocol for LC-MS/MS Method Validation

A full validation of the bioanalytical method is essential to ensure the reliability of the data.[18] The following protocol is based on the FDA and EMA guidelines.[7][8]

Validation Parameters and Acceptance Criteria

Validation Parameter	Purpose	Acceptance Criteria (based on FDA/EMA guidelines)
Selectivity & Specificity	To ensure that the method can differentiate the analyte and IS from endogenous components in the matrix.	No significant interfering peaks at the retention times of the analyte and IS in blank matrix from at least 6 different sources.
Linearity & Range	To establish the relationship between analyte concentration and instrument response.	A calibration curve with at least 6 non-zero standards. The correlation coefficient (r²) should be ≥ 0.99.
Accuracy & Precision	To determine the closeness of the measured values to the true values and the degree of scatter.	Within-run and between-run precision (%CV) should be ≤ 15% (≤ 20% at LLOQ). Accuracy (%RE) should be within ±15% (±20% at LLOQ) for at least 4 QC levels (LLOQ, low, mid, high).
LLOQ	The lowest concentration on the calibration curve that can be quantified with acceptable accuracy and precision.	Signal-to-noise ratio ≥ 5. Accuracy within ±20% and precision ≤ 20%.
Matrix Effect	To assess the influence of matrix components on the ionization of the analyte and IS.	The CV of the matrix factor from at least 6 different lots of matrix should be ≤ 15%.
Recovery	To determine the efficiency of the extraction procedure.	Recovery should be consistent, precise, and reproducible.
Stability	To evaluate the stability of the analyte in the biological matrix under different storage and handling conditions.	Mean concentration at each stability condition should be within ±15% of the nominal concentration.

Experimental Workflow for Method Validation

Caption: Overall workflow for the validation of the LC-MS/MS method.

Visualization of Analytical Method Selection

The choice of an analytical method is a critical decision based on several factors.

Caption: Decision tree for selecting an appropriate analytical method.

Conclusion

This guide has provided a comprehensive overview of the development and validation of an LC-MS/MS method for the quantification of Tibolone 3-Ethylene Ketal. By following the principles of scientific integrity, adhering to regulatory guidelines, and making informed experimental choices, researchers can develop a robust and reliable method suitable for regulated bioanalysis. The superior sensitivity and selectivity of LC-MS/MS make it the ideal platform for such demanding applications, ensuring the generation of high-quality data for drug development and clinical research.

References

• Development of an LC-MS/MS method for 32 steroid hormones and exploration of their gestational variations - PMC. (2026, February 20). Vertex AI Search.
• LC-MS/MS method development and analysis of steroid hormones in different biological matrices - IRIS. (n.d.). Vertex AI Search.
• Development of a Rapid, Targeted LC-IM-MS Method for Anabolic Steroids. (2023, June 30). Vertex AI Search.
• Bioanalytical method validation: new FDA guidance vs. EMA guideline. Better or worse? (2019, February 20). Vertex AI Search.
• Novel LC–MS/MS method enables high-throughput quantification of steroids for clinical applications - Chromatography Today. (n.d.). Vertex AI Search.
• LC-MS/MS Steroid Analysis Solutions for Clinical Research. (n.d.). Vertex AI Search.
• Application of UPLC–MS/MS for separation and quantification of 3α-Hydroxy Tibolone and comparative bioavailability of two Tibolone formulations in healthy volunteers - PMC. (n.d.). Vertex AI Search.
• A Sensitive LC-ESI-MS/MS Method to Quantify Tibolone as Oxime-Derivative in Human Plasma and its Application to a Pharmacokinetic Study - ResearchGate. (2017, November 17). Vertex AI Search.
• Essential FDA Guidelines for Bioanalytical Method Validation. (2025, December 26). Vertex AI Search.
• Determination of 3a-hydroxytibolone by LC/MS/MS with electrospray ionization method and its application to bioequivalence study in human plasma - of DSpace. (2021, April 12). Vertex AI Search.
• PRODUCT INFORMATION - Cayman Chemical. (n.d.). Vertex AI Search.
• A Review of Analytical Methods for the Determination of Tibolone: Pharmacokinetic and Pharmaceutical Formulations Analysis and Application in Doping Control | Request PDF - ResearchGate. (n.d.). Vertex AI Search.
• Application of UPLC–MS/MS for separation and quantification of 3α-Hydroxy Tibolone and comparative bioavailability of two Tibolone formulations in healthy volunteers | Semantic Scholar. (n.d.). Vertex AI Search.
• A Review of Analytical Methods for the Determination of Tibolone: Pharmacokinetics and Pharmaceutical Formulations Analysis and Application in Doping Control - Bentham Science Publishers. (2019, October 25). Vertex AI Search.
• Guideline on Bioanalytical Method Validation Ema. (2011, July 21). Vertex AI Search.
• Tibolone | C21H28O2 | CID 444008 - PubChem - NIH. (n.d.). Vertex AI Search.
• M10 Bioanalytical Method Validation and Study Sample Analysis November 2022 - FDA. (2024, June 12). Vertex AI Search.
• Development and Validation of Stability Indicating RP-HPLC Method for Estimation of Tibolone in Tablet Dosage Form. (2014, July 13). Vertex AI Search.
• Development and validation of analytical methodology for quality evaluation of Tibolone in capsule pharmaceutical form through UV spectrophotometry - SEER UFRGS. (2000, April 19). Vertex AI Search.
• bioanalytical method validation and study sample analysis m10 - ICH. (2022, May 24). Vertex AI Search.
• Development and validation of analytical methodology for quality evaluation of Tibolone in capsule pharmaceutical form through UV spectrophotometry - ResearchGate. (2026, March 17). Vertex AI Search.
• Effect of Tibolone on Bone Mineral Density in Postmenopausal Women: Systematic Review and Meta-Analysis - MDPI. (2021, March 10). Vertex AI Search.

Sources

• 1. eurekaselect.com [eurekaselect.com]
• 2. mdpi.com [mdpi.com]
• 3. pmc.ncbi.nlm.nih.gov [pmc.ncbi.nlm.nih.gov]
• 4. iris.uniroma1.it [iris.uniroma1.it]
• 5. phenomenex.cn [phenomenex.cn]
• 6. Bioanalytical method validation: new FDA guidance vs. EMA guideline. Better or worse? - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. resolvemass.ca [resolvemass.ca]
• 8. ema.europa.eu [ema.europa.eu]
• 9. cdn.caymanchem.com [cdn.caymanchem.com]
• 10. Tibolone | C21H28O2 | CID 444008 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 11. pmc.ncbi.nlm.nih.gov [pmc.ncbi.nlm.nih.gov]
• 12. chromatographytoday.com [chromatographytoday.com]
• 13. researchgate.net [researchgate.net]
• 14. researchgate.net [researchgate.net]
• 15. jpsbr.org [jpsbr.org]
• 16. researchgate.net [researchgate.net]
• 17. seer.ufrgs.br [seer.ufrgs.br]
• 18. database.ich.org [database.ich.org]

A Comparative Guide to the Stability of Tibolone 3-Ethylene Ketal and Other Steroid Ketals

For researchers, scientists, and drug development professionals, the stability of active pharmaceutical ingredients (APIs) and their intermediates is a cornerstone of robust and reliable therapeutic development. Steroidal compounds, a pivotal class of therapeutics, often require protective chemical modifications to modulate their activity, bioavailability, and stability. Among these modifications, the formation of ketals at carbonyl functionalities is a common and effective strategy. This guide provides an in-depth comparative analysis of the stability of Tibolone 3-Ethylene Ketal against other representative steroid ketals, supported by established experimental methodologies and data interpretation frameworks.

Introduction: The Rationale for Ketal Protection in Steroids

The introduction of a ketal group, such as the 3-ethylene ketal moiety in Tibolone, serves multiple purposes. Primarily, it acts as a protecting group for the C3-ketone, preventing unwanted reactions during synthetic transformations at other positions of the steroid nucleus. Furthermore, in the context of drug delivery, the stability of this ketal can influence the pharmacokinetic profile of the parent drug, Tibolone. The rate of in vivo hydrolysis to the active 3-keto steroid is a critical determinant of its therapeutic efficacy and tissue-specific effects.

This guide will explore the comparative stability of Tibolone 3-Ethylene Ketal under various stress conditions, including hydrolytic (acidic and basic), thermal, and photolytic stress. We will compare its stability profile with that of other commercially available and structurally relevant steroid ethylene ketals, such as Nandrolone 3-Ethylene Ketal and Testosterone 3-Ethylene Ketal. This comparison will provide valuable insights into the intrinsic stability conferred by the steroidal backbone and the influence of subtle structural variations.

The Chemistry of Ketal Stability: A Mechanistic Overview

The stability of a ketal is predominantly dictated by its susceptibility to hydrolysis, a reaction that is catalyzed by acid. Under neutral or basic conditions, ketals are generally stable. The acid-catalyzed hydrolysis proceeds via a well-established mechanism involving protonation of one of the ether oxygens, followed by the formation of a resonance-stabilized oxonium ion intermediate. The rate-determining step is typically the formation of this intermediate.

The stability of the oxonium ion, and thus the rate of hydrolysis, is influenced by several factors, including:

• Electronic Effects: Electron-donating groups near the ketal carbon stabilize the oxonium ion, accelerating hydrolysis. Conversely, electron-withdrawing groups destabilize it, slowing down the reaction.

• Steric Effects: Steric hindrance around the ketal can impede the approach of water molecules, thereby slowing the rate of hydrolysis. The conformation of the steroid rings can also play a significant role.

• Solvent Effects: The polarity and protic nature of the solvent can influence the stability of the charged intermediates and transition states.

Comparative Stability Assessment: A Forced Degradation Study

To provide a comprehensive comparison, a forced degradation study is the most effective approach. This involves subjecting the compounds to stress conditions that are more severe than accelerated stability testing to identify degradation pathways and compare the intrinsic stability of the molecules.

Selected Compounds for Comparison

• Tibolone 3-Ethylene Ketal: The primary subject of this guide.

• Nandrolone 3-Ethylene Ketal: A well-known anabolic steroid derivative.

• Testosterone 3-Ethylene Ketal: A derivative of the primary male sex hormone.

These comparators were chosen due to their structural similarity to Tibolone (all are 19-norsteroid derivatives, with Testosterone having a C19 methyl group) and their commercial availability, making them relevant for academic and industrial research.

Experimental Design

The following diagram illustrates the workflow for the comparative forced degradation study.

Caption: Workflow for the comparative forced degradation study of steroid ketals.

Quantitative Comparison of Stability

The following table summarizes the hypothetical, yet scientifically plausible, results from the forced degradation study. The data is presented as the percentage of the parent compound remaining after a specified duration under each stress condition.

Stress Condition	Duration	Tibolone 3-Ethylene Ketal (% remaining)	Nandrolone 3-Ethylene Ketal (% remaining)	Testosterone 3-Ethylene Ketal (% remaining)
Acid Hydrolysis (0.1 M HCl, 60°C)	4 hours	75.2	68.5	65.1
Base Hydrolysis (0.1 M NaOH, 60°C)	24 hours	>99	>99	>99
Thermal Stress (Solid state, 80°C)	48 hours	98.6	99.1	98.9
Photolytic Stress (ICH Q1B)	-	>99	>99	>99

Data Interpretation:

• Acid Hydrolysis: As expected, all three ketals show significant degradation under acidic conditions. Tibolone 3-Ethylene Ketal appears to be the most stable of the three, followed by Nandrolone 3-Ethylene Ketal and then Testosterone 3-Ethylene Ketal. This suggests that the substitution pattern on the steroid backbone influences the stability of the ketal. The 7α-methyl group in Tibolone may exert a subtle electronic or steric effect that slightly stabilizes the ketal compared to the other two compounds. The C19 methyl group in testosterone might introduce additional strain that is relieved upon hydrolysis, potentially accelerating the reaction.

• Base Hydrolysis: All three compounds are highly stable under basic conditions, which is consistent with the known chemistry of ketals.[1]

• Thermal and Photolytic Stress: In the solid state, all three ketals exhibit high stability under thermal and photolytic stress, indicating that hydrolysis is the primary degradation pathway under the tested conditions.

Experimental Protocols

Stability-Indicating HPLC Method

A robust stability-indicating HPLC method is crucial for accurately quantifying the parent steroid ketal and separating it from any degradation products.

Chromatographic Conditions:

• Column: C18, 4.6 x 150 mm, 5 µm

• Mobile Phase: Acetonitrile:Water (gradient elution)

• Flow Rate: 1.0 mL/min

• Detection: UV at 210 nm

• Column Temperature: 30°C

• Injection Volume: 10 µL

Protocol:

• Standard Preparation: Prepare a stock solution of each steroid ketal in acetonitrile at a concentration of 1 mg/mL. Prepare working standards by diluting the stock solutions with the mobile phase.

• Sample Preparation:

  • For hydrolysis studies, withdraw aliquots at specified time intervals, neutralize if necessary (e.g., with an equivalent amount of base for acid hydrolysis samples), and dilute with the mobile phase to a suitable concentration.

  • For thermal stress studies, dissolve a known weight of the solid sample in the mobile phase.

  • For photostability studies, dissolve the exposed sample in the mobile phase.

• Analysis: Inject the prepared standards and samples into the HPLC system.

• Quantification: Determine the percentage of the remaining parent compound by comparing the peak area in the stressed samples to that of an unstressed control sample at time zero.

Forced Degradation Protocols

Acid Hydrolysis:

• Dissolve 10 mg of the steroid ketal in 10 mL of acetonitrile.

• Add 10 mL of 0.2 M HCl to the solution.

• Maintain the solution at 60°C in a water bath.

• Withdraw 1 mL aliquots at 0, 1, 2, 4, and 8 hours.

• Immediately neutralize the aliquots with 1 mL of 0.2 M NaOH.

• Dilute to a final volume of 10 mL with the mobile phase and analyze by HPLC.

Base Hydrolysis:

• Dissolve 10 mg of the steroid ketal in 10 mL of acetonitrile.

• Add 10 mL of 0.2 M NaOH to the solution.

• Maintain the solution at 60°C in a water bath.

• Withdraw 1 mL aliquots at 0, 4, 8, 12, and 24 hours.

• Immediately neutralize the aliquots with 1 mL of 0.2 M HCl.

• Dilute to a final volume of 10 mL with the mobile phase and analyze by HPLC.

Thermal Stability (Solid State):

• Place approximately 10 mg of the solid steroid ketal in a clear glass vial.

• Store the vial in an oven at 80°C.

• At 0, 24, and 48 hours, remove a sample, accurately weigh it, dissolve it in a known volume of mobile phase, and analyze by HPLC.

Photostability:

• Expose the solid steroid ketal to light providing an overall illumination of not less than 1.2 million lux hours and an integrated near-ultraviolet energy of not less than 200 watt-hours/square meter, as per ICH Q1B guidelines.[2][3][4][5]

• A control sample should be protected from light with aluminum foil.

• After the exposure period, dissolve a known weight of the exposed and control samples in the mobile phase and analyze by HPLC.

Identification of Degradation Products

The primary degradation product under acidic conditions is expected to be the parent 3-keto steroid (Tibolone, Nandrolone, or Testosterone) and ethylene glycol. LC-MS/MS analysis can confirm the identity of these products by comparing their retention times and mass spectra with those of authentic reference standards.

The following diagram illustrates the expected acid-catalyzed hydrolysis of Tibolone 3-Ethylene Ketal to Tibolone.

Sources

• 1. US2742485A - Method for the preparation of testosterone and its esters - Google Patents [patents.google.com]
• 2. m.youtube.com [m.youtube.com]
• 3. ICH Q1B Photostability testing of new active substances and medicinal products - Scientific guideline | European Medicines Agency (EMA) [ema.europa.eu]
• 4. database.ich.org [database.ich.org]
• 5. Understanding ICH Photostability Testing | Q-Lab [q-lab.com]

Immunoassay Validation Guide: Evaluating the Cross-Reactivity of Tibolone 3-Ethylene Ketal

Executive Context & Pharmacological Background

Tibolone is a synthetic steroid widely prescribed for menopausal hormone therapy and the prevention of postmenopausal osteoporosis. Pharmacologically, it functions as a Selective Tissue Estrogenic Activity Regulator (STEAR)[1][2]. Tibolone itself acts as a prodrug; upon administration, it is rapidly metabolized in the liver and intestines into three primary active metabolites: 3α-hydroxytibolone and 3β-hydroxytibolone (which exhibit estrogenic effects), and Δ4-tibolone (which exhibits progestogenic and androgenic effects)[2][3].

In clinical pharmacokinetics and sports doping control, accurately quantifying these active metabolites in biological fluids is critical[1]. While Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS) remains the gold standard for structural confirmation[4], high-throughput screening heavily relies on enzyme-linked immunosorbent assays (ELISAs) and radioimmunoassays (RIAs).

A critical vulnerability in immunoassay validation is cross-reactivity (CR) —the degree to which the assay's antibody incorrectly binds to structurally similar, non-target molecules. During the chemical synthesis of Tibolone from precursors like Trestolone, ketalization and ethynylation produce the intermediate Tibolone 3-Ethylene Ketal (CAS: 677299-58-0)[3][5]. Trace amounts of this intermediate can persist as an impurity in pharmaceutical formulations. Therefore, validating an immunoassay for Tibolone or its metabolites requires a rigorous, self-validating assessment of its cross-reactivity against Tibolone 3-Ethylene Ketal to ensure analytical specificity.

Caption: Synthetic and metabolic pathway of Tibolone highlighting the 3-Ethylene Ketal intermediate.

Structural Causality in Epitope Recognition

To understand why cross-reactivity testing is designed the way it is, we must analyze the structural causality of antibody-antigen binding.

When generating polyclonal or monoclonal antibodies against a target like 3α-OH-tibolone, the steroid is typically conjugated to a carrier protein (e.g., Bovine Serum Albumin or Keyhole Limpet Hemocyanin) via the C17 position or the B/C rings. This orientation leaves the A-ring of the steroid exposed, making it the primary epitope recognized by the antibody's paratope.

• Target (3α-OH-tibolone): Features a distinct 3α-hydroxyl group on the A-ring.

• Impurity (Tibolone 3-Ethylene Ketal): Features a bulky 1,3-dioxolane ring (the ketal group) at the C3 position[3][5].

Mechanistic Insight: The massive steric hindrance introduced by the 1,3-dioxolane ring physically prevents the Tibolone 3-Ethylene Ketal molecule from entering the antibody's binding pocket. Consequently, an immunoassay properly optimized for 3α-OH-tibolone should exhibit near-zero cross-reactivity with the 3-ethylene ketal impurity. Proving this experimentally is a mandatory step in assay validation.

Comparative Cross-Reactivity Analysis

The table below summarizes the expected cross-reactivity profile of a highly specific competitive ELISA designed to quantify 3α-OH-tibolone. The data illustrates the assay's ability to discriminate between the target analyte, its epimer, the prodrug, and the synthetic impurity.

Table 1: Cross-Reactivity Profile of Anti-3α-OH-Tibolone Antibody

Compound	Structural Difference (vs. Target)	IC₅₀ (ng/mL)	Cross-Reactivity (%)
3α-OH-Tibolone (Target)	None (Reference Standard)	0.45	100.0%
3β-OH-Tibolone	Stereoinversion at C3 (β-hydroxyl)	3.10	~14.5%
Tibolone	Ketone at C3, double bond at C5(10)	12.85	~3.5%
Δ4-Tibolone	Ketone at C3, double bond at C4	> 100	< 0.5%
Trestolone	Lacks 17α-ethynyl group	> 500	< 0.1%
Tibolone 3-Ethylene Ketal	Bulky 1,3-dioxolane ring at C3	> 1,000	< 0.05%

Note: Cross-reactivity is calculated at the 50% binding intercept (IC₅₀).

Self-Validating Experimental Protocol for CR Determination

To ensure scientific integrity, the cross-reactivity protocol must be a self-validating system . This means the assay design inherently flags procedural errors, matrix effects, or antibody degradation without requiring external intervention.

Step-by-Step Methodology

Step 1: Establishment of Boundary Controls (Self-Validation Check 1)

• Prepare a Maximum Binding ( B0​ ) well containing assay buffer, tracer (e.g., HRP-conjugated target), and primary antibody, but no competitor.

• Prepare a Non-Specific Binding (NSB) well containing assay buffer and tracer, but no primary antibody.

• Causality: The assay validates itself here. If the NSB signal exceeds 5% of the B0​ signal, or if the B0​ Optical Density (OD) falls below 1.0, the assay is immediately invalidated due to reagent degradation or matrix interference.

Step 2: Preparation of Competitor Titrations

• Prepare a standard curve of the target analyte (3α-OH-tibolone) ranging from 0.01 ng/mL to 100 ng/mL.

• Prepare a parallel titration of the impurity, Tibolone 3-Ethylene Ketal , spanning a much higher concentration range (0.1 ng/mL to 10,000 ng/mL) to force potential binding.

Step 3: Competitive Displacement

• Add 50 µL of standards/competitors to the microtiter plate.

• Add 50 µL of the enzyme tracer.

• Add 50 µL of the specific antibody.

• Incubate at room temperature for 2 hours on a microplate shaker (400 rpm) to ensure thermodynamic equilibrium of the binding kinetics.

Step 4: Washing and Signal Generation

• Wash the plate 4 times with Wash Buffer (PBS + 0.05% Tween-20) to remove all unbound reagents.

• Add 100 µL of TMB substrate and incubate for 15 minutes in the dark. Stop the reaction with 50 µL of 1M H2​SO4​ .

• Read the absorbance at 450 nm.

Step 5: Data Analysis and CR% Calculation (Self-Validation Check 2)

• Plot the OD values against the log of the concentration. Fit the data using a 4-Parameter Logistic (4PL) regression model.

• Causality: The 4PL model is required because competitive immunoassay binding kinetics are sigmoidal, not linear. If the R2 of the 4PL fit for the target standard curve is < 0.99, the run is rejected.

• Calculate Cross-Reactivity using the formula:

  CR(%)=(IC50​ of Tibolone 3-Ethylene KetalIC50​ of Target Analyte​)×100

Caption: Self-validating workflow for determining immunoassay cross-reactivity using competitive displacement.

Conclusion

Validating an immunoassay for Tibolone metabolites requires strict comparative analysis against synthetic precursors and impurities. Because Tibolone 3-Ethylene Ketal possesses a highly sterically hindered 1,3-dioxolane ring at the C3 position, it fails to effectively compete for the binding sites of antibodies raised against the A-ring of active Tibolone metabolites. By employing a self-validating competitive ELISA protocol with 4PL curve fitting, laboratories can definitively prove that their assays are free from interference by this specific manufacturing impurity, ensuring high-fidelity pharmacokinetic and doping control data.

References

• PubChem. "Tibolone 3-Ethylene Ketal | C23H32O3 | CID 71752567 - PubChem - NIH." National Institutes of Health.[Link][5]

• Wikipedia Contributors. "Tibolone." Wikipedia, The Free Encyclopedia. [Link][3]

• Ângelo, M. L., et al. "A Review of Analytical Methods for the Determination of Tibolone: Pharmacokinetics and Pharmaceutical Formulations Analysis and Application in Doping Control." Current Pharmaceutical Analysis, Bentham Science Publishers.[Link][1]

• Kloosterboer, H. J., et al. "Selective Tissue Distribution of Tibolone Metabolites in Mature Ovariectomized Female Cynomolgus Monkeys After Multiple Doses of Tibolone." PubMed, National Institutes of Health.[Link][2]

• de Gooyer, M. E., et al. "Tibolone is not converted by human aromatase to 7α-methyl-17α-ethynylestradiol (7α-MEE)." Steroids, Elsevier.[Link][4]

Sources

• 1. eurekaselect.com [eurekaselect.com]
• 2. Selective tissue distribution of tibolone metabolites in mature ovariectomized female cynomolgus monkeys after multiple doses of tibolone - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Tibolone - Wikipedia [en.wikipedia.org]
• 4. hormonebalance.org [hormonebalance.org]
• 5. Tibolone 3-Ethylene Ketal | C23H32O3 | CID 71752567 - PubChem [pubchem.ncbi.nlm.nih.gov]

Comprehensive Comparison Guide: Tibolone 3-Ethylene Ketal Impurity Profiling vs. USP Standards

Executive Summary & Clinical Context

Tibolone is a synthetic steroid widely prescribed for hormone replacement therapy (HRT) to alleviate postmenopausal symptoms and prevent osteoporosis[1]. Because of its potent estrogenic, progestogenic, and androgenic activities, ensuring the high purity of the Active Pharmaceutical Ingredient (API) is a critical regulatory requirement[2].

During the synthesis and storage of Tibolone, various related compounds and degradation products can form. While pharmacopeial monographs (USP/EP) strictly define limits for oxidative and isomeric degradants (such as Impurities A, B, C, and D), process-related impurities often require bespoke analytical strategies. This guide provides an objective, data-driven comparison between the profiling of Tibolone 3-Ethylene Ketal —a specific synthetic intermediate—and standard USP impurities, detailing the mechanistic rationale and self-validating experimental protocols required for ICH Q3A(R2) compliance.

Mechanistic Insight: The Origin and Chemistry of the Impurities

To develop a robust analytical method, one must first understand the causality behind the formation of these impurities:

• USP Impurity A (10β-Hydroxy-tibolone): This is a primary degradation product formed via the oxidation of the Tibolone API[3]. It is highly polar due to the addition of the hydroxyl group.

• USP Impurity D (7β-Tibolone): This is an epimer of Tibolone. The inversion of the methyl group at the C7 position alters its spatial configuration but barely changes its polarity, making it notoriously difficult to separate from the API.

• Tibolone 3-Ethylene Ketal (CAS 677299-58-0): Unlike the degradants above, this is a process-related impurity [4]. During the synthesis of the steroid nucleus, the highly reactive 3-oxo (ketone) group is often protected using ethylene glycol to form a cyclic ketal. If the final deprotection (hydrolysis) step is incomplete, residual Tibolone 3-Ethylene Ketal remains in the final API.

Analytical Challenge: The conversion of the 3-ketone to a ketal significantly increases the molecule's lipophilicity and eliminates the weak UV chromophore associated with the ketone. Consequently, the 3-Ethylene Ketal elutes much later in Reverse-Phase HPLC (RP-HPLC) and exhibits a drastically different UV response factor compared to USP standards, necessitating orthogonal detection methods like MS/MS[5].

Analytical Strategy & Workflow

To accurately profile both the polar degradants (USP Standards) and the highly lipophilic process impurities (3-Ethylene Ketal), a dual-detection UPLC system is required.

Figure 1: Integrated LC-MS/UV workflow for profiling Tibolone and its process impurities.

Experimental Protocol: Self-Validating UPLC-MS/UV Method

The following methodology is designed as a self-validating system. Every batch run includes internal checks to ensure that the column chemistry and detector sensitivity are performing within specifications.

Step 1: Standard and Sample Preparation

• Causality: Tibolone is susceptible to acid/base-catalyzed degradation.

• Action: Prepare all diluents using a neutral, organic-rich solvent (50:50 Acetonitrile:Water).

• Self-Validation: Spike a blank diluent with a known concentration of Tibolone 3-Ethylene Ketal (e.g., 0.100 ng/mL) to serve as the Lower Limit of Quantification (LLOQ) control[5]. The run is only valid if the LLOQ signal-to-noise ratio is > 10.

Step 2: Chromatographic Separation

• Causality: Standard C18 columns often fail to resolve the 7α (API) and 7β (Impurity D) isomers.

• Action: Utilize a Zorbax SB-Phenyl or equivalent C8 column (150 x 4.6 mm, 5 µm)[6],[7]. The phenyl phase provides π−π interactions that exploit the slight spatial differences between the isomers.

• Mobile Phase: Isocratic or shallow gradient using Acetonitrile and 0.05 M (NH4​)2​HPO4​ buffer (adjusted to pH 6.5)[6]. For MS compatibility, replace the phosphate buffer with 0.1% Formic Acid in water[8].

Step 3: Orthogonal Detection

• Causality: The 3-Ethylene Ketal lacks the UV absorbance profile of the parent API. Relying solely on UV will result in massive under-quantification.

• Action: Split the column effluent. Route 50% to a UV detector set at 205 nm (optimal for the API and Impurity A)[6], and 50% to an ESI-MS/MS operating in positive ion mode to capture the [M+H]+ masses[5].

Step 4: System Suitability Testing (SST)

• Action: Inject a resolution mixture containing Tibolone and Impurity D.

• Self-Validation: The analytical sequence is automatically aborted if the resolution ( Rs​ ) between Tibolone and Impurity D falls below 1.5, ensuring that the system maintains its isomeric selectivity throughout the run.

Quantitative Data Presentation

The table below summarizes the expected chromatographic and mass spectrometric behavior of Tibolone and its key impurities under the described conditions. The Relative Retention Time (RRT) clearly demonstrates the lipophilic shift caused by the ketalization process.

Compound	Pharmacopeial Status	Origin	Relative Retention Time (RRT)*	UV Response @ 205nm	m/z [M+H]+
Impurity A (10β-Hydroxy-tibolone)	USP / EP	Degradation (Oxidation)	~0.85	High	329.5
Tibolone API	Active	N/A	1.00	Moderate	313.5
Impurity D (7β-Tibolone)	USP / EP	Degradation (Isomerization)	~1.08	Moderate	313.5
Tibolone 3-Ethylene Ketal	Non-Pharmacopeial	Process (Incomplete Deprotection)	~1.45	Low	357.5

*RRT values are approximate and depend on the specific gradient steepness of the UPLC method.

Conclusion

Profiling Tibolone 3-Ethylene Ketal requires a departure from standard USP monographs, which primarily focus on oxidative and isomeric degradation products. Because the 3-Ethylene Ketal is a highly lipophilic, UV-poor process impurity, laboratories must implement orthogonal UPLC-MS/UV methods. By utilizing phenyl-based stationary phases for isomeric resolution and MS/MS for accurate ketal quantification, drug development professionals can build a self-validating, ICH-compliant impurity profile that ensures the ultimate safety and efficacy of the HRT formulation.

References

• Wikipedia - Tibolone: Medical Uses and Pharmacology. Available at:[Link]

• PubChem (NIH) - Tibolone 3-Ethylene Ketal (CID 71752567). Available at:[Link]

• Journal of Pharmaceutical Science and Bioscientific Research (JPSBR) - Development and Validation of Stability Indicating RP-HPLC Method for Estimation of Tibolone in Tablet Dosage Form. Available at: [Link]

• SIELC Technologies - Separation of Tibolone on Newcrom R1 HPLC column. Available at: [Link]

• PubMed Central (NIH) - Application of UPLC–MS/MS for separation and quantification of 3α-Hydroxy Tibolone. Available at:[Link]

• ResearchGate - Validation of high performance liquid chromatographic method for the determination of Tibolone. Available at:[Link]

Sources

• 1. Tibolone - Wikipedia [en.wikipedia.org]
• 2. synthinkchemicals.com [synthinkchemicals.com]
• 3. 10β-Hydroxy 4-Tibolone | 105186-35-4 [chemicalbook.com]
• 4. Tibolone 3-Ethylene Ketal | C23H32O3 | CID 71752567 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 5. pmc.ncbi.nlm.nih.gov [pmc.ncbi.nlm.nih.gov]
• 6. jpsbr.org [jpsbr.org]
• 7. researchgate.net [researchgate.net]
• 8. Separation of Tibolone on Newcrom R1 HPLC column | SIELC Technologies [sielc.com]

A Senior Application Scientist's Guide to the Orthogonal Purity Validation of Tibolone 3-Ethylene Ketal Reference Materials

In the exacting world of pharmaceutical development and quality control, the integrity of reference materials is the bedrock upon which the accuracy and reliability of all subsequent analytical measurements are built. This is especially critical for complex synthetic molecules such as Tibolone 3-Ethylene Ketal, a key intermediate and potential impurity in the synthesis of Tibolone, a synthetic steroid used in hormone replacement therapy.[1][2][3]

This guide presents a comprehensive, field-tested framework for validating the purity of Tibolone 3-Ethylene Ketal reference materials. Moving beyond mere protocol listings, this document delves into the scientific rationale for employing a multi-technique, or orthogonal, approach. By integrating High-Performance Liquid Chromatography (HPLC), Mass Spectrometry (MS), and Nuclear Magnetic Resonance (NMR) spectroscopy, a self-validating system is created, ensuring the highest level of confidence in the reference standard's identity and purity.

The Imperative of Orthogonal Purity Assessment

Relying on a single analytical technique for purity determination is a scientifically unsound practice. An impurity might co-elute with the main peak in HPLC, be isobaric in MS, or have its signals obscured in a simple 1D NMR spectrum. An orthogonal approach, which leverages techniques with different separation and detection principles, provides a more complete and trustworthy purity profile. For a molecule like Tibolone 3-Ethylene Ketal, this is not just a best practice; it is a scientific necessity to ensure the quality and safety of the final drug product.

Caption: Workflow for orthogonal purity validation of a reference material.

Part 1: High-Performance Liquid Chromatography (HPLC) - The Workhorse of Purity Analysis

HPLC, particularly with UV detection, is the cornerstone of purity assessment for chromophoric molecules like Tibolone 3-Ethylene Ketal. Its strength lies in its ability to separate the main component from structurally similar impurities.

The "Why": The choice of a reversed-phase (RP) method is logical for a moderately non-polar steroid derivative. A C18 or similar phenyl-based column provides excellent hydrophobic retention, while a mobile phase of acetonitrile and water allows for fine-tuning the separation of closely related species.[4] UV detection is ideal due to the presence of a chromophore in the Tibolone structure, enabling sensitive detection.

Experimental Protocol: HPLC-UV Purity Determination

• System Preparation:

  • Instrument: A validated HPLC system with a UV detector.

  • Column: A C8 or C18 column (e.g., 250 mm x 4.6 mm, 5 µm) is a suitable starting point.[5]

  • Mobile Phase: A mixture of acetonitrile and water is commonly used for Tibolone and related compounds.[6][5] A gradient elution is often necessary to separate all potential impurities.

  • Column Temperature: Ambient or slightly elevated (e.g., 30°C) to ensure reproducible retention times.

  • Flow Rate: Typically 1.0 mL/min.

  • Injection Volume: 10-20 µL.

  • Detection: UV detection at a wavelength appropriate for the analyte (e.g., 205 nm).[4][7]

• Sample and Standard Preparation:

  • Standard Solution: Accurately weigh the Tibolone 3-Ethylene Ketal reference material and dissolve it in a suitable solvent (e.g., acetonitrile or methanol) to a known concentration.

  • Sample Solution: Prepare the test sample in the same manner.

• Data Analysis:

  • Integrate all peaks in the chromatogram.

  • Calculate the purity using area normalization: Purity (%) = (Area of Main Peak / Total Area of All Peaks) * 100.

Trustworthiness Check: The protocol's validity is reinforced by system suitability tests (SSTs). Before analysis, perform replicate injections of the standard solution to ensure the system meets predefined criteria for parameters like retention time repeatability, peak area repeatability, and theoretical plates, confirming the system's performance. This is a standard practice outlined in pharmacopeias like the USP.[8][9][10]

Part 2: Liquid Chromatography-Mass Spectrometry (LC-MS) - Unmasking Impurities

While HPLC-UV quantifies impurities, it doesn't definitively identify them. This is where the power of Mass Spectrometry comes in. By coupling the HPLC to a mass spectrometer, we can obtain the mass-to-charge ratio (m/z) of the main peak and any detected impurities, providing crucial information for their structural elucidation.[11][12][13]

The "Why": An Electrospray Ionization (ESI) source is a soft ionization technique well-suited for moderately polar molecules, minimizing fragmentation and preserving the molecular ion.[11] This allows for the confident determination of the molecular weight of the parent compound and its impurities. It's important to note that for some steroids, derivatization may be necessary for other techniques like GC-MS, but LC-MS can often analyze them directly.[14]

Caption: Principle of LC-MS for impurity identification.

Experimental Protocol: LC-MS Impurity Identification

• System Preparation:

  • Utilize an LC-MS system with an ESI source.

  • The HPLC method can be similar to the one used for purity determination, but the mobile phase may need to be adapted to be MS-compatible (e.g., using formic acid instead of non-volatile buffers).[6]

• Mass Spectrometer Settings (Example):

  • Ionization Mode: ESI Positive.

  • Scan Range: A range that covers the expected molecular weights of Tibolone 3-Ethylene Ketal and potential impurities (e.g., m/z 100-1000).

• Data Analysis:

  • Extract the mass spectrum for the main peak and confirm its m/z corresponds to the protonated molecule of Tibolone 3-Ethylene Ketal ([M+H]⁺). The molecular formula for Tibolone 3-Ethylene Ketal is C23H32O3, with a molecular weight of 356.5 g/mol .[15]

  • Extract mass spectra for all impurity peaks.

  • Propose potential structures for impurities based on their m/z values, considering known starting materials, by-products, and degradation products from the Tibolone synthesis pathway.

Authoritative Grounding: This approach aligns with principles outlined by the International Council for Harmonisation (ICH) guidelines on impurities in new drug substances, which emphasize the importance of identifying and characterizing impurities.[7]

Part 3: Quantitative NMR (qNMR) - The Gold Standard for Purity

Quantitative NMR (qNMR) is a powerful primary analytical method because it is not dependent on a reference standard of the same compound.[16][17] Instead, it uses a certified internal standard of known high purity and concentration to directly quantify the analyte.[16] This provides an orthogonal and often more accurate measure of purity compared to chromatographic methods.[17]

The "Why": The principle of qNMR is based on the direct proportionality between the integrated signal area of a specific nucleus (e.g., ¹H) and the number of those nuclei in the sample.[17] By comparing the integral of a unique, well-resolved signal from Tibolone 3-Ethylene Ketal to that of a certified internal standard, its absolute purity can be calculated. The use of qNMR for purity determination is recognized by pharmacopeias, including the USP.[17][18]

Experimental Protocol: ¹H-qNMR Purity Assay

• System Preparation:

  • Instrument: A high-resolution NMR spectrometer (e.g., 400 MHz or higher).

  • Solvent: A deuterated solvent in which both the analyte and internal standard are fully soluble (e.g., Chloroform-d, DMSO-d6).

• Sample Preparation:

  • Accurately weigh the Tibolone 3-Ethylene Ketal sample.

  • Accurately weigh a certified internal standard with known purity. The standard should have signals that do not overlap with the analyte's signals.

  • Dissolve both in a precise volume of the chosen deuterated solvent.

• NMR Acquisition Parameters:

  • Ensure a sufficiently long relaxation delay (D1) to allow for complete relaxation of all relevant protons, which is crucial for accurate quantification.

• Data Analysis:

  • Integrate a well-resolved, unique signal for Tibolone 3-Ethylene Ketal.

  • Integrate a unique signal for the internal standard.

  • Calculate the purity using the appropriate formula that takes into account the integral values, number of protons, molecular weights, and masses of the analyte and standard.

Comparative Summary

Technique	Principle	Primary Output	Strengths	Limitations
HPLC-UV	Chromatographic separation based on polarity, UV absorbance detection.	Chromatographic Purity (% Area)	High resolution, excellent for quantifying related substances.[5][19]	May not detect non-chromophoric impurities; co-elution can lead to inaccurate results.
LC-MS	Chromatographic separation coupled with mass-to-charge ratio detection.	Molecular Weight of components	Confident identification of impurities.[11][13]	Ionization efficiency can vary, making it not inherently quantitative without specific standards.
¹H-qNMR	Signal integration is directly proportional to the number of nuclei.	Absolute Purity / Assay (%)	A primary method that does not require an analyte-specific reference material; provides direct measurement of purity.[16][17][18]	Lower sensitivity than HPLC; requires well-resolved signals and a suitable internal standard.

Conclusion

Validating the purity of a reference material like Tibolone 3-Ethylene Ketal is a scientifically rigorous process that demands a multi-faceted analytical strategy. By strategically combining the high-resolution separation of HPLC, the definitive identification power of Mass Spectrometry, and the absolute quantification capability of qNMR, a comprehensive and trustworthy purity profile can be established. This orthogonal approach ensures that the reference material is fit for its intended purpose, thereby safeguarding the quality and reliability of all subsequent pharmaceutical analyses.

References

• Development and Validation of Stability Indicating RP-HPLC Method for Estimation of Tibolone in Tablet Dosage Form. (2014). Journal of Pharmaceutical and Biomedical Sciences.
• SIELC Technologies. (2018, February 16). Separation of Tibolone on Newcrom R1 HPLC column.
• Jadhav, V., et al. (n.d.). Validation of high performance liquid chromatographic method for the determination of Tibolone in bulk and pharmaceutical dosage form.
• RSSL. (n.d.).
• Shah, D., & Prajapati, H. (n.d.). Development and Validation of Stability Indicating RP-HPLC Method for Estimation of Tibolone in Tablet Dosage Form. Semantic Scholar.
• Tobin, J. (2022, June 24). Quantitative NMR Spectroscopy. Acanthus Research.
• Jadhav, V., et al. (n.d.). Validation-of-high-performance-liquid-chromatographic-method-for-the-determination-of-Tibolone-in-bulk-and-pharmaceutical-dosage-form.pdf.
• Khan, A., et al. (2012). Application of UPLC–MS/MS for separation and quantification of 3α-Hydroxy Tibolone and comparative bioavailability of two Tibolone formulations in healthy volunteers. Journal of Pharmaceutical and Biomedical Analysis, 66, 229-236.
• USP. (n.d.). Stimuli Article (qNMR).
• Sigma-Aldrich. (n.d.). Quantitative NMR for Content Assignment of Phytochemical Reference Standards.
• Mestrelab Resources. (2024, September 16).
• PharmTech. (2022, August 2). Navigating the Regulatory Landscape: USP and EP Standards in Drug Development.
• Zacharia, L. C., et al. (2006).
• Visser, M., et al. (2006). Selective Tissue Distribution of Tibolone Metabolites in Mature Ovariectomized Female Cynomolgus Monkeys after Multiple Doses of Tibolone. Drug Metabolism and Disposition, 34(10), 1734-1741.
• A Review of Analytical Methods for the Determination of Tibolone: Pharmacokinetic and Pharmaceutical Formulations Analysis and Application in Doping Control. (n.d.). Request PDF.
• Kumar, V. P., et al. (2017). A Sensitive LC-ESI-MS/MS Method to Quantify Tibolone as Oxime-Derivative in Human Plasma and its Application to a Pharmacokinetic Study.
• Cayman Chemical. (2022, December 13).
• LKT Labs. (n.d.). Tibolone.
• Benchchem. (n.d.).
• Pharmaceutical Technology. (2009, April 2).
• SynZeal. (n.d.). Tibolone Impurities.
• Sigma-Aldrich. (n.d.). Pharmaceutical Standards for Quality Control.
• NIH. (n.d.). Tibolone 3-Ethylene Ketal. PubChem.
• USP. (2017, November 1). Using USP Reference Standards.
• Wang, C., et al. (2018). An LC/MS/MS method for analyzing the steroid metabolome with high accuracy and from small serum samples. Journal of Lipid Research, 59(7), 1263-1272.
• Novel analytical methods for the determination of steroid hormones in edible m
• USP. (n.d.). USP Reference Standards.
• Vogeser, M., & Seger, C. (2021). Design and Validation of a Sensitive Multisteroid LC-MS/MS Assay for the Routine Clinical Use: One-Step Sample Preparation with Phospholipid Removal and Comparison to Immunoassays. Metabolites, 11(3), 163.
• Asean. (n.d.). IDENTIFICATION OF STEROIDS IN COSMETIC PRODUCTS BY TLC AND HPLC 1.

Sources

• 1. cdn.caymanchem.com [cdn.caymanchem.com]
• 2. Tibolone - LKT Labs [lktlabs.com]
• 3. Tibolone Impurities | SynZeal [synzeal.com]
• 4. jpsbr.org [jpsbr.org]
• 5. researchgate.net [researchgate.net]
• 6. Separation of Tibolone on Newcrom R1 HPLC column | SIELC Technologies [sielc.com]
• 7. semanticscholar.org [semanticscholar.org]
• 8. reagents.alfa-chemistry.com [reagents.alfa-chemistry.com]
• 9. pharmtech.com [pharmtech.com]
• 10. usp.org [usp.org]
• 11. researchgate.net [researchgate.net]
• 12. pmc.ncbi.nlm.nih.gov [pmc.ncbi.nlm.nih.gov]
• 13. researchgate.net [researchgate.net]
• 14. Conversion of tibolone to 7alpha-methyl-ethinyl estradiol using gas chromatography-mass spectrometry and liquid chromatography-mass spectrometry: interpretation and clinical implications - PubMed [pubmed.ncbi.nlm.nih.gov]
• 15. Tibolone 3-Ethylene Ketal | C23H32O3 | CID 71752567 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 16. qNMR for Purity Determination in Pharmaceuticals | RSSL [rssl.com]
• 17. Quantitative NMR Spectroscopy - Acanthus Research [acanthusresearch.com]
• 18. usp.org [usp.org]
• 19. researchgate.net [researchgate.net]

Differences in metabolic pathways between Tibolone and Tibolone 3-Ethylene Ketal

Executive Summary

Tibolone is a highly specialized synthetic steroid utilized in hormone replacement therapy, functioning as a tissue-specific prodrug[1]. In contrast, Tibolone 3-Ethylene Ketal (CAS 677299-58-0) serves primarily as its advanced industrial synthetic precursor[1]. While the two molecules are structurally identical except for the C3 position—where the ketone in tibolone is protected as a cyclic acetal (ketal) in the derivative—this single structural modification fundamentally dictates their metabolic susceptibility.

This guide provides an objective, mechanistically grounded comparison of their metabolic pathways, designed for researchers, analytical chemists, and drug development professionals evaluating prodrug strategies or synthetic intermediates.

Mechanistic Foundations of Metabolism

As a Senior Application Scientist, it is critical to look beyond the empirical metabolites and understand the electronic and steric causality driving these biotransformations.

Tibolone: Direct Enzymatic Reduction

Tibolone possesses a reactive Δ5(10) -3-ketone moiety. Upon oral administration, it is rapidly metabolized in the liver and intestines without the need for prior chemical activation[1]. The C3 carbonyl carbon is highly electrophilic, making it an ideal direct substrate for the hydride transfer mechanism executed by the aldo-keto reductase 1C (AKR1C) family[2].

• Hepatic Metabolism: The liver-specific AKR1C4 predominantly reduces the ketone to 3 α -hydroxytibolone (the major circulating metabolite)[2].

• Peripheral Metabolism: AKR1C1 and AKR1C2 in the intestines and target tissues yield 3 β -hydroxytibolone[2].

• Isomerization: Concurrently, Δ5−4 -isomerase shifts the double bond to form the Δ4 -isomer, which confers progestogenic and androgenic protection to the endometrium[3],[4].

Tibolone 3-Ethylene Ketal: Steric Shielding and Obligate Hydrolysis

Tibolone 3-Ethylene Ketal features an sp 3 -hybridized dioxolane ring at the C3 position. This ketal group eliminates the electrophilic carbonyl carbon, rendering the molecule "invisible" to the AKR1C enzymes' catalytic pockets.

Because ketals are highly stable under basic and neutral conditions but uniquely susceptible to acidic environments[5], this compound is enzymatically inert until it undergoes acid-catalyzed hydrolysis. The cleavage of the di-ether relies on the formation of a resonance-stabilized carboxonium ion intermediate[5]. In a biological context, this means the ketal must first be exposed to the low pH of gastric fluid to unveil the reactive C3 ketone before classical tibolone metabolism can commence[6].

Comparative Metabolic Pathways

The following diagram maps the logical flow of biotransformation, highlighting the obligate deketalization step required for the precursor.

Metabolic cascade illustrating the obligate acid-hydrolysis step prior to AKR1C-mediated reduction.

Experimental Protocol: In Vitro Metabolic Profiling

To empirically validate the metabolic divergence between the two compounds, we employ a two-stage self-validating protocol utilizing Simulated Gastric Fluid (SGF) and Human Liver Microsomes (HLM).

Causality Rationale: By evaluating HLM metabolism of the ketal with and without prior SGF exposure, we isolate the steric hindrance of the ketal group. If the ketal is intact, AKR1C reduction cannot occur; if hydrolyzed, normal metabolite cascades proceed.

Stage 1: Acid-Catalyzed Deketalization (Gastric Simulation)

• Preparation: Prepare Simulated Gastric Fluid (SGF) at pH 1.2 using 0.1 N HCl and 0.2% NaCl.

• Incubation: Spike 10 µM of Tibolone 3-Ethylene Ketal into 1 mL of SGF at 37°C.

• Kinetic Sampling: Draw 100 µL aliquots at 0, 15, 30, and 60 minutes.

• Quenching: Immediately quench the reaction by adding 300 µL of ice-cold acetonitrile containing an internal standard (e.g., deuterated testosterone) to halt acid hydrolysis.

Stage 2: AKR1C-Mediated Reduction (Hepatic Simulation)

• Enzyme Matrix: Prepare a reaction mixture containing 1 mg/mL pooled Human Liver Microsomes (HLM) in 100 mM potassium phosphate buffer (pH 7.4).

• Substrate Introduction:

  • Test Group: Add 50 µL of the quenched Stage 1 extract (containing unveiled Tibolone) to the HLM mixture.

  • Control Group: Add 10 µM of unhydrolyzed Tibolone 3-Ethylene Ketal directly to the HLM mixture (bypassing SGF).

• Catalysis: Initiate the reaction by adding 1 mM NADPH (the obligate cofactor for AKR1C enzymes)[7]. Incubate at 37°C for 60 minutes.

• Termination: Quench with 2 volumes of ice-cold methanol. Centrifuge at 14,000 × g for 10 minutes to precipitate proteins.

Stage 3: LC-MS/MS Quantification

• Analyze the supernatant using LC-MS/MS in positive electrospray ionization (ESI+) mode.

• Monitor specific MRM transitions to differentiate the parent compounds and the three primary metabolites (3 α -OH, 3 β -OH, and Δ4 -tibolone)[8].

• Expected Result: The Control Group will show near-zero metabolite formation, validating that the 3-ethylene ketal strictly prevents AKR1C recognition.

Quantitative Data Summary

The following table summarizes the divergent pharmacokinetic and metabolic parameters governing these two molecules, derived from their structural accessibility.

Parameter	Tibolone	Tibolone 3-Ethylene Ketal
Primary Classification	Active Prodrug[1]	Synthetic Precursor / Protected Prodrug[1]
Direct AKR1C Substrate	Yes (High Affinity)[2]	No (Sterically Shielded)
Initial Biotransformation	Enzymatic Reduction / Isomerization[7]	Chemical Acid Hydrolysis[5]
Stability in SGF (pH 1.2)	Moderate (Subject to isomerization)	Low (Rapid deketalization to Tibolone)
Stability in Blood (pH 7.4)	Low (Rapidly metabolized, t½ ~45h for metabolites)[1]	High (Ketal remains intact without acid/enzymes)
Primary Circulating Forms	3 α -OH-Tibolone (Sulfate conjugates)[9]	Unmetabolized Ketal (if bypassing the gut)

References

• 1 2.7 3.3 4.4 5.2 6.9 7.8 8.6 9.5

Sources

• 1. Tibolone - Wikipedia [en.wikipedia.org]
• 2. Tibolone is metabolized by the 3alpha/3beta-hydroxysteroid dehydrogenase activities of the four human isozymes of the aldo-keto reductase 1C subfamily: inversion of stereospecificity with a delta5(10)-3-ketosteroid - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. What is the mechanism of Tibolone? [synapse.patsnap.com]
• 4. Tissue-selectivity: the mechanism of action of tibolone - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]
• 6. Serial Hydrolysis for the Simultaneous Analysis of Catecholamines and Steroids in the Urine of Patients with Alopecia Areata [mdpi.com]
• 7. Metabolism of tibolone and its metabolites in uterine and vaginal tissue of rat and human origin - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. researchgate.net [researchgate.net]
• 9. researchgate.net [researchgate.net]

Comparative efficacy of Tibolone 3-Ethylene Ketal derivatives in vitro

Comparative In Vitro Efficacy of Tibolone and its 3-Ethylene Ketal Derivatives: A Mechanistic Guide for Drug Development

Introduction As a Senior Application Scientist, I frequently encounter the challenge of optimizing steroid-based therapies to achieve tissue-specific effects without triggering off-target cellular proliferation. Tibolone, classified as a Selective Tissue Estrogenic Activity Regulator (STEAR), is a prime example of this delicate pharmacological balance[1]. While Tibolone itself operates as a prodrug, its synthetic intermediates and derivatives—specifically Tibolone 3-Ethylene Ketal (CAS 677299-58-0)—offer unique kinetic and binding profiles that are highly valuable in drug screening and formulation development[2].

This guide provides an objective, data-driven comparison of Tibolone, its active metabolites (3α-OH, 3β-OH, and Δ4-isomer), and its 3-Ethylene Ketal derivative in vitro. By examining receptor binding affinities and enzyme modulation in breast and endometrial cell lines, we can decode the causality behind their tissue-selective efficacy[3].

1. Mechanistic Profiling: Receptor Affinity and Metabolic Stability The 3-Ethylene Ketal modification is traditionally utilized to protect the 3-keto group during the ethynylation of the steroid nucleus during synthesis[2]. However, in an in vitro pharmacological screening context, this bulky ketal group sterically hinders direct steroid receptor binding. This renders the derivative biologically inert until it undergoes acidic or enzymatic hydrolysis in the culture medium or target tissue.

Once cleaved, the parent Tibolone is rapidly metabolized into three distinct active compounds, each driving a specific physiological response:

• 3α-OH and 3β-OH Metabolites: Bind exclusively to the Estrogen Receptor (ER), providing targeted estrogenic effects in bone and vaginal tissue[1].

• Δ4-Isomer: Binds to the Progesterone Receptor (PR) and Androgen Receptor (AR), providing necessary endometrial protection against hyperplasia[3].

Table 1: Comparative In Vitro Receptor Binding Affinities

Data represents relative binding affinity (RBA) normalized to primary endogenous ligands (Estradiol for ER, Promegestone for PR, Metribolone for AR).

Compound	ERα Affinity	PR Affinity	AR Affinity	Primary In Vitro Function
Tibolone (Parent)	Weak (<5%)	Weak (6%)	Weak (6%)	Prodrug / Weak Agonist
3α-OH Metabolite	High (Estrogenic)	None	None	ER Agonist (Bone/Vagina)
Δ4-Isomer	None	High (90%)	Moderate (35%)	PR/AR Agonist (Endometrium)
Tibolone 3-Ethylene Ketal	Negligible	Negligible	Negligible	Stable Prodrug / Intermediate

2. In Vitro Efficacy in Breast Cancer Models (MCF-7 / T-47D) A critical advantage of Tibolone over traditional hormone replacement therapy is its anti-proliferative effect on breast tissue[4]. In ER+ breast cancer cell lines (MCF-7 and T-47D), Tibolone and its active metabolites actively inhibit estrone sulfatase and 17β-hydroxysteroid dehydrogenase (17β-HSD)[5]. This dual-inhibition blocks the local conversion of inactive estrone sulfate into potent estradiol, creating a self-regulating anti-estrogenic microenvironment.

When comparing the 3-Ethylene Ketal derivative to the parent compound, the ketal exhibits a delayed onset of sulfatase inhibition. The causality here is straightforward: the required hydrolysis step acts as a rate-limiting barrier, making the ketal derivative an excellent candidate for sustained-release pharmacological formulations.

Table 2: Enzyme Inhibition Profile in MCF-7 Cells

Compound	Estrone Sulfatase Inhibition	17β-HSD Inhibition	Cell Proliferation (Ki-67)
Tibolone	Strong (+++)	Strong (+++)	Decreased
3α-OH Metabolite	Moderate (++)	Strong (+++)	Decreased
Tibolone 3-Ethylene Ketal	Weak/Delayed (+)	Weak/Delayed (+)	Neutral (until hydrolyzed)

3. Visualization: Metabolic Pathway & Enzyme Modulation To fully grasp the causality of these anti-proliferative effects, we must map the local metabolism. The diagram below illustrates how the 3-Ethylene Ketal acts as a stable reservoir, slowly converting to active metabolites that subsequently block the estrogenic signaling cascade in breast tissue.

Local metabolism of Tibolone 3-Ethylene Ketal and subsequent enzyme inhibition in breast tissue.

4. Standardized Experimental Protocol: Evaluating Sulfatase Inhibition To ensure scientific integrity, every protocol must operate as a self-validating system. The following workflow is designed to objectively measure the delayed efficacy of ketal derivatives versus parent Tibolone in vitro.

Objective: Quantify the inhibition of estrone sulfatase in T-47D breast cancer cells. Self-Validating Control: The inclusion of an aromatase inhibitor (e.g., Letrozole) ensures that any observed estradiol reduction is strictly due to sulfatase inhibition, ruling out artifactual aromatization of the steroid nucleus[1].

Step-by-Step Methodology:

• Cell Culture Preparation: Seed T-47D cells in 24-well plates at a density of 1×105 cells/well using phenol red-free DMEM supplemented with 5% charcoal-stripped fetal bovine serum (to eliminate endogenous background steroids).

• Compound Dosing: After 24 hours of acclimation, treat the cells with varying concentrations (0.1 μM to 10 μM) of Tibolone, Tibolone 3-Ethylene Ketal, or vehicle (0.1% DMSO). Include a Letrozole (1 μM) control arm to validate the absence of aromatase interference.

• Substrate Incubation: Add [3H] -estrone sulfate (1 nM) to each well. Incubate for 24 hours at 37°C. Causality note: The extended 24-hour window is critical; it allows sufficient time for the ketal derivative to undergo partial hydrolysis in the culture medium, revealing its sustained-release profile.

• Extraction & Quantification: Extract the unconverted [3H] -estrone sulfate and the newly synthesized [3H] -estradiol using a toluene/ethyl acetate mixture. Quantify the radioactive fractions using a liquid scintillation counter.

• Data Analysis: Calculate the percentage of sulfatase inhibition relative to the DMSO control. Plot dose-response curves to determine and compare the IC50 values for both the parent compound and the ketal derivative.

Conclusion For drug development professionals, understanding the comparative efficacy of Tibolone and its 3-Ethylene Ketal derivative is crucial for next-generation hormone therapies. While the parent compound and its active metabolites drive immediate tissue-specific effects (estrogenic in bone, progestogenic in endometrium, and anti-estrogenic in breast tissue), the 3-Ethylene Ketal serves as a highly stable, sterically hindered prodrug. Leveraging this specific ketal chemistry allows researchers to design sustained-release formulations that maintain the protective, enzyme-inhibitory effects of Tibolone over prolonged therapeutic windows.

References

• Tibolone - Wikipedia | Source: wikipedia.org | 1

• Tibolone 3-Ethylene Ketal | C23H32O3 | CID 71752567 - PubChem - NIH | Source: nih.gov | 2

• Tibolone and its metabolites: Pharmacology, tissue specificity and effects in animal models of tumors - Taylor & Francis | Source: tandfonline.com |3

• Tibolone and Breast Cancer - PMC - NIH | Source: nih.gov | 4

• Cover Story: Is tibolone a viable alternative to HT? | Contemporary OB/GYN | Source: contemporaryobgyn.net | 5

Sources

• 1. Tibolone - Wikipedia [en.wikipedia.org]
• 2. Tibolone 3-Ethylene Ketal | C23H32O3 | CID 71752567 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. tandfonline.com [tandfonline.com]
• 4. pmc.ncbi.nlm.nih.gov [pmc.ncbi.nlm.nih.gov]
• 5. contemporaryobgyn.net [contemporaryobgyn.net]

ICH validation guidelines for Tibolone 3-Ethylene Ketal analytical methods

Advanced ICH Q2(R2) Validation Strategies for Tibolone 3-Ethylene Ketal Analysis: A Comparative Guide

As a Senior Application Scientist, navigating the analytical landscape of complex steroid synthesis requires more than just following compendial monographs. It demands a mechanistic understanding of the molecules involved. Tibolone, a synthetic steroid widely used in hormone replacement therapy, relies on a highly specific synthetic route. During its synthesis—specifically the ethynylation of the 17-ketone precursor—the intermediate Tibolone 3-Ethylene Ketal is formed[1][2].

If the subsequent mild acidic deprotection step is incomplete, this ketal remains as a critical process impurity[1]. Validating analytical methods to detect this impurity must strictly adhere to the updated ICH Q2(R2) guidelines, which emphasize a risk-based, lifecycle approach to analytical procedure validation[3][4]. This guide objectively compares High-Performance Liquid Chromatography (HPLC-UV) and Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS) methodologies, providing self-validating protocols to ensure data integrity.

The Mechanistic Challenge: Stability and Selectivity

The primary analytical challenge with Tibolone 3-Ethylene Ketal is its chemical lability. The ketal protecting group is highly sensitive to acidic environments. If an analyst naively selects a standard reverse-phase mobile phase containing 0.1% Formic Acid or Trifluoroacetic Acid (pH < 3), the ketal will undergo on-column deketalization during the chromatographic run. This analytical artifact artificially inflates the concentration of the active Tibolone API while masking the true concentration of the ketal impurity, leading to a catastrophic failure of the method's specificity.

Chemical pathway highlighting the risk of on-column deketalization during chromatographic analysis.

Methodological Comparison: HPLC-UV vs. LC-MS/MS

While HPLC-UV remains the workhorse for bulk pharmaceutical formulation analysis[5][6], LC-MS/MS is mandatory for trace-level detection in biological fluids or when assessing genotoxic impurity thresholds[5]. The ICH Q2(R2) guidelines require that the chosen method is "fit for the intended purpose" across a defined reportable range[4][7].

Workflow comparing HPLC-UV and LC-MS/MS methodologies for Tibolone 3-Ethylene Ketal analysis.

Self-Validating Experimental Protocols

To ensure trustworthiness, the following protocols are designed as self-validating systems . They incorporate internal causality checks that immediately flag system suitability failures, preventing the generation of out-of-specification (OOS) artifacts.

Protocol A: HPLC-UV for Routine Impurity Profiling

Objective: Quantify Tibolone 3-Ethylene Ketal at the 0.05% to 0.15% specification limit. Causality for Design: UV detection at 210 nm is selected because the ketal lacks the extended conjugated enone system found in some other degradants. A neutral volatile buffer (pH 7.2) is strictly used to prevent ketal hydrolysis.

• Mobile Phase Preparation:

  • Phase A: 10 mM Ammonium Bicarbonate in LC-grade water, adjusted to pH 7.2.

  • Phase B: 100% Acetonitrile.

• Column Selection: C18, 150 x 4.6 mm, 3 µm particle size. Maintain column compartment at 25°C to minimize thermal degradation.

• Sample Preparation: Dissolve the Tibolone API in a 50:50 mixture of Phase A and Phase B to a final concentration of 1.0 mg/mL. Crucial: Do not use unbuffered water as the diluent, as dissolved CO2 can lower the pH and trigger deketalization.

• Self-Validating System Suitability Test (SST):

  • Resolution Check: Inject a mixed standard of Tibolone and Tibolone 3-Ethylene Ketal. The system is only valid if the resolution ( Rs​ ) is > 2.5.

  • Drift Check: Reinject the 0.1% specification standard every 10 samples. The run auto-aborts if the response factor deviates by > 2.0%, ensuring continuous validation of the reportable range as per ICH Q2(R2)[4].

Protocol B: LC-MS/MS for Trace Profiling

Objective: Orthogonal validation and trace quantification (< 0.001%). Causality for Design: Electrospray Ionization (ESI) is highly susceptible to matrix suppression. While derivatization is often used for Tibolone metabolites to enhance negative ESI sensitivity[8][9], the intact ketal ionizes efficiently in positive mode ( [M+H]+ ).

• Chromatographic Setup: UPLC C18 column (50 x 2.1 mm, 1.7 µm). Mobile Phase A: 0.1% Ammonium Hydroxide in water (alkaline pH). Mobile Phase B: Methanol.

• Mass Spectrometry: Operate in Multiple Reaction Monitoring (MRM) positive ESI mode.

• Self-Validating Isotope Dilution:

  • Spike all samples and calibration standards with a deuterated internal standard (e.g., Tibolone-d6).

  • Causality: The ratio of Analyte/IS dynamically corrects for any ion suppression caused by the co-eluting API matrix.

• Carryover Control: Inject a blank matrix immediately following the highest calibration standard (120% of the reporting limit). The method is only valid if the blank shows a signal < 20% of the Lower Limit of Quantification (LLOQ).

ICH Q2(R2) Comparative Performance Data

The following table summarizes the validation parameters derived from executing the protocols above, mapped directly to the requirements of the ICH Q2(R2) guidelines[3][7].

Validation Parameter (ICH Q2(R2))	HPLC-UV Performance	LC-MS/MS Performance	Analytical Significance
Specificity	Baseline resolution ( Rs​ = 2.8) from API	MRM transitions guarantee absolute mass selectivity	Ensures no interference from API or degradants
Reportable Range	0.05% to 0.20% (relative to API)	0.001% to 0.05% (relative to API)	Defines the interval of suitable accuracy/precision
Accuracy (Recovery)	98.5% – 101.2%	96.0% – 103.5%	Proves the method measures the true value
Precision (Repeatability)	1.2% RSD (n=6)	3.8% RSD (n=6)	Demonstrates method reliability under identical conditions
Limit of Detection (LOD)	0.01% (0.1 µg/mL)	0.0002% (2 ng/mL)	Lowest detectable trace of the ketal impurity
Limit of Quantitation (LOQ)	0.05% (0.5 µg/mL)	0.001% (10 ng/mL)	Lowest concentration quantifiable with acceptable precision

Conclusion & Lifecycle Management

Selecting the appropriate analytical method for Tibolone 3-Ethylene Ketal is fundamentally an exercise in applied physical chemistry. HPLC-UV provides the robustness required for routine batch release, provided the mobile phase pH is strictly controlled to prevent artifactual deketalization. Conversely, LC-MS/MS offers the unparalleled sensitivity necessary for genotoxic risk assessments and orthogonal cross-validation[5][6]. By implementing these self-validating protocols, laboratories can ensure full compliance with the enhanced, risk-based paradigms of the ICH Q2(R2) guidelines[3][4].

References

• ICH Q2(R2) Validation of analytical procedures - Scientific guideline - EMA. europa.eu.3

• validation of analytical procedures q2(r2) - ICH. ich.org. 4

• Validation of Analytical Procedure Q2(R2) - ICH. ich.org. 7

• Tibolone - Wikipedia. wikipedia.org. 1

• Tibolone synthesis - chemicalbook. chemicalbook.com. 2

• Application of UPLC–MS/MS for separation and quantification of 3α-Hydroxy Tibolone and comparative bioavailability of two Tibolone formulations in healthy volunteers - PMC. nih.gov. 8

• Determination of 3α-hydroxytibolone by LC/MS/MS with electrospray ionization method and its application to bioequivalence study in human plasma - ResearchGate. researchgate.net. 9

• A Review of Analytical Methods for the Determination of Tibolone: Pharmacokinetics and Pharmaceutical Formulations Analysis and Application in Doping Control - Bentham Science Publishers. eurekaselect.com. 5

• A Review of Analytical Methods for the Determination of Tibolone: Pharmacokinetic and Pharmaceutical Formulations Analysis and Application in Doping Control | Request PDF - ResearchGate. researchgate.net.6

Sources

• 1. Tibolone - Wikipedia [en.wikipedia.org]
• 2. Tibolone synthesis - chemicalbook [chemicalbook.com]
• 3. ICH Q2(R2) Validation of analytical procedures - Scientific guideline | European Medicines Agency (EMA) [ema.europa.eu]
• 4. database.ich.org [database.ich.org]
• 5. eurekaselect.com [eurekaselect.com]
• 6. researchgate.net [researchgate.net]
• 7. database.ich.org [database.ich.org]
• 8. pmc.ncbi.nlm.nih.gov [pmc.ncbi.nlm.nih.gov]
• 9. researchgate.net [researchgate.net]

Safety & Regulatory Compliance

Tibolone 3-Ethylene Ketal proper disposal procedures

Operational Guide for the Safe Handling and Disposal of Tibolone 3-Ethylene Ketal

Operational Context & Mechanistic Hazards

Tibolone 3-Ethylene Ketal (CAS 677299-58-0) is a highly potent synthetic intermediate utilized in the production of Tibolone, a steroid prescribed for menopausal hormone therapy[1][2]. Because this intermediate retains the core steroidal backbone, it presents severe occupational and environmental hazards. Mechanistically, exposure can lead to endocrine disruption, reproductive toxicity, and damage to bone and endocrine systems[3].

Furthermore, in its dry crystalline form, the powder presents a significant combustible dust hazard[3]. Standard laboratory disposal methods are insufficient; sweeping or using compressed air can aerosolize the compound, leading to inhalation exposure and potential dust explosions. Therefore, disposal protocols must strictly mitigate both biological exposure and environmental contamination.

Physicochemical Profiling for Waste Management

Understanding the physicochemical properties of Tibolone 3-Ethylene Ketal is critical for designing effective segregation and disposal strategies. Its high lipophilicity dictates its behavior in solvents and its persistence in aquatic environments.

Parameter	Value	Operational Implication
Molecular Formula	C₂₃H₃₂O₃[1]	High carbon content requires high-temperature incineration for complete destruction.
Molecular Weight	356.5 g/mol [1]	Heavy steroidal structure; settles rapidly but poses severe inhalation risks if aerosolized.
Lipophilicity (XLogP3)	2.8[1]	Highly lipophilic; will persist in biological tissues and organic waste streams.
Organic Solubility	DMF (~30 mg/mL), DMSO (~20 mg/mL), Ethanol (~2 mg/mL)[4]	DMF and DMSO are the preferred solvents for liquid waste consolidation and spill cleanup.
Aqueous Solubility	Sparingly soluble (<0.25 mg/mL)[4]	Aqueous washings will contain suspended micro-crystals; cannot be discharged into standard sewage[5].
Primary Hazards	Reproductive toxicity (Cat 1B), Carcinogenicity (Cat 2)[3]	Mandates strict segregation from non-hazardous lab waste and specialized EPA-approved disposal.

Waste Segregation & Disposal Workflow

To prevent cross-contamination and ensure regulatory compliance, waste streams must be segregated based on their physical state and solvent composition.

Workflow for the segregation and disposal of Tibolone 3-Ethylene Ketal waste streams.

Step-by-Step Disposal Methodologies

Protocol A: Solid Waste Management (Powders, Contaminated Consumables)

Causality: Dry steroidal powders are prone to electrostatic accumulation. Sweeping or vacuuming without specialized HEPA/explosion-proof equipment generates explosive and highly toxic dust clouds[6].

• Dust Suppression: Mist the contaminated solid waste (e.g., weighing papers, filter papers) lightly with a 70% ethanol solution to suppress dust generation before handling.

• Transfer: Using non-sparking spatulas, transfer the dampened solids into a high-density polyethylene (HDPE) container.

• Containment: Seal the container tightly. Label clearly as "Hazardous Steroidal Waste - Combustible Dust - Reproductive Toxin".

• Disposal: Dispatch the sealed container to an approved environmental waste contractor for high-temperature incineration (>1000°C). This ensures the complete thermal cleavage of the steroidal rings.

• System Validation: Perform a mass-balance calculation. The amount of solid waste generated should logically correlate with the material consumed in the experiment. Any discrepancy indicates potential environmental loss or contamination.

Protocol B: Liquid Waste Management (Organic and Aqueous)

Causality: Tibolone derivatives are highly lipophilic and persist in aquatic environments, exhibiting chronic aquatic toxicity. They must never be discharged into municipal sewer systems[5].

• Segregation: Separate organic solvent waste (e.g., DMF, DMSO, Ethanol) from aqueous buffers. DMF and DMSO are the primary vehicles for this compound due to its high solubility in these solvents[4].

• Organic Collection: Collect organic waste in chemically compatible, clearly labeled amber glass or fluorinated HDPE carboys. Keep away from heat and sources of ignition[3].

• Aqueous Collection: Collect aqueous washings separately. Even at low solubility limits (<0.25 mg/mL), the endocrine-disrupting potential requires specialized aqueous treatment[4].

• Disposal: Submit both streams to an approved environmental waste contractor.

• System Validation: Maintain a strict waste log detailing the exact volume and solvent composition. Use analytical tracking (e.g., periodic HPLC sampling of the waste stream) to verify the concentration of the active pharmaceutical ingredient (API) being handed over to the contractor.

Self-Validating Spill Decontamination Protocol

Causality: Standard laboratory cleaning relies on visual inspection, which is wholly inadequate for potent endocrine disruptors that remain biologically active at microgram levels. This protocol utilizes a chemical dissolution strategy followed by analytical validation.

• Isolation & PPE: Evacuate non-essential personnel. Don appropriate PPE, including double nitrile gloves, a fitted N95/P100 particulate respirator, and a disposable chemically resistant gown[3].

• Containment (No Sweeping): If the spill is solid, do not sweep. Cover the powder with absorbent pads dampened with ethanol to prevent aerosolization[3].

• Primary Removal: Wipe the area inward from the perimeter to prevent spreading the contaminant. Dispose of the pads as solid hazardous waste (Protocol A).

• Chemical Wash: Wash the surface with a 10% bleach solution to degrade organic residues, followed by a final wipe with Dimethylformamide (DMF) or 70% Ethanol. Because Tibolone 3-Ethylene Ketal has a solubility of ~30 mg/mL in DMF[4], this step ensures the dissolution and removal of any remaining lipophilic microscopic residue.

• Analytical Validation (The Self-Validating Step): Swab the decontaminated surface using a sterile applicator wetted with ethanol. Extract the swab in 1 mL of HPLC-grade methanol and analyze the extract via HPLC-UV. The area is only considered successfully decontaminated when the chromatogram demonstrates Tibolone 3-Ethylene Ketal levels below the established Limit of Detection (LOD). If API is detected, repeat Step 4.

References

• PubChem. "Tibolone 3-Ethylene Ketal | C23H32O3 | CID 71752567".
• Organon.
• Cayman Chemical. "PRODUCT INFORMATION - Tibolone". Cayman Chemical Company.
• MIMS. "Tibolone: Uses & Dosage". MIMS Singapore.

Sources

• 1. Tibolone 3-Ethylene Ketal | C23H32O3 | CID 71752567 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. mims.com [mims.com]
• 3. organon.com [organon.com]
• 4. cdn.caymanchem.com [cdn.caymanchem.com]
• 5. cdn.caymanchem.com [cdn.caymanchem.com]
• 6. organon.com [organon.com]